Technical Documentation Center

2-(Dodecyloxy)benzonitrile Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-(Dodecyloxy)benzonitrile
  • CAS: 186029-18-5

Core Science & Biosynthesis

Foundational

2-(Dodecyloxy)benzonitrile chemical properties and structure

An In-Depth Technical Guide to 2-(Dodecyloxy)benzonitrile Introduction 2-(Dodecyloxy)benzonitrile is an organic compound featuring a benzonitrile core functionalized with a long dodecyloxy aliphatic chain at the ortho po...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to 2-(Dodecyloxy)benzonitrile

Introduction

2-(Dodecyloxy)benzonitrile is an organic compound featuring a benzonitrile core functionalized with a long dodecyloxy aliphatic chain at the ortho position. This molecular architecture, combining a polar nitrile group on an aromatic ring with a nonpolar, flexible alkyl ether chain, imparts unique physicochemical properties. Such amphiphilic characteristics are of significant interest in materials science, particularly in the fields of liquid crystals and organic electronics. Furthermore, the benzonitrile moiety is a versatile synthon in medicinal chemistry, serving as a precursor for various heterocyclic compounds and as a functional group in pharmacologically active molecules. This guide provides a comprehensive technical overview of the structure, properties, synthesis, and potential applications of 2-(Dodecyloxy)benzonitrile, designed for professionals in research and development.

Molecular Structure and Elucidation

The structure of 2-(Dodecyloxy)benzonitrile consists of a benzene ring substituted with a nitrile (-C≡N) group and a dodecyloxy (-O-(CH₂)₁₁CH₃) group at adjacent carbon atoms (positions 1 and 2). The long alkyl chain introduces significant lipophilicity and conformational flexibility, while the nitrile group provides a site for hydrogen bonding and dipole-dipole interactions.

Key Identifiers:

  • CAS Number: 186029-18-5[1]

  • Molecular Formula: C₁₉H₂₉NO[1][2]

  • Molecular Weight: 287.44 g/mol [1]

Molecular structure of 2-(Dodecyloxy)benzonitrile.

Physicochemical Properties

The physical and chemical properties of 2-(Dodecyloxy)benzonitrile are tabulated below. These properties are critical for predicting its behavior in various solvents, its potential for membrane permeability, and for designing purification protocols.

PropertyValueSource
Molecular Formula C₁₉H₂₉NO[1][2]
Molecular Weight 287.44 g/mol [1]
CAS Number 186029-18-5[1]
Density 0.95 g/cm³ (Predicted)
Boiling Point 412.2 °C at 760 mmHg (Predicted)
Refractive Index 1.497 (Predicted)
XLogP 7.2 (Predicted)[2]
InChI Key DDUJCCRSCBUHMI-UHFFFAOYSA-N[2]
SMILES CCCCCCCCCCCCOC1=CC=CC=C1C#N[2]

Spectroscopic Characterization (A Predictive Approach)

While dedicated experimental spectra for 2-(Dodecyloxy)benzonitrile are not widely published, its structure allows for a robust prediction of its spectral characteristics based on well-established principles and data from analogous compounds such as benzonitrile and other alkoxybenzenes.

  • ¹H NMR Spectroscopy:

    • Aromatic Protons (δ 6.9-7.6 ppm): Four protons on the benzene ring would appear in this region. The proton ortho to the nitrile and meta to the ether would likely be the most downfield. Complex splitting patterns (doublets, triplets, or multiplets) are expected due to ortho and meta coupling.

    • Methylene Protons adjacent to Oxygen (-O-CH₂-, δ ~4.0 ppm): The two protons on the carbon directly attached to the ether oxygen would appear as a triplet, shifted downfield due to the oxygen's electron-withdrawing effect.

    • Aliphatic Methylene Protons (-(CH₂)₁₀-, δ ~1.2-1.8 ppm): A large, broad multiplet representing the 20 protons of the central part of the alkyl chain.

    • Terminal Methyl Protons (-CH₃, δ ~0.9 ppm): The three protons of the terminal methyl group would appear as a triplet, coupled to the adjacent methylene group.

  • ¹³C NMR Spectroscopy:

    • Nitrile Carbon (-C≡N, δ ~118 ppm): The carbon of the nitrile group typically appears in this region.

    • Aromatic Carbons (δ ~110-160 ppm): Six distinct signals are expected. The carbon attached to the ether oxygen (C-O) would be the most downfield (~160 ppm), while the carbon attached to the nitrile group (C-CN) would be significantly shielded.

    • Aliphatic Carbons (δ ~14-70 ppm): The carbon attached to the ether oxygen (-O-CH₂-) would be around 68-70 ppm. The long chain of methylene carbons would produce a series of signals between 22 and 32 ppm, and the terminal methyl carbon would appear furthest upfield at ~14 ppm.

  • Infrared (IR) Spectroscopy:

    • C≡N Stretch: A sharp, strong absorption band is expected in the range of 2220-2240 cm⁻¹, characteristic of the nitrile group.[3][4]

    • C-O-C Stretch: A strong band corresponding to the aryl-alkyl ether linkage should appear around 1240-1260 cm⁻¹ (asymmetric stretch) and 1020-1050 cm⁻¹ (symmetric stretch).

    • Aromatic C-H Stretch: Signals would appear just above 3000 cm⁻¹.

    • Aliphatic C-H Stretch: Strong bands would appear just below 3000 cm⁻¹ (typically 2850-2960 cm⁻¹).

    • Aromatic C=C Bending: Several peaks in the 1450-1600 cm⁻¹ region are characteristic of the benzene ring.

  • Mass Spectrometry:

    • Molecular Ion (M⁺): The mass spectrum should show a molecular ion peak at m/z = 287.22.[2]

    • Fragmentation: Key fragmentation patterns would include cleavage of the ether bond. A prominent peak would be expected from the loss of the dodecyl radical (•C₁₂H₂₅), resulting in a fragment corresponding to the 2-cyanophenoxy cation. Another characteristic fragmentation pathway is the McLafferty rearrangement if sterically feasible, or cleavage along the alkyl chain, leading to a series of peaks separated by 14 Da (CH₂).

Synthesis and Purification

A robust and common method for preparing 2-(Dodecyloxy)benzonitrile is via the Williamson ether synthesis, a well-established reaction in organic chemistry. This involves the reaction of a phenoxide with a primary alkyl halide.

Synthetic Rationale: The synthesis starts with 2-hydroxybenzonitrile (also known as salicylonitrile), which is deprotonated with a suitable base to form the corresponding phenoxide. This nucleophilic phenoxide then undergoes an Sₙ2 reaction with 1-bromododecane to form the desired ether linkage.

Detailed Experimental Protocol:

  • Reaction Setup: To a solution of 2-hydroxybenzonitrile (1.0 eq) in a polar aprotic solvent such as dimethylformamide (DMF) or acetonitrile, add a base such as potassium carbonate (K₂CO₃, 1.5 eq). The flask should be equipped with a magnetic stirrer and a reflux condenser.

  • Phenoxide Formation: Stir the mixture at room temperature for 30 minutes to facilitate the formation of the potassium 2-cyanophenoxide salt.

  • Alkyl Halide Addition: Add 1-bromododecane (1.1 eq) to the reaction mixture.

  • Reaction: Heat the mixture to 80-90 °C and maintain for 12-24 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Work-up: After the reaction is complete, cool the mixture to room temperature and pour it into a separatory funnel containing water. Extract the aqueous layer three times with a suitable organic solvent like ethyl acetate or diethyl ether.

  • Washing: Combine the organic layers and wash sequentially with water and brine to remove residual DMF and salts.

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Purification: The resulting crude product can be purified by column chromatography on silica gel, typically using a gradient of ethyl acetate in hexane as the eluent, to yield pure 2-(Dodecyloxy)benzonitrile.

G cluster_synthesis Synthesis cluster_workup Work-up & Purification start Dissolve 2-Hydroxybenzonitrile and K₂CO₃ in DMF add_halide Add 1-Bromododecane start->add_halide Stir 30 min reflux Heat and Reflux (80-90°C) Monitor by TLC add_halide->reflux 12-24 hours quench Quench with Water reflux->quench extract Extract with Ethyl Acetate (3x) quench->extract wash Wash with Water & Brine extract->wash dry Dry over Na₂SO₄ wash->dry concentrate Concentrate in vacuo dry->concentrate purify Purify via Column Chromatography concentrate->purify final_product Pure 2-(Dodecyloxy)benzonitrile purify->final_product

Workflow for the synthesis of 2-(Dodecyloxy)benzonitrile.

Applications and Research Interest

While specific applications for 2-(Dodecyloxy)benzonitrile are not extensively documented in mainstream literature, its molecular structure suggests potential utility in several advanced fields:

  • Materials Science: The combination of a rigid polar head (benzonitrile) and a long, flexible nonpolar tail makes it a candidate for forming self-assembled monolayers or for use in liquid crystal formulations. Similar benzonitrile derivatives are known to exhibit mesogenic properties.

  • Organic Electronics: Benzonitrile derivatives have been investigated for their use in organic light-emitting diodes (OLEDs), often as part of larger molecules exhibiting thermally activated delayed fluorescence (TADF).[5] The dodecyloxy group can enhance solubility in organic solvents used for device fabrication and influence thin-film morphology.

  • Pharmaceutical Synthesis: The nitrile group is a versatile functional group that can be hydrolyzed to a carboxylic acid or an amide, or reduced to an amine. Therefore, 2-(Dodecyloxy)benzonitrile can serve as a key intermediate for synthesizing more complex molecules with potential biological activity. The long alkyl chain can increase lipophilicity, which is often modulated in drug design to improve membrane permeability and pharmacokinetic profiles.

Safety and Handling

2-(Dodecyloxy)benzonitrile is intended for research use only.[1] As with any laboratory chemical for which comprehensive toxicological data is not available, it should be handled with care. Standard laboratory safety protocols should be followed:

  • Use in a well-ventilated area or a chemical fume hood.

  • Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

  • Avoid inhalation, ingestion, and direct contact with skin and eyes.

  • Refer to the Safety Data Sheet (SDS) provided by the supplier for specific handling and disposal information.

Conclusion

2-(Dodecyloxy)benzonitrile is a specialized chemical with a unique structure that bridges the gap between polar and nonpolar domains. Its predicted physicochemical and spectroscopic properties, combined with a straightforward synthetic route, make it an accessible compound for investigation. Its potential applications in materials science and as a synthetic intermediate in medicinal chemistry warrant further exploration by the scientific community. This guide serves as a foundational technical resource for researchers interested in harnessing the properties of this versatile molecule.

References

  • Letopharm Limited. 2-(dodecyloxy)benzonitrile | CAS:#186029-18-5. [Link]

  • PubChemLite. 2-(dodecyloxy)benzonitrile (C19H29NO). [Link]

  • National Center for Biotechnology Information. PubChem Compound Summary for CID 2064024, 2-(Benzyloxy)benzonitrile. [Link]

  • Wang, Y., et al. (2019). Green synthesis of benzonitrile using ionic liquid with multiple roles as the recycling agent. RSC Advances. [Link]

  • National Center for Biotechnology Information. PubChem Compound Summary for CID 43128063, 2-(Heptyloxy)benzonitrile. [Link]

  • Kwong, H. C., et al. (2011). 4-(Dodecyloxy)benzonitrile. Acta Crystallographica Section E: Structure Reports Online. [Link]

  • Dias, F. B., et al. (2017). Multifunctional benzonitrile derivatives with TADF and mechanofluorochromic properties and their application in OLEDs. Journal of Materials Chemistry C. [Link]

  • NIST. Benzonitrile in the NIST Chemistry WebBook. [Link]

  • ResearchGate. IR spectrum of benzonitrile in the range 500–4000 c m − 1. [Link]

  • NIST. Benzonitrile, 2-hydroxy- in the NIST Chemistry WebBook. [Link]

  • National Center for Biotechnology Information. PubChem Compound Summary for CID 7505, Benzonitrile. [Link]

Sources

Exploratory

Synthesis and Characterization of 2-(Dodecyloxy)benzonitrile: A Comprehensive Guide

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a detailed methodology for the synthesis and comprehensive characterization of 2-(dodecyl...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed methodology for the synthesis and comprehensive characterization of 2-(dodecyloxy)benzonitrile, a key intermediate in the development of various organic molecules. This document moves beyond a simple recitation of protocols to offer a deep dive into the causality behind experimental choices, ensuring both reproducibility and a thorough understanding of the underlying chemical principles. We will explore the robust Williamson ether synthesis as the chosen synthetic route and detail the analytical techniques required to validate the product's identity and purity, including NMR, FTIR, and Mass Spectrometry. This guide is designed to equip researchers and professionals in drug development with the field-proven insights necessary for successful synthesis and characterization.

Introduction and Strategic Importance

2-(Dodecyloxy)benzonitrile is a valuable chemical intermediate characterized by a benzonitrile core functionalized with a long dodecyloxy aliphatic chain. This unique structure makes it a versatile building block in medicinal chemistry and materials science. The nitrile group can be hydrolyzed to a carboxylic acid or reduced to an amine, providing a reactive handle for further molecular elaboration. The long alkyl chain imparts significant lipophilicity, a property often modulated in drug design to influence pharmacokinetic profiles, such as membrane permeability and plasma protein binding.

This guide presents a self-validating system for its preparation and analysis, grounded in established chemical theory and supported by authoritative references.

Synthesis via Williamson Ether Synthesis: Rationale and Mechanism

The synthesis of 2-(dodecyloxy)benzonitrile is most effectively achieved through the Williamson ether synthesis, a classic and reliable method for forming ethers.[1][2][3] This Sɴ2 reaction involves the nucleophilic substitution of a halide by an alkoxide ion.

Reaction Scheme:

Figure 1. Synthesis of 2-(Dodecyloxy)benzonitrile from 2-cyanophenol and 1-bromododecane.

The strategic choice in this synthesis is the reaction between the phenoxide ion of 2-cyanophenol and a primary alkyl halide, 1-bromododecane. This pathway is deliberately selected to maximize the yield of the desired ether product. The use of a primary alkyl halide is critical because it minimizes the competing E2 elimination reaction, which would become significant with secondary or tertiary halides.[1]

The mechanism proceeds in two key steps:

  • Deprotonation: A moderately strong base, potassium carbonate (K₂CO₃), deprotonates the acidic phenolic hydroxyl group of 2-cyanophenol. This generates the more potent nucleophile, the 2-cyanophenoxide anion.

  • Nucleophilic Attack: The newly formed phenoxide anion attacks the electrophilic carbon atom of 1-bromododecane, displacing the bromide leaving group in a concerted Sɴ2 fashion.[3]

Caption: Reaction mechanism of the Williamson ether synthesis.

Detailed Experimental Protocol

Reagents and Materials
ReagentMolar Mass ( g/mol )AmountMolesEquivalents
2-Cyanophenol119.125.00 g0.0421.0
1-Bromododecane249.2311.5 g0.0461.1
Potassium Carbonate (K₂CO₃)138.218.70 g0.0631.5
Acetone (anhydrous)58.08150 mL--
Safety and Handling Precautions

All manipulations should be performed in a well-ventilated chemical fume hood. Personal Protective Equipment (PPE), including safety goggles, a lab coat, and nitrile gloves, is mandatory.

  • 2-Cyanophenol: Harmful if swallowed and causes serious eye damage and skin irritation.[4][5][6] Avoid inhalation of dust and contact with skin and eyes.

  • 1-Bromododecane: Causes skin and eye irritation.[7][8][9][10][11] Handle with care to prevent contact.

  • Potassium Carbonate: Causes serious eye irritation and skin irritation.[12][13][14][15] Avoid creating dust.

  • Acetone: Highly flammable liquid and vapor.[16][17][18] Causes serious eye irritation and may cause drowsiness.[17] Keep away from heat, sparks, and open flames.[16][17]

Step-by-Step Synthesis Procedure
  • Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-cyanophenol (5.00 g, 0.042 mol) and anhydrous potassium carbonate (8.70 g, 0.063 mol).

  • Solvent Addition: Add 150 mL of anhydrous acetone to the flask. The use of a polar aprotic solvent like acetone is crucial as it effectively dissolves the reactants while promoting the Sɴ2 mechanism.[19]

  • Initiation: Begin stirring the suspension and add 1-bromododecane (11.5 g, 0.046 mol) to the mixture using a dropping funnel.

  • Reaction: Heat the mixture to reflux (approximately 56°C for acetone) using a heating mantle. Maintain the reflux with vigorous stirring for 24 hours. The reflux provides the necessary thermal energy to overcome the reaction's activation barrier without loss of solvent.

  • Work-up: After 24 hours, allow the reaction mixture to cool to room temperature. Filter the solid inorganic salts (KBr and excess K₂CO₃) using a Büchner funnel and wash the solid residue with a small amount of acetone.

  • Isolation: Combine the filtrates and remove the acetone under reduced pressure using a rotary evaporator. The resulting residue will be the crude product, likely an oil or a waxy solid.

  • Purification: Purify the crude product by recrystallization. Dissolve the residue in a minimal amount of hot ethanol and allow it to cool slowly to room temperature, then in an ice bath, to induce crystallization. Collect the purified white crystals by vacuum filtration, wash with a small amount of cold ethanol, and dry in a vacuum oven.[20][21]

Comprehensive Characterization of 2-(Dodecyloxy)benzonitrile

Confirmation of the product's structure and purity is achieved through a combination of spectroscopic methods.

Spectroscopic Data
TechniqueFeatureExpected Result
¹H NMR Aromatic Protons7.2-7.6 ppm (multiplet, 4H)
-O-CH₂- Protons~4.1 ppm (triplet, 2H)
Alkyl Chain (-CH₂-)n1.2-1.8 ppm (multiplet, 20H)
Terminal -CH₃~0.9 ppm (triplet, 3H)
¹³C NMR Nitrile Carbon (C≡N)~117 ppm
Aromatic Carbons112-160 ppm
-O-CH₂- Carbon~69 ppm
Alkyl Chain Carbons14-32 ppm
FTIR C≡N Stretch2225-2235 cm⁻¹ (strong, sharp)
C-O-C Stretch (Aryl-Alkyl Ether)1250-1270 cm⁻¹ (asymmetric) & 1020-1040 cm⁻¹ (symmetric)
sp² C-H Stretch (Aromatic)3050-3100 cm⁻¹
sp³ C-H Stretch (Aliphatic)2850-2960 cm⁻¹
Mass Spec. Molecular Ion [M]⁺m/z = 287.22
Analysis of Spectroscopic Results
  • ¹H NMR: The spectrum should clearly show a triplet around 4.1 ppm, characteristic of the methylene group (-CH₂-) directly attached to the ether oxygen, coupled to the adjacent methylene group. The aromatic region will display a complex multiplet pattern for the four protons on the benzene ring. The large integral value in the 1.2-1.8 ppm region corresponds to the long alkyl chain.

  • ¹³C NMR: The presence of the nitrile carbon signal around 117-130 ppm is highly diagnostic.[22][23] The downfield signal around 160 ppm corresponds to the aromatic carbon attached to the oxygen.

  • FTIR: The most unambiguous peak is the strong, sharp absorption band in the 2225-2235 cm⁻¹ region, which is characteristic of an aromatic nitrile C≡N triple bond stretch.[22][24][25] The presence of strong C-O stretching bands confirms the ether linkage.

  • Mass Spectrometry: The mass spectrum should exhibit a molecular ion peak at an m/z value corresponding to the molecular weight of the product (C₁₉H₂₉NO), which is approximately 287.22.[26]

Experimental Workflow Overview

The entire process, from initial reaction to final characterization, follows a logical and systematic progression to ensure product quality and verifiable results.

experimental_workflow reactants 1. Combine Reactants (2-Cyanophenol, 1-Bromododecane, K₂CO₃) in Acetone reflux 2. Reflux Reaction (24 hours) reactants->reflux workup 3. Reaction Work-up (Cooling, Filtration) reflux->workup isolation 4. Solvent Removal (Rotary Evaporation) workup->isolation purification 5. Purification (Recrystallization from Ethanol) isolation->purification characterization 6. Product Characterization purification->characterization nmr ¹H & ¹³C NMR characterization->nmr ftir FTIR Spectroscopy characterization->ftir ms Mass Spectrometry characterization->ms

Caption: Overall experimental workflow for synthesis and characterization.

Conclusion

This guide has detailed a reliable and well-characterized procedure for the synthesis of 2-(dodecyloxy)benzonitrile. By employing the Williamson ether synthesis with a carefully chosen primary alkyl halide, high yields of the desired product can be achieved while minimizing side reactions. The comprehensive characterization protocol, utilizing NMR, FTIR, and mass spectrometry, provides a robust framework for validating the structural integrity and purity of the synthesized compound. This methodology offers a solid foundation for researchers requiring this versatile intermediate for applications in drug discovery and materials science.

References

  • Vertex AI Search. (2024).
  • LabAlley. (n.d.).
  • ASTHA Chemicals. (2022).
  • Sigma-Aldrich. (2024).
  • Fisher Scientific. (2025).
  • Fisher Scientific. (2025).
  • Carl ROTH. (n.d.).
  • ChemicalBook. (2025).
  • Fisher Scientific. (2025).
  • Sciencelab.com. (2012). Acetone MSDS.
  • Thermo Fisher Scientific. (2010).
  • Guidechem. (n.d.). 2-Cyanophenol (cas 611-20-1) SDS/MSDS download.
  • CCOHS. (n.d.). Acetone.
  • Cole-Parmer. (n.d.).
  • Enartis. (2015).
  • Chemos GmbH & Co.KG. (n.d.).
  • Fisher Scientific. (2025).
  • Sigma-Aldrich. (2024).
  • Bernstein, M. P., Sandford, S. A., Allamandola, L. J., & Chang, S. (1996). The infrared spectra of nitriles and related compounds frozen in Ar and H2O. The Journal of Physical Chemistry, 100(32), 13207-13221. [Link]

  • Thermo Fisher Scientific. (2025).
  • Ashenhurst, J. (2014). The Williamson Ether Synthesis. Master Organic Chemistry. [Link]

  • LibreTexts Chemistry. (2024). 20.8: Spectroscopy of Carboxylic Acids and Nitriles. [Link]

  • Fiveable. (2025). Spectroscopy of Carboxylic Acids and Nitriles | Organic Chemistry Class Notes. [Link]

  • Smith, B. C. (2019). Organic Nitrogen Compounds IV: Nitriles. Spectroscopy Online. [Link]

  • Khan Academy. (n.d.). Williamson ether synthesis. [Link]

  • Chem-Station. (2014). Williamson Ether Synthesis. [Link]

  • Wikipedia. (n.d.). Williamson ether synthesis. [Link]

  • LibreTexts Chemistry. (2020). 15.3: The Williamson Ether Synthesis. [Link]

  • Journal of Chemical and Pharmaceutical Research. (2011).
  • PubChem. (n.d.). 2-(dodecyloxy)benzonitrile. [Link]

  • ResearchGate. (2017). How can I purify impure benzonitrile?[Link]

  • ResearchGate. (2025). Study of the composition of nitriles using IR spectroscopy.
  • LookChem. (n.d.). Purification of Benzonitrile. [Link]

Sources

Foundational

A Predictive Spectroscopic and Methodological Guide to 2-(Dodecyloxy)benzonitrile

Abstract This technical guide provides a comprehensive analytical framework for researchers, scientists, and drug development professionals working with 2-(Dodecyloxy)benzonitrile (CAS No. 186029-18-5).[1][2][3][4] Given...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This technical guide provides a comprehensive analytical framework for researchers, scientists, and drug development professionals working with 2-(Dodecyloxy)benzonitrile (CAS No. 186029-18-5).[1][2][3][4] Given the absence of a complete, publicly available dataset for this compound, this document pioneers a predictive approach grounded in the fundamental principles of spectroscopy and data from analogous chemical structures. We present predicted Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, explain the chemical reasoning behind these predictions, and provide robust, field-proven protocols for the empirical acquisition and validation of this data. This guide is designed not merely as a data sheet, but as a self-validating methodological toolkit for the rigorous characterization of long-chain alkyl aryl ether nitrile compounds.

Introduction and Molecular Structure

2-(Dodecyloxy)benzonitrile is an organic molecule featuring a 1,2-disubstituted benzene ring, a nitrile functional group, and a long-chain dodecyl ether. Its molecular formula is C₁₉H₂₉NO, with a molecular weight of 287.44 g/mol .[1] The unique combination of a polar nitrile head, a semi-rigid aromatic core, and a flexible, lipophilic alkyl tail suggests its potential utility in materials science (e.g., liquid crystals) and as an intermediate in pharmaceutical synthesis.

Accurate structural confirmation is the bedrock of all subsequent research. This guide will deconstruct the molecule into its constituent parts to forecast its spectroscopic signature.

Figure 1: Molecular Structure of 2-(Dodecyloxy)benzonitrile.

Nuclear Magnetic Resonance (NMR) Spectroscopy Analysis

NMR spectroscopy is the most powerful tool for elucidating the precise carbon-hydrogen framework of organic molecules. Our predictions are based on established chemical shift principles and data from analogous structures, such as 2-methoxybenzonitrile and benzonitrile.[5][6][7]

Predicted ¹H NMR Spectrum (500 MHz, CDCl₃)

The proton NMR spectrum is anticipated to be highly informative, clearly delineating the aromatic, alkoxy, and aliphatic regions.

Predicted Chemical Shift (δ, ppm)MultiplicityIntegrationProton AssignmentRationale & Causality
~7.60dd1HH-6Ortho to the electron-withdrawing nitrile group, resulting in a significant downfield shift. Coupled to H-5 and H-4.
~7.52ddd1HH-4Influenced by both the nitrile and alkoxy groups. Experiences coupling from H-3, H-5, and H-6.
~7.00d1HH-3Ortho to the electron-donating alkoxy group, causing an upfield shift. Coupled to H-4.
~6.95t1HH-5Shielded relative to unsubstituted benzene but less so than H-3. Coupled to H-4 and H-6.
~4.10t, J ≈ 6.5 Hz2H-O-CH₂ -Directly attached to the electronegative oxygen, causing a strong downfield shift. Triplet due to coupling with the adjacent CH₂ group.
~1.85quintet2H-O-CH₂-CH₂ -Slightly deshielded due to proximity to the ether oxygen.
~1.45 - 1.25m (broad)18H-(CH₂)₉-Bulk methylene protons of the alkyl chain, overlapping into a complex multiplet.
~0.88t, J ≈ 7.0 Hz3H-CH₃Terminal methyl group, exhibiting a characteristic triplet and the most upfield chemical shift.
Predicted ¹³C NMR Spectrum (125 MHz, CDCl₃)

The ¹³C NMR spectrum, especially when combined with a DEPT experiment, will confirm the carbon count and distinguish between CH, CH₂, CH₃, and quaternary carbons. Predictions are informed by data on benzonitrile and substituted benzenes.[8][9][10]

Predicted Chemical Shift (δ, ppm)Carbon TypeAssignmentRationale & Causality
~161.0QuaternaryC -OAromatic carbon attached to oxygen, strongly deshielded.
~134.0CHC -4Aromatic CH.
~133.5CHC -6Aromatic CH, deshielded by adjacent nitrile.
~121.0CHC -5Aromatic CH.
~117.0Quaternary-C ≡NNitrile carbon, a key identifier.
~112.5CHC -3Aromatic CH, shielded by the ortho-alkoxy group.
~102.0QuaternaryC -CNQuaternary aromatic carbon attached to the nitrile, expected to be weak.
~69.0CH₂-O-CH₂ -Carbon directly bonded to the ether oxygen.
~31.9CH₂Terminal CH₂ Corresponds to the C10 of the dodecyl chain.
~29.6 - 29.3CH₂Bulk -(CH₂ )₇-Overlapping signals from the middle of the alkyl chain.
~28.8CH₂-O-CH₂-CH₂ -Second carbon in the alkyl chain.
~26.0CH₂-O-CH₂-CH₂-CH₂ -Third carbon in the alkyl chain.
~22.7CH₂-CH₂ -CH₃Penultimate carbon of the alkyl chain.
~14.1CH₃-CH₃ Terminal methyl carbon.
Experimental Protocol: NMR Data Acquisition

A self-validating protocol ensures reproducibility and data integrity.

  • Sample Preparation: Dissolve ~10-15 mg of 2-(Dodecyloxy)benzonitrile in ~0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard. Ensure the sample is fully dissolved and the solution is clear.

  • Instrument Setup: Utilize a 500 MHz (or higher) NMR spectrometer. Ensure the instrument is properly shimmed to achieve high resolution and symmetrical peak shapes.

  • ¹H NMR Acquisition:

    • Acquire a standard single-pulse ¹H spectrum.

    • Set a spectral width of ~16 ppm, centered at ~6 ppm.

    • Use a 30-degree pulse angle and a relaxation delay of 2 seconds.

    • Acquire at least 16 scans for a good signal-to-noise ratio.

  • ¹³C NMR Acquisition:

    • Acquire a proton-decoupled ¹³C spectrum.

    • Set a spectral width of ~240 ppm, centered at ~120 ppm.

    • Use a 45-degree pulse angle and a relaxation delay of 2 seconds. Acquire at least 1024 scans.

  • DEPT-135 Acquisition: Perform a DEPT-135 experiment to differentiate CH/CH₃ (positive phase) from CH₂ (negative phase) signals. This is critical for validating assignments in the complex alkyl region.

  • Data Processing: Process all spectra using an appropriate software (e.g., Mnova, TopSpin).[11] Apply an exponential multiplication (line broadening of 0.3 Hz for ¹H, 1-2 Hz for ¹³C) before Fourier transformation. Phase and baseline correct all spectra. Calibrate the ¹H spectrum to the TMS signal at 0.00 ppm and the ¹³C spectrum to the CDCl₃ solvent peak at 77.16 ppm.

NMR_Workflow cluster_prep Sample Preparation cluster_acq Data Acquisition (500 MHz) cluster_proc Data Processing cluster_analysis Structural Elucidation Prep Dissolve ~15mg in 0.7mL CDCl₃ with TMS Acq_H1 ¹H Spectrum (16 scans) Prep->Acq_H1 Acq_C13 ¹³C Spectrum (1024 scans) Prep->Acq_C13 Acq_DEPT DEPT-135 Experiment Prep->Acq_DEPT Proc Fourier Transform, Phasing, Baseline Correction Acq_H1->Proc Acq_C13->Proc Acq_DEPT->Proc Calib Calibrate to TMS (0 ppm) & CDCl₃ (77.16 ppm) Proc->Calib Assign Assign Peaks & Correlate Spectra Calib->Assign

Figure 2: A validated workflow for NMR-based structural elucidation.

Infrared (IR) Spectroscopy Analysis

IR spectroscopy excels at identifying key functional groups by their characteristic vibrational frequencies.

Predicted Frequency (cm⁻¹)IntensityVibration TypeFunctional GroupRationale & Causality
3100-3010MediumC-H stretchAromatic (sp² C-H)Characteristic for C-H bonds on a benzene ring.[12][13][14][15]
2955-2850StrongC-H stretchAliphatic (sp³ C-H)Intense due to the 12-carbon alkyl chain. Multiple peaks expected.
2230-2220 Strong, Sharp C≡N stretch Nitrile A highly diagnostic, strong, and sharp peak for the nitrile group.[16][17][18]
1600 & 1495Medium-StrongC=C stretchAromatic RingSkeletal vibrations of the benzene ring.
1250StrongC-O stretchAryl-Alkyl Ether (Asymmetric)Strong absorption due to the polarity of the C-O bond.
1040MediumC-O stretchAryl-Alkyl Ether (Symmetric)The corresponding symmetric stretch for the ether linkage.
Experimental Protocol: ATR-FTIR Data Acquisition
  • Instrument Preparation: Ensure the Attenuated Total Reflectance (ATR) crystal (typically diamond or germanium) is clean. Record a background spectrum in air.

  • Sample Application: Place a single drop of neat 2-(Dodecyloxy)benzonitrile liquid (or a small amount of solid) directly onto the ATR crystal, ensuring complete coverage.

  • Data Acquisition: Acquire the sample spectrum over the range of 4000-600 cm⁻¹. Co-add at least 32 scans to achieve a high signal-to-noise ratio.

  • Data Processing: The resulting spectrum is typically displayed in terms of transmittance or absorbance. The background spectrum is automatically subtracted by the instrument software. Label significant peaks.

Mass Spectrometry (MS) Analysis

Mass spectrometry provides the molecular weight and crucial information about the molecule's fragmentation pattern, which helps confirm the connectivity of its structural components.

Predicted Mass Spectrum (Electron Ionization - EI)
  • Molecular Ion (M⁺·): A peak is expected at m/z 287 . Due to the long alkyl chain, this peak may be of low to moderate intensity.

  • Key Fragmentation Pathways: The fragmentation of alkyl aryl ethers is well-understood.[19][20][21][22] The primary cleavage events are predicted to be:

    • Alpha-Cleavage (Benzylic Cleavage): Cleavage of the C-O bond is less favorable. Instead, the most significant fragmentation is the cleavage of the alkyl chain at the bond beta to the oxygen atom, following ionization on the oxygen. This leads to a resonance-stabilized ion.

    • McLafferty-type Rearrangement: A hydrogen atom from the alkyl chain can be transferred to the aromatic ring, leading to the elimination of a neutral alkene.

    • Alkyl Chain Fragmentation: The long dodecyl chain will produce a characteristic series of cluster ions separated by 14 Da (CH₂).

Predicted m/zProposed FragmentRationale & Causality
287[C₁₉H₂₉NO]⁺·Molecular Ion
120 [C₇H₆NO]⁺Base Peak. Formed by cleavage of the C-C bond beta to the ether oxygen, with hydrogen transfer, resulting in a stable hydroxybenzonitrile cation radical.
119[C₇H₅NO]⁺·Ion from direct cleavage of the O-C(alkyl) bond, forming the 2-cyanophenoxy radical cation. Less likely to be the base peak.
91[C₇H₇]⁺Tropylium ion, a common fragment in alkylbenzene derivatives.
43, 57, 71...[CₙH₂ₙ₊₁]⁺Series of alkyl carbocations from the fragmentation of the dodecyl chain.

digraph "MS_Fragmentation" {
graph [splines=true, overlap=false];
node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fillcolor="#F1F3F4", style=filled];
edge [fontname="Helvetica", fontsize=9];

M [label="[M]⁺·\nm/z = 287", fillcolor="#FEF7E0"]; F120 [label="[C₇H₆NO]⁺\nm/z = 120\n(Base Peak)", fillcolor="#E6F4EA"]; F119 [label="[C₇H₅NO]⁺·\nm/z = 119", fillcolor="#E8F0FE"]; Alkyl_Loss [label="- C₁₁H₂₃·", fontcolor="#EA4335"]; Alkene_Loss [label="- C₁₂H₂₄", fontcolor="#4285F4"];

M -> F120 [label=< "#4285F4" >β-Cleavage + H Transfer>]; M -> F119 [label=< "#EA4335" >O-Alkyl Bond Cleavage>]; }

Figure 3: Predicted major fragmentation pathways for 2-(Dodecyloxy)benzonitrile in EI-MS.

Experimental Protocol: GC-MS Data Acquisition
  • Sample Preparation: Prepare a dilute solution of the sample (~100 µg/mL) in a volatile solvent like dichloromethane or ethyl acetate.

  • GC Separation:

    • Injector: 250 °C, Splitless mode.

    • Column: Standard non-polar column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

    • Oven Program: Start at 100 °C, hold for 2 min, ramp at 15 °C/min to 300 °C, hold for 5 min.

  • MS Detection:

    • Ion Source: Electron Ionization (EI) at 70 eV.

    • Source Temperature: 230 °C.

    • Mass Range: Scan from m/z 40 to 400.

  • Data Analysis: Identify the peak corresponding to 2-(Dodecyloxy)benzonitrile. Analyze the corresponding mass spectrum, identifying the molecular ion and key fragment ions to confirm the structure.

Conclusion: An Integrated Approach

The structural elucidation of a molecule like 2-(Dodecyloxy)benzonitrile requires a synergistic application of multiple spectroscopic techniques. This guide provides a robust, predictive framework that anticipates the key spectral features across ¹H NMR, ¹³C NMR, IR, and MS. By following the detailed, self-validating protocols herein, researchers can confidently acquire empirical data and validate it against these theoretically grounded predictions. This integrated workflow ensures the highest degree of scientific integrity and provides a clear path for the comprehensive characterization of this and similar molecules.

References

  • ACD/Labs. (n.d.). NMR Prediction. Retrieved from [Link]

  • Wishart DS, et al. (2024). CASPRE - 13C NMR Predictor. University of Alberta. Retrieved from [Link]

  • Bruker. (n.d.). Mnova Predict | Accurate Prediction. Retrieved from [Link]

  • Patiny, L., & Banfi, D. (2008). : Resurrecting and processing NMR spectra on-line. Chimia, 62(4), 280-281. Retrieved from [Link]

  • University of Colorado Boulder. (n.d.). Mass Spectrometry: Fragmentation - Ethers & Sulfides. Retrieved from [Link]

  • EPFL. (n.d.). 13C NMR predictor. Retrieved from [Link]

  • SpectraBase. (n.d.). Benzonitrile - Optional[13C NMR] - Spectrum. Retrieved from [Link]

  • Kuck, D. (2005). Mass spectrometry of alkylbenzenes and related compounds. Part II. Gas phase ion chemistry of protonated alkylbenzenes (alkylbenzenium ions). Mass Spectrometry Reviews, 24(1), 8-9. Retrieved from [Link]

  • Scribd. (n.d.). Mass Spectrometry: Fragmentation Patterns. Retrieved from [Link]

  • Kuck, D. (2002). Mass spectrometry of alkylbenzenes and related compounds. Part I. Gas-phase ion chemistry of alkylbenzene radical cations. Mass Spectrometry Reviews, 21(3-4), 206-207. Retrieved from [Link]

  • Dong, F., et al. (2021). Infrared Spectroscopy of Neutral and Cationic Benzonitrile–Methanol Binary Clusters in Supersonic Jets. International Journal of Molecular Sciences, 22(1). Retrieved from [Link]

  • ResearchGate. (n.d.). IR spectrum of benzonitrile in the range 500–4000 cm⁻¹. Retrieved from [Link]

  • Wishart DS, et al. (2024). PROSPRE - 1H NMR Predictor. University of Alberta. Retrieved from [Link]

  • Letopharm Limited. (n.d.). 2-(dodecyloxy)benzonitrile | CAS:#186029-18-5. Retrieved from [Link]

  • Chemaxon. (n.d.). Marvin - Chemical Drawing Software. Retrieved from [Link]

  • nmrshiftdb2. (n.d.). nmrshiftdb2 - open nmr database on the web. Retrieved from [Link]

  • Berkeley Learning Hub. (2024). 5 Nitrile IR Tips. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). Electronic Supplementary Information. Retrieved from [Link]

  • Mestrelab. (n.d.). Download NMR Predict. Retrieved from [Link]

  • Patiny, L., & Castillo, A. M. (2011). Predict 1H proton NMR spectra. NMRDB.org. Retrieved from [Link]

  • NIST. (n.d.). Benzonitrile. NIST Chemistry WebBook. Retrieved from [Link]

  • SpectraBase. (n.d.). Benzonitrile - Optional[13C NMR] - Chemical Shifts. Retrieved from [Link]

  • NIST. (n.d.). Benzonitrile. NIST Chemistry WebBook. Retrieved from [Link]

  • Studylib. (n.d.). Mass Spectrometry Fragmentation: Ethers, Amines, More. Retrieved from [Link]

  • Ben-David, Y., et al. (n.d.). Metal-Ligand Cooperative Activation of Nitriles by a Ruthenium Complex with a De-Aromatized PNN Pincer - Supporting Information. Weizmann Institute of Science. Retrieved from [Link]

  • Reusch, W. (2016). Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra. Master Organic Chemistry. Retrieved from [Link]

  • LibreTexts. (2024). 15.7: Spectroscopy of Aromatic Compounds. Retrieved from [Link]

  • PubChem. (n.d.). 2-Methoxybenzonitrile. Retrieved from [Link]

  • OpenStax. (2023). 15.7 Spectroscopy of Aromatic Compounds. Organic Chemistry. Retrieved from [Link]

  • All 'Bout Chemistry. (2023, May 11). Fragmentation of Alkyl halide & Ether| Mass spectroscopy. YouTube. Retrieved from [Link]

  • Palomar College. (n.d.). INFRARED SPECTROSCOPY (IR). Retrieved from [Link]

  • LibreTexts. (2023). 4.7 Identifying Characteristic Functional Groups. Retrieved from [Link]

  • USGS. (n.d.). Standard Operating Procedure - for the USGS Reston, Virginia Environmental Organic Geochemistry Laboratory Instrumental Analysis for the Long-Chain Alkylbenzenes. Retrieved from [Link]

  • Whitman College. (n.d.). GCMS Section 6.13 - Fragmentation of Ethers. Retrieved from [Link]

  • SpectraBase. (n.d.). 2-Methoxybenzonitrile - Optional[1H NMR] - Spectrum. Retrieved from [Link]

  • OpenStax. (n.d.). 15.7 Spectroscopy of Aromatic Compounds. Organic Chemistry: A Tenth Edition. Retrieved from [Link]

  • Eganhouse, R. P., et al. (1983). Long-chain alkylbenzenes: their analytical chemistry, environmental occurrence and fate. PubMed. Retrieved from [Link]

  • The Organic Chemistry Tutor. (2021, April 17). Lec15 - IR Spectra of Alkynes and Nitriles. YouTube. Retrieved from [Link]

  • Campetella, M., et al. (2021). Electronic Descriptors for Supervised Spectroscopic Predictions. Journal of Chemical Theory and Computation. Retrieved from [Link]

  • ResearchGate. (n.d.). A fragment of mass-chromatogram of alkylbenzenes of normal structure.... Retrieved from [Link]

  • LibreTexts. (2020). 17.9: Spectroscopy of Aromatic Compounds. Retrieved from [Link]

Sources

Exploratory

Unveiling the Therapeutic Potential of 2-(Dodecyloxy)benzonitrile: A Technical Guide to Target Identification and Validation

Abstract The benzonitrile scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with diverse pharmacological activities.[1] This technical guide explores the untapped therapeut...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

The benzonitrile scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with diverse pharmacological activities.[1] This technical guide explores the untapped therapeutic potential of a specific analogue, 2-(Dodecyloxy)benzonitrile. While direct biological data on this molecule is sparse, its structural features—a lipophilic dodecyloxy chain combined with the versatile benzonitrile moiety—suggest a high potential for interaction with various biological targets. This document provides a comprehensive, technically-grounded framework for researchers, scientists, and drug development professionals to investigate and validate potential therapeutic targets of 2-(Dodecyloxy)benzonitrile. By extrapolating from the established activities of related benzonitrile derivatives, we will delve into promising applications in oncology, virology, and microbiology. This guide will detail the scientific rationale, step-by-step experimental protocols for target validation, and visual workflows to facilitate a systematic exploration of this promising compound.

Introduction to 2-(Dodecyloxy)benzonitrile and the Benzonitrile Scaffold

2-(Dodecyloxy)benzonitrile is an aromatic compound characterized by a benzonitrile group substituted with a dodecyloxy ether linkage at the ortho position.[2][3] The benzonitrile group, with its cyano (-C≡N) functionality, can act as a hydrogen bond acceptor and a bioisostere for other functional groups, making it a key component in drug design.[1] The long aliphatic dodecyl chain significantly increases the molecule's lipophilicity, which may enhance its ability to cross cellular membranes and interact with hydrophobic pockets in target proteins.

While 2-(Dodecyloxy)benzonitrile itself is primarily available as a research chemical, the broader family of benzonitrile derivatives has demonstrated significant therapeutic potential across several disease areas.[1][3] These activities range from anticancer and antiviral to antimicrobial effects.[1] This guide will leverage this existing knowledge to propose and validate potential therapeutic targets for 2-(Dodecyloxy)benzonitrile.

Table 1: Physicochemical Properties of 2-(Dodecyloxy)benzonitrile

PropertyValueReference
Molecular Formula C₁₉H₂₉NO[2][3]
Molecular Weight 287.44 g/mol [3]
CAS Number 186029-18-5[3]
Predicted XlogP 7.2[2]
Appearance Not specified, likely a solid or oil
Solubility Predicted to be soluble in nonpolar organic solvents

Potential Therapeutic Area I: Oncology

Benzonitrile-containing compounds have emerged as promising anticancer agents by targeting key pathways in cancer progression.[1] Two of the most well-documented mechanisms are kinase inhibition and disruption of microtubule dynamics.[1][4]

Proposed Target: Protein Kinases

Scientific Rationale: Protein kinases are a large family of enzymes that play a critical role in cell signaling, and their dysregulation is a hallmark of many cancers.[5] Several benzonitrile derivatives have been developed as inhibitors of various kinases, including Tankyrase, mTOR, and TBK1/IKKε.[1] The planar benzonitrile ring can effectively occupy the adenine-binding pocket of many kinases, while the dodecyloxy tail of 2-(Dodecyloxy)benzonitrile could potentially extend into adjacent hydrophobic regions, conferring potency and selectivity.

Key Potential Kinase Targets:

  • Receptor Tyrosine Kinases (RTKs): Such as VEGFR-2, involved in angiogenesis.[4]

  • Non-Receptor Tyrosine Kinases: Such as members of the Src family.

  • Serine/Threonine Kinases: Such as those in the PI3K/Akt/mTOR pathway.[1]

Experimental Validation Workflow:

G cluster_0 In Vitro Kinase Profiling cluster_1 Cell-Based Assays A Initial Kinase Panel Screen (e.g., 2-(Dodecyloxy)benzonitrile @ 10 µM) B Identify 'Hit' Kinases (>50% inhibition) A->B C IC50 Determination for Hits (Dose-response curve) B->C D Select Cancer Cell Lines (Overexpressing target kinase) C->D Proceed with potent hits E Cell Viability/Proliferation Assay (e.g., MTT, CellTiter-Glo) D->E F Target Engagement Assay (e.g., Western Blot for p-target) E->F

Caption: Workflow for validating 2-(Dodecyloxy)benzonitrile as a kinase inhibitor.

Detailed Experimental Protocol: Kinase Inhibition Assay (e.g., ADP-Glo™ Kinase Assay)

  • Preparation of Reagents:

    • Prepare a 10 mM stock solution of 2-(Dodecyloxy)benzonitrile in 100% DMSO.

    • Create a serial dilution series of the compound in kinase buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA).

    • Prepare the target kinase and its specific substrate in kinase buffer.

    • Prepare ATP at a concentration close to its Km for the specific kinase.

  • Reaction Setup:

    • In a 384-well plate, add 5 µL of the diluted compound or DMSO (vehicle control).

    • Add 20 µL of the kinase/substrate mixture to each well.

    • Initiate the reaction by adding 25 µL of the ATP solution.

    • Incubate at 30°C for 60 minutes.

  • Detection:

    • Stop the kinase reaction and deplete the remaining ATP by adding 25 µL of ADP-Glo™ Reagent. Incubate for 40 minutes at room temperature.

    • Add 50 µL of Kinase Detection Reagent to convert ADP to ATP and induce luminescence. Incubate for 30 minutes at room temperature.

    • Measure luminescence using a plate reader.

  • Data Analysis:

    • Calculate the percent inhibition for each compound concentration relative to the DMSO control.

    • Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Proposed Target: Tubulin Polymerization

Scientific Rationale: Microtubules are essential components of the cytoskeleton, playing a crucial role in cell division.[6] Inhibitors of tubulin polymerization are a well-established class of anticancer drugs.[6] Certain 2-phenylacrylonitrile derivatives, which share the cyano-substituted benzene ring with 2-(Dodecyloxy)benzonitrile, are potent inhibitors of tubulin polymerization, often by binding to the colchicine-binding site.[1][7] The structural features of 2-(Dodecyloxy)benzonitrile could allow it to interact with this site, disrupting microtubule dynamics and leading to cell cycle arrest and apoptosis.[1]

Experimental Validation Workflow:

G cluster_0 Biochemical Assay cluster_1 Cellular & Imaging Assays A In Vitro Tubulin Polymerization Assay B Determine IC50 (Inhibition of polymerization) A->B C Cell Cycle Analysis (Flow Cytometry) B->C Confirm cellular activity D Immunofluorescence Microscopy (Visualize microtubule disruption) C->D E Apoptosis Assay (e.g., Annexin V staining) D->E

Caption: Workflow for validating 2-(Dodecyloxy)benzonitrile as a tubulin inhibitor.

Detailed Experimental Protocol: In Vitro Tubulin Polymerization Assay

  • Materials:

    • Tubulin (>99% pure) from a commercial source (e.g., Cytoskeleton, Inc.).

    • Tubulin polymerization buffer (e.g., 80 mM PIPES, pH 6.9, 2 mM MgCl₂, 0.5 mM EGTA) with GTP.

    • Fluorescent reporter dye that binds to polymerized microtubules.

    • Positive control (e.g., Paclitaxel for polymerization promotion, Nocodazole for inhibition).

    • 2-(Dodecyloxy)benzonitrile stock solution in DMSO.

  • Procedure:

    • Prepare serial dilutions of 2-(Dodecyloxy)benzonitrile in polymerization buffer.

    • In a 96-well plate, add the diluted compound or controls.

    • Add the tubulin and fluorescent reporter dye mixture to each well.

    • Initiate polymerization by incubating the plate at 37°C.

    • Monitor the increase in fluorescence over time (e.g., every minute for 60 minutes) using a fluorescence plate reader.

  • Data Analysis:

    • Plot fluorescence intensity versus time for each concentration.

    • Determine the rate of polymerization (Vmax) for each curve.

    • Calculate the percent inhibition of polymerization at each compound concentration compared to the DMSO control.

    • Determine the IC₅₀ value by plotting percent inhibition against compound concentration.

Potential Therapeutic Area II: Virology

The antiviral potential of benzonitrile derivatives has been notably explored, particularly against Hepatitis C Virus (HCV) and picornaviruses.[1][8] The mechanism often involves blocking the early stages of the viral life cycle, such as entry into the host cell.[1][8]

Proposed Target: Viral Entry (HCV)

Scientific Rationale: Certain 2-((4-arylpiperazin-1-yl)methyl)benzonitrile derivatives are potent and orally available inhibitors of HCV entry.[1][8] The lead compound from these studies, L0909, was shown to block the early stages of the viral life cycle with high efficacy.[8] The lipophilic nature of the dodecyloxy chain in 2-(Dodecyloxy)benzonitrile could facilitate its interaction with viral envelope glycoproteins or host cell receptors involved in HCV entry, such as CD81 and scavenger receptor class B type I (SR-BI).[1]

Experimental Validation Workflow:

G A HCV Pseudoparticle (HCVpp) Entry Assay B Determine EC50 (Inhibition of viral entry) A->B C Time-of-Addition Experiment (Pinpoint stage of inhibition) B->C D HCV Replicon Assay (Rule out replication inhibition) B->D

Caption: Workflow for validating 2-(Dodecyloxy)benzonitrile as an HCV entry inhibitor.

Detailed Experimental Protocol: HCV Pseudoparticle (HCVpp) Entry Assay

  • Production of HCVpp:

    • Co-transfect HEK293T cells with a plasmid encoding an HIV-1 backbone that expresses a reporter gene (e.g., luciferase) and a plasmid encoding the HCV envelope glycoproteins (E1 and E2).

    • Harvest the supernatant containing the HCVpp 48-72 hours post-transfection.

  • Infection Assay:

    • Plate Huh7.5 cells (a human hepatoma cell line highly permissive to HCV) in a 96-well plate.

    • The next day, treat the cells with serial dilutions of 2-(Dodecyloxy)benzonitrile for 1-2 hours.

    • Infect the cells with HCVpp in the presence of the compound.

    • After 4-6 hours, remove the virus/compound mixture and add fresh media.

    • Incubate for 48-72 hours.

  • Detection and Analysis:

    • Lyse the cells and measure the luciferase activity using a commercial kit.

    • Calculate the percent inhibition of viral entry for each concentration relative to the DMSO control.

    • Determine the EC₅₀ value from the dose-response curve.

Potential Therapeutic Area III: Microbiology

Novel benzo- and naphthonitrile derivatives have been synthesized and screened for their antibacterial and antifungal activities.[1][9] The proposed mechanisms of action for some of these compounds include the inhibition of essential bacterial enzymes.[1]

Proposed Target: Bacterial Cell Wall Synthesis (e.g., Penicillin-Binding Proteins)

Scientific Rationale: The acrylonitrile moiety in some benzonitrile derivatives has been suggested to inhibit essential bacterial enzymes like penicillin-binding proteins (PBPs) and β-lactamases.[1] PBPs are crucial for the synthesis of the bacterial cell wall. The cyano group of 2-(Dodecyloxy)benzonitrile could potentially interact with the active site of these enzymes, leading to their inhibition and subsequent bacterial cell death. The long dodecyloxy chain might also help to disrupt the bacterial cell membrane.[10]

Experimental Validation Workflow:

G A Initial Screening: Minimum Inhibitory Concentration (MIC) against bacterial panel B Time-Kill Kinetics Assay (Bacteriostatic vs. Bactericidal) A->B C Mechanism of Action Studies: - PBP Binding Assay - Membrane Permeability Assay B->C

Caption: Workflow for validating 2-(Dodecyloxy)benzonitrile as an antibacterial agent.

Detailed Experimental Protocol: Minimum Inhibitory Concentration (MIC) Assay

  • Preparation:

    • Prepare a stock solution of 2-(Dodecyloxy)benzonitrile in DMSO.

    • In a 96-well microtiter plate, perform a two-fold serial dilution of the compound in Mueller-Hinton Broth (MHB).

    • Prepare an inoculum of the test bacteria (e.g., Staphylococcus aureus, Escherichia coli) adjusted to a concentration of 5 x 10⁵ CFU/mL.

  • Inoculation and Incubation:

    • Add the bacterial inoculum to each well of the microtiter plate.

    • Include a positive control (bacteria with no compound) and a negative control (broth only).

    • Incubate the plate at 37°C for 18-24 hours.

  • Determination of MIC:

    • Visually inspect the wells for bacterial growth (turbidity).

    • The MIC is the lowest concentration of the compound that completely inhibits visible growth.

Conclusion and Future Directions

2-(Dodecyloxy)benzonitrile represents a promising, yet underexplored, chemical entity. Based on the well-documented and diverse biological activities of the broader benzonitrile class of compounds, there is a strong rationale for investigating its potential as a therapeutic agent in oncology, virology, and microbiology. The experimental frameworks provided in this guide offer a clear and logical path for researchers to systematically identify and validate the molecular targets of 2-(Dodecyloxy)benzonitrile. Successful validation of any of these proposed targets could pave the way for the development of a novel therapeutic with a unique mechanism of action. Future work should also focus on structure-activity relationship (SAR) studies to optimize the potency and selectivity of this promising scaffold.

References

  • Wang, Y., et al. (2022). Design, Synthesis, and Biological Evaluation of 2-((4-Bisarylmethyl-piperazin-1-yl)methyl)benzonitrile Derivatives as HCV Entry Inhibitors. Journal of Medicinal Chemistry. [Link][11]

  • Abdel-Aziz, A. A. M., et al. (2012). Synthesis and antimicrobial activity of some new benzo and naphthonitrile derivatives. European Journal of Medicinal Chemistry. [Link][9]

  • Li, Y., et al. (2020). 2-((4-Arylpiperazin-1-yl)methyl)benzonitrile Derivatives as Orally Available Inhibitors of Hepatitis C Virus with a Novel Mechanism of Action. Journal of Medicinal Chemistry. [Link][8]

  • Torney, H. L., et al. (1982). Antiviral activity and mechanism of action of 2-(3,4-dichlorophenoxy)-5-nitrobenzonitrile (MDL-860). Antimicrobial Agents and Chemotherapy. [Link][12]

  • Google Patents. (n.d.). Benzonitrile derivatives as kinase inhibitors. [5]

  • Al-Suwaidan, I. A., et al. (2019). Novel 2-(5-Imino-5H-isoquinolones[3,4-b]quinoxalin-7-ylmethyl)-benzonitrile (DIQ3) and Other Related Derivatives Targeting Colon Cancer Cells: Syntheses and in Vitro Models. Molecules. [Link][13]

  • PubChem. (n.d.). 2-(dodecyloxy)benzonitrile. [Link][2]

  • Letopharm Limited. (n.d.). 2-(dodecyloxy)benzonitrile. [Link][14]

  • ResearchGate. (n.d.). Benzimidazole-derived tubulin polymerization inhibitors. [Link][7]

  • Singh, P., et al. (2023). Development of tubulin polymerization inhibitors as anticancer agents. Expert Opinion on Therapeutic Patents. [Link][6]

Sources

Foundational

In silico modeling and docking studies of 2-(Dodecyloxy)benzonitrile

An In-depth Technical Guide to the In Silico Modeling and Docking Studies of 2-(Dodecyloxy)benzonitrile Abstract This technical guide provides a comprehensive framework for conducting in silico modeling and molecular doc...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide to the In Silico Modeling and Docking Studies of 2-(Dodecyloxy)benzonitrile

Abstract

This technical guide provides a comprehensive framework for conducting in silico modeling and molecular docking studies on 2-(Dodecyloxy)benzonitrile, a small molecule with potential for biological activity. Recognizing the absence of established biological targets for this compound, this document serves as a prospective guide for researchers, scientists, and drug development professionals. It outlines a systematic workflow, from initial ligand characterization and preparation to target selection, molecular docking, and results interpretation. By presenting a detailed, step-by-step protocol using Cyclin-Dependent Kinase 2 (CDK2) as a rationalized, hypothetical target, this guide aims to equip researchers with the necessary knowledge to explore the therapeutic potential of novel chemical entities through computational methods. The narrative emphasizes the causality behind methodological choices, ensuring scientific integrity and providing a self-validating system for computational drug discovery.

Introduction: The Rationale for In Silico Exploration

The journey of a drug from concept to clinic is notoriously long and expensive. Modern drug discovery leverages computational, or in silico, techniques to de-risk and accelerate this process.[1] By simulating molecular interactions within a virtual environment, we can predict a compound's potential to bind a biological target, thereby prioritizing experimental resources for the most promising candidates.[2]

2-(Dodecyloxy)benzonitrile is a lipophilic molecule featuring a benzonitrile head group and a long dodecyl ether tail. While its specific biological functions are not yet characterized, the benzonitrile scaffold is present in numerous compounds with diverse pharmacological activities. This structural alert justifies a proactive in silico investigation to identify potential protein targets and elucidate possible mechanisms of action.

This guide provides a complete roadmap for such an investigation. We will walk through the essential steps of preparing the 2-(Dodecyloxy)benzonitrile molecule for analysis, selecting a plausible protein target based on chemical similarity and disease relevance, performing a molecular docking simulation, and interpreting the results.

Ligand Profiling and Preparation

The first step in any docking project is to thoroughly understand and prepare the small molecule, or ligand. The quality of the ligand structure directly impacts the reliability of the docking results.[3]

Physicochemical Properties of 2-(Dodecyloxy)benzonitrile

A summary of the key physicochemical properties of 2-(Dodecyloxy)benzonitrile is presented in Table 1. These properties, particularly its high lipophilicity (predicted XlogP), suggest it may interact with hydrophobic pockets in protein targets.

PropertyValueSource
CAS Number 186029-18-5[4]
Molecular Formula C₁₉H₂₉NO[4]
Molecular Weight 287.44 g/mol [4]
Density 0.95 g/cm³[5]
Boiling Point 412.2 °C at 760 mmHg[5]

Table 1: Physicochemical properties of 2-(Dodecyloxy)benzonitrile.

Step-by-Step Ligand Preparation Protocol

An accurate three-dimensional (3D) structure is essential for docking. This protocol outlines the conversion of a 2D chemical representation into a docking-ready 3D PDBQT file format, which includes partial charges and atom type definitions required by docking software like AutoDock Vina.[6]

  • Obtain 2D Structure: Source the 2D structure of 2-(Dodecyloxy)benzonitrile from a chemical database like PubChem. Save it in a standard format such as SDF or MOL2.

  • Convert to 3D: Use a chemical toolbox program like Open Babel to convert the 2D structure into a 3D conformation.[7] This process generates an initial set of atomic coordinates.

  • Energy Minimization: The initial 3D structure is likely not in its lowest energy state. Perform an energy minimization using a suitable force field (e.g., MMFF94) to obtain a stable, low-energy conformer. This step corrects unrealistic bond lengths and angles.[8]

  • Add Hydrogens and Assign Charges: Docking algorithms rely on accurate protonation states and atomic partial charges to calculate interactions.[9]

    • Add hydrogens appropriate for a physiological pH (typically 7.4).

    • Calculate and assign partial charges (e.g., Gasteiger charges). This is a critical step for modeling electrostatic interactions.[10]

  • Define Rotatable Bonds: Identify the rotatable bonds in the molecule. The docking software will explore different conformations by rotating these bonds. The long dodecyl tail of our ligand will have numerous rotatable bonds, allowing it to adapt to the shape of a binding pocket.

  • Save in PDBQT Format: Convert the final, prepared 3D structure into the PDBQT file format using software like AutoDock Tools. This format is now ready for docking.[3]

Target Identification and Preparation

With no known target for 2-(Dodecyloxy)benzonitrile, we must select a hypothetical target based on rational inference. Benzonitrile-containing compounds have been investigated as inhibitors of various protein kinases. Cyclin-Dependent Kinase 2 (CDK2) is a well-validated target in cancer therapy, as its dysregulation is a hallmark of uncontrolled cell proliferation.[11] Therefore, CDK2 serves as an excellent and scientifically justifiable hypothetical target for this guide.

Rationale for Selecting CDK2
  • Disease Relevance: CDK2 is a key regulator of the cell cycle, and its inhibition is a therapeutic strategy for various cancers.[12]

  • Structural Availability: Numerous high-resolution crystal structures of CDK2 are available in the Protein Data Bank (PDB), which is a prerequisite for structure-based drug design.[13]

  • Druggable Binding Site: CDK2 possesses a well-defined ATP-binding pocket that is a common target for small-molecule inhibitors.

Step-by-Step Protein Preparation Protocol

We will use the crystal structure of human CDK2, for instance, PDB ID: 1HCK, for this protocol.[12] Proper preparation of the protein is crucial to ensure the binding site is correctly represented.[14]

  • Download Protein Structure: Obtain the PDB file (e.g., 1HCK.pdb) from the RCSB Protein Data Bank.[12]

  • Clean the PDB File: PDB files often contain non-essential molecules.

    • Remove Water Molecules: Crystallographic waters are typically removed unless they are known to play a critical role in ligand binding.[8]

    • Remove Co-crystallized Ligands and Ions: Remove any existing ligands, ions, or cofactors from the binding site to make it available for our ligand.[15]

    • Select Protein Chains: If the PDB file contains a biological assembly with multiple protein chains, retain only the one necessary for the docking study (e.g., Chain A).[16]

  • Add Hydrogens: Since most crystal structures are determined by X-ray diffraction, they lack hydrogen atoms. Add polar hydrogens, as these are critical for forming hydrogen bonds.[10]

  • Assign Charges: Add partial charges (e.g., Kollman charges) to the protein atoms.[17]

  • Save as PDBQT: Convert the cleaned, protonated receptor structure into the PDBQT format using AutoDock Tools. This file is now the prepared "receptor" for our docking simulation.

The Molecular Docking Workflow

Molecular docking predicts the preferred orientation of a ligand when bound to a receptor to form a stable complex.[18] The workflow involves defining a search space on the receptor and allowing the docking algorithm to explore various ligand poses within that space, scoring each one based on its predicted binding affinity.

G cluster_prep Preparation Phase cluster_dock Docking & Analysis Phase Ligand_2D Ligand 2D Structure (2-(Dodecyloxy)benzonitrile) Ligand_3D Generate 3D Conformer + Energy Minimization Ligand_2D->Ligand_3D Ligand_PDBQT Assign Charges & Torsions (Ligand.pdbqt) Ligand_3D->Ligand_PDBQT Run_Docking Run Docking Simulation (e.g., AutoDock Vina) Ligand_PDBQT->Run_Docking Protein_PDB Protein Crystal Structure (e.g., CDK2 - 1HCK) Protein_Clean Clean Protein (Remove Water, Ligands) Protein_PDB->Protein_Clean Protein_PDBQT Add Hydrogens & Charges (Receptor.pdbqt) Protein_Clean->Protein_PDBQT Define_Grid Define Binding Site (Grid Box Generation) Protein_PDBQT->Define_Grid Define_Grid->Run_Docking Analyze_Results Analyze Poses & Scores (Binding Energy, Interactions) Run_Docking->Analyze_Results MD_Sim Post-Docking Validation (Molecular Dynamics) Analyze_Results->MD_Sim

A generalized workflow for in silico molecular docking studies.

Step-by-Step Docking Protocol (using AutoDock Vina)

This protocol provides a command-line-oriented approach, typical in many research environments.[19]

  • Define the Search Space (Grid Box): The docking simulation needs to be confined to a specific area of the protein, typically the active site.

    • Identify the Binding Site: Using visualization software (e.g., PyMOL, UCSF Chimera), identify the amino acid residues that form the ATP-binding pocket of CDK2.

    • Determine Grid Box Coordinates: Center a 3D box around these residues. The size of the box should be large enough to accommodate the ligand and allow for rotational and translational movement. For CDK2 (1HCK), this would be centered on the known ATP binding pocket. Record the center coordinates (x, y, z) and dimensions (x, y, z in Ångströms).[20]

  • Create a Configuration File: Prepare a text file (e.g., conf.txt) that tells AutoDock Vina where to find the input files and the grid box parameters.

  • Execute the Docking Simulation: Run the Vina executable from the command line, pointing it to your configuration file.

  • Process the Output: Vina will generate an output PDBQT file (docking_results.pdbqt) containing the predicted binding poses (typically 9 by default), ranked by their binding affinity scores. The log file (docking_log.txt) will contain a summary of these scores.

Analysis and Interpretation of Docking Results

The output of a docking simulation is a set of predictions that require careful scientific interpretation.[21] The goal is to identify the most plausible binding mode.

Binding Affinity (Docking Score)

The primary quantitative output is the binding affinity, an estimation of the binding free energy (ΔG) in kcal/mol.[22] A more negative value indicates a stronger, more stable predicted interaction.[23] It's important to note that this is a predicted value and should be used for ranking and comparison rather than as an absolute measure.[24]

PoseBinding Affinity (kcal/mol)RMSD from Best Pose (Å)Key Interacting Residues (Hydrogen Bonds)Key Interacting Residues (Hydrophobic)
1-9.20.000LEU83ILE10, VAL18, ALA31, VAL64, PHE80, LEU134
2-8.81.852GLU81ILE10, VAL18, ALA31, PHE80, LEU134
3-8.52.104LYS33ILE10, ALA31, VAL64, PHE80, LEU83
Table 2: Hypothetical docking results for 2-(Dodecyloxy)benzonitrile with CDK2 (PDB: 1HCK). This data is illustrative.
Visual Inspection of Binding Poses

Quantitative scores are not sufficient; visual inspection is a critical validation step.[21] Using molecular visualization software, analyze the top-ranked poses to assess their plausibility.

  • Hydrogen Bonds: Look for hydrogen bonds between the ligand and key residues in the binding pocket. The nitrile group or ether oxygen of our ligand could act as hydrogen bond acceptors.

  • Hydrophobic Interactions: Given the long alkyl chain, expect significant hydrophobic interactions with nonpolar residues in the binding pocket. The dodecyl tail should be buried in a hydrophobic region.

  • Steric Clashes: Ensure the ligand fits well within the pocket without significant steric clashes (atomic overlaps) with the protein.

The best pose is one that has both a favorable (low) binding energy and a chemically sensible set of interactions with functionally important residues in the active site.[23]

Beyond Docking: Molecular Dynamics Simulation

While docking provides a valuable static snapshot of a potential binding event, it often treats the protein receptor as rigid.[25] In reality, proteins are dynamic entities. Molecular Dynamics (MD) simulations can be performed after docking to validate the stability of the predicted ligand-protein complex.[26]

An MD simulation models the movement of atoms over time, providing insights into:

  • Pose Stability: Does the ligand remain in the docked pose, or does it drift out of the binding pocket?[27]

  • Conformational Changes: How does the protein's conformation adjust to the presence of the ligand?

  • Refined Energy Calculations: MD can be used to calculate binding free energies with greater accuracy than docking scoring functions.[28]

Performing a multi-nanosecond MD simulation on the top-ranked docking pose is a robust method to increase confidence in the in silico prediction before committing to experimental validation.[25]

Conclusion

This guide has outlined a comprehensive and scientifically rigorous workflow for the in silico investigation of 2-(Dodecyloxy)benzonitrile. By following a structured approach of ligand preparation, rational target selection, meticulous protocol execution, and critical analysis of results, researchers can generate valuable hypotheses about the compound's therapeutic potential. Molecular docking, when complemented by further computational analysis like molecular dynamics, serves as a powerful, cost-effective tool to navigate the early stages of drug discovery and guide subsequent experimental studies.[29]

References

  • How to do MD simulation after doing docking with Autodock? - ResearchGate. [Link]

  • Tutorial – AutoDock Vina. [Link]

  • Interpretation of Molecular docking results? - ResearchGate. [Link]

  • Molecular Docking Tutorial: AUTODOCK VINA - PART 1 | Beginners to Advanced - YouTube. [Link]

  • Basic docking — Autodock Vina 1.2.0 documentation - Read the Docs. [Link]

  • Vina Docking Tutorial - Eagon Research Group. [Link]

  • In silico design and molecular docking study of CDK2 inhibitors with potent cytotoxic activity against HCT116 colorectal cancer cell line - PMC - NIH. [Link]

  • Is it necessary to do an MD simulation after docking? - ResearchGate. [Link]

  • Protein And Ligand Preparation For Docking By Vina - Kaggle. [Link]

  • Molecular dynamics analysis to evaluate docking pose prediction - PMC - PubMed Central. [Link]

  • Hands-on tutorials of AutoDock 4 and AutoDock Vina. [Link]

  • Integrating Molecular Docking and Molecular Dynamics Simulations - PubMed. [Link]

  • A Guide to In Silico Drug Design - PMC - PubMed Central. [Link]

  • Molecular Dynamic Simulation Online (Part 1)|Ligand-target interaction|iMODS tutorial - YouTube. [Link]

  • Autodock Tutorial easy for beginners Ligand Preparation - YouTube. [Link]

  • Learn Maestro: Ligand preparation and job monitor - YouTube. [Link]

  • How to interprete and analyze molecular docking results? - ResearchGate. [Link]

  • How Do In Silico Trials Work? A Brief Guide - The Clinical Trial Vanguard. [Link]

  • Structure of (a) CDK2 (green) bound with cyclin A (cyan) (PDB ID:... - ResearchGate. [Link]

  • 1JSV: The structure of cyclin-dependent kinase 2 (CDK2) in complex with 4-[(6-amino-4-pyrimidinyl)amino]benzenesulfonamide - RCSB PDB. [Link]

  • What is in silico drug discovery? - Patsnap Synapse. [Link]

  • Molecular docking analysis of Bcl-2 with phyto-compounds - PMC - PubMed Central - NIH. [Link]

  • Molecular docking proteins preparation - ResearchGate. [Link]

  • 1HCK: HUMAN CYCLIN-DEPENDENT KINASE 2 - RCSB PDB. [Link]

  • Preparing the protein and ligand for docking. [Link]

  • Full article: Molecular docking studies of anti-apoptotic BCL-2, BCL-XL, and MCL-1 proteins with ginsenosides from Panax ginseng - Taylor & Francis Online. [Link]

  • 2-(dodecyloxy)benzonitrile| CAS:#186029-18-5 - Letopharm Limited. [Link]

  • 1KE9: CYCLIN-DEPENDENT KINASE 2 (CDK2) COMPLEXED WITH 3-{[4-({[AMINO(IMINO)METHYL]AMINOSULFONYL)ANILINO]METHYLENE}-2-OXO-2,3-DIHYDRO-1H-INDOLE - RCSB PDB. [Link]

  • In Silico Methods for Drug Design and Discovery | Frontiers Research Topic. [Link]

  • In Silico Modeling: Accelerating drug development - Patheon pharma services. [Link]

  • [MD-2] Protein Preparation for Molecular Docking | #autodockvina #TrendBioTech. [Link]

  • Virtual Screening of Small Molecules Targeting BCL2 with Machine Learning, Molecular Docking, and MD Simulation - MDPI. [Link]

  • Molecular docking analysis of penta galloyl glucose with the bcl-2 family of anti-apoptotic targets - PMC - PubMed Central. [Link]

  • 2YV6: Crystal structure of human Bcl-2 family protein Bak - RCSB PDB. [Link]

  • Docking Protocol (RosettaDock). [Link]

  • Molecular Docking - An easy protocol. [Link]

  • Molecular Docking: A Comprehensive Guide for 2025 - Shadecoder. [Link]

  • Molecular Docking Tutorial: A Step-by-Step Guide for Beginners - ChemCopilot. [Link]

  • A Beginner's Guide to Molecular Docking - ETFLIN. [Link]

  • Ligands Preparation Tutorial for Docking & Molecular Modelling Via a Free Software (Dockamon) - YouTube. [Link]

  • Molecular Docking Tutorial. [Link]

  • AutoDock Tutorial- Part 4. Preparing Ligand for Docking - YouTube. [Link]

  • How to Interpret Your Docking Scores: A Medicinal Chemistry Perspective - YouTube. [Link]

  • 2-(dodecyloxy)benzonitrile (C19H29NO) - PubChem. [Link]

Sources

Foundational

An In-depth Technical Guide to 2-(Dodecyloxy)benzonitrile: Synthesis, Properties, and Potential Applications

For Researchers, Scientists, and Drug Development Professionals Authored by: A Senior Application Scientist This guide provides a comprehensive overview of 2-(Dodecyloxy)benzonitrile, a specialized organic compound. Whil...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

This guide provides a comprehensive overview of 2-(Dodecyloxy)benzonitrile, a specialized organic compound. While the specific discovery and a detailed historical record of this molecule are not extensively documented in readily available literature, its chemical structure and functional groups allow for a thorough analysis of its probable synthesis, physicochemical properties, and potential applications in various scientific and industrial fields. This document is intended to serve as a foundational resource for researchers and professionals in chemistry and drug development.

Introduction to 2-(Dodecyloxy)benzonitrile

2-(Dodecyloxy)benzonitrile, with the Chemical Abstracts Service (CAS) number 186029-18-5, is an aromatic organic compound.[1][2] Its structure consists of a benzonitrile core where the hydrogen at the 2-position is substituted with a dodecyloxy group (a twelve-carbon alkyl chain attached via an ether linkage). The molecular formula is C19H29NO, and it has a molecular weight of approximately 287.44 g/mol .[1][2]

The presence of both a polar nitrile group (-C≡N) and a long, nonpolar dodecyl chain gives the molecule amphiphilic characteristics, suggesting potential applications in areas requiring surface activity or solubility in both polar and nonpolar environments. The benzonitrile moiety is a common structural motif in medicinal chemistry and materials science, known for its role in various bioactive compounds and functional materials.[3]

Physicochemical Properties

A summary of the known and predicted physicochemical properties of 2-(Dodecyloxy)benzonitrile is presented in the table below. These properties are crucial for designing experimental protocols, predicting its behavior in different environments, and assessing its potential for various applications.

PropertyValueSource
CAS Number 186029-18-5[1][2]
Molecular Formula C19H29NO[1][2][4]
Molecular Weight 287.44 g/mol [1][2]
Density 0.95 g/cm³ (predicted)[1]
Boiling Point 412.2°C at 760 mmHg (predicted)[1]
Refractive Index 1.497 (predicted)[1]
Vapor Pressure 5.28E-07 mmHg at 25°C (predicted)[1]
XlogP 7.2 (predicted)[4]

Probable Synthesis and Methodology

Experimental Protocol: Synthesis of 2-(Dodecyloxy)benzonitrile

This protocol is a generalized procedure based on standard organic synthesis techniques for similar ether compounds.[5]

Step 1: Deprotonation of 2-Cyanophenol

  • In a round-bottom flask, dissolve 2-cyanophenol in a suitable polar aprotic solvent, such as acetone or dimethylformamide (DMF).

  • Add a slight molar excess of a base, such as potassium carbonate (K2CO3), to deprotonate the phenolic hydroxyl group, forming the 2-cyanophenoxide anion.

  • The reaction is typically stirred at room temperature until the deprotonation is complete.

Step 2: Nucleophilic Substitution

  • To the solution containing the 2-cyanophenoxide, add one molar equivalent of 1-bromododecane (or another suitable dodecyl halide).

  • The reaction mixture is then heated to reflux for several hours to facilitate the SN2 reaction, where the phenoxide attacks the primary carbon of the dodecyl halide, displacing the bromide and forming the ether linkage.

Step 3: Work-up and Purification

  • After the reaction is complete (monitored by thin-layer chromatography), the mixture is cooled to room temperature.

  • The inorganic salts are removed by filtration.

  • The solvent is removed under reduced pressure.

  • The crude product is then purified, typically by column chromatography on silica gel, using a nonpolar eluent system (e.g., a mixture of hexane and ethyl acetate) to yield pure 2-(Dodecyloxy)benzonitrile.

Synthesis Workflow Diagram

G cluster_start Starting Materials cluster_reaction Reaction Steps cluster_purification Purification cluster_product Final Product 2_Cyanophenol 2-Cyanophenol Deprotonation Step 1: Deprotonation of 2-Cyanophenol 2_Cyanophenol->Deprotonation 1_Bromododecane 1-Bromododecane SN2_Reaction Step 2: Nucleophilic Substitution (Williamson Ether Synthesis) 1_Bromododecane->SN2_Reaction Base Base (e.g., K2CO3) Base->Deprotonation Solvent Solvent (e.g., Acetone) Solvent->Deprotonation Deprotonation->SN2_Reaction 2-Cyanophenoxide intermediate Workup Step 3: Aqueous Work-up & Extraction SN2_Reaction->Workup Purification Step 4: Column Chromatography Workup->Purification Final_Product 2-(Dodecyloxy)benzonitrile Purification->Final_Product

Caption: Probable synthesis workflow for 2-(Dodecyloxy)benzonitrile.

Historical Context: The Significance of Benzonitriles and Alkoxybenzenes in Scientific Research

The historical importance of the core structures of 2-(Dodecyloxy)benzonitrile provides context for its potential utility.

The Rise of Benzonitrile Chemistry

Benzonitrile and its derivatives have been pivotal in the development of organic chemistry and various industries.[5] Initially explored in the context of synthetic dyes, the nitrile group's versatility as a precursor to amines, amides, and carboxylic acids has made it a valuable intermediate in organic synthesis.[5][6][7] In modern times, benzonitriles are integral to the synthesis of pharmaceuticals, agrochemicals, and materials with specific electronic properties.[3][6]

Alkoxybenzenes in Drug Discovery

The introduction of alkoxy chains to aromatic rings is a common strategy in drug design.[8][9][10][11] This modification can enhance a molecule's lipophilicity, which can improve its ability to cross cell membranes and interact with biological targets. The length of the alkyl chain can be fine-tuned to optimize pharmacokinetic and pharmacodynamic properties. The historical development of many drugs can be traced back to the systematic modification of lead compounds, often involving the introduction of alkoxy groups.[12]

Potential Applications

Based on its chemical structure, 2-(Dodecyloxy)benzonitrile has several potential applications in research and development:

  • Medicinal Chemistry: The benzonitrile moiety is a known pharmacophore. The long dodecyl chain could serve as a lipid anchor, potentially targeting membrane-bound proteins or enhancing penetration into lipid-rich tissues. It could be investigated as a scaffold for the development of novel therapeutic agents.

  • Materials Science: The amphiphilic nature of the molecule suggests potential use in the formation of liquid crystals or as a component in self-assembling monolayers. The nitrile group can also participate in coordination chemistry, making it a candidate for the synthesis of novel metal-organic frameworks (MOFs). A related compound, 4-(Dodecyloxy)benzonitrile, has been studied for its crystal structure and molecular packing, which forms a ripple-like motif.[13][14]

  • Organic Synthesis: It can serve as a versatile intermediate for the synthesis of more complex molecules. The nitrile group can be hydrolyzed to a carboxylic acid or reduced to an amine, and the ether linkage is generally stable to many reaction conditions.

Conclusion

2-(Dodecyloxy)benzonitrile is a compound with interesting structural features that suggest a range of potential applications, particularly in medicinal chemistry and materials science. While its specific history is not well-documented, its synthesis can be reliably predicted based on established chemical principles. This guide provides a foundational understanding of its properties and potential, serving as a starting point for further research and development. The exploration of this and similar molecules may lead to the discovery of novel drugs and materials with valuable properties.

References

  • 2-(dodecyloxy)benzonitrile| CAS:#186029-18-5 - Letopharm Limited. (n.d.).
  • Synthesis of 2-cyanophenol - PrepChem.com. (n.d.).
  • (PDF) Synthesis and Structural Analysis of 2-Cyanophenyl Phenacyl Ether - ResearchGate. (2019, February 6).
  • 2-(Dodecyloxy)benzonitrile | CAS 186029-18-5 | SCBT - Santa Cruz Biotechnology. (n.d.).
  • 2-Cyanophenol synthesis - ChemicalBook. (n.d.).
  • High-efficiency synthesis method of 2-cyanophenol - Eureka | Patsnap. (n.d.).
  • 2-(dodecyloxy)benzonitrile (C19H29NO) - PubChemLite. (n.d.).
  • Arylation of ethers, alcohols, and thioethers with 2-cyano or... - ResearchGate. (n.d.).
  • Multifunctional benzonitrile derivatives with TADF and mechanofluorochromic properties and their application in OLEDs - Journal of Materials Chemistry C (RSC Publishing). (n.d.).
  • Green synthesis of benzonitrile using ionic liquid with multiple roles as the recycling agent - Semantic Scholar. (2019, June 5).
  • 2-(Benzyloxy)benzonitrile | C14H11NO | CID 2064024 - PubChem - NIH. (n.d.).
  • Green synthesis of benzonitrile using ionic liquid with multiple roles as the recycling agent - RSC Advances (RSC Publishing). (n.d.).
  • An historical overview of drug discovery - PubMed. (n.d.).
  • The Evolution of Drugs: From Ancient Remedies to Modern Marvels Drug Intoxication & Detoxication: Novel Approaches - Prime Scholars. (n.d.).
  • (PDF) 4-(Dodecyloxy)benzonitrile - ResearchGate. (n.d.).
  • Early drug discovery and the rise of pharmaceutical chemistry - Scalettar. (2011, April 28).
  • Early drug discovery and the rise of pharmaceutical chemistry - PubMed. (n.d.).
  • 4-(Dodecyloxy)benzonitrile - PMC - NIH. (n.d.).
  • Synthesis of Benzonitrile - YouTube. (2021, August 1).
  • Chemical Properties of Benzonitrile (CAS 100-47-0) - Cheméo. (n.d.).
  • Process For Preparation Of 2 Hydroxybenzonitrile - Quick Company. (n.d.).
  • 2-(Benzyloxy)benzonitrile | CymitQuimica. (n.d.).
  • Tracing the origins of COX-2 inhibitors' structures - PubMed. (n.d.).

Sources

Exploratory

An In-depth Technical Guide to the Safety, Toxicity, and Handling of 2-(Dodecyloxy)benzonitrile

For Researchers, Scientists, and Drug Development Professionals Introduction 2-(Dodecyloxy)benzonitrile, identified by CAS Number 186029-18-5, is a niche aromatic nitrile ether whose utility in research and development,...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(Dodecyloxy)benzonitrile, identified by CAS Number 186029-18-5, is a niche aromatic nitrile ether whose utility in research and development, particularly in the synthesis of novel pharmaceutical and agrochemical compounds, is of growing interest. Its molecular structure, featuring a polar nitrile group and a long, nonpolar dodecyloxy tail, imparts unique solubility and reactivity characteristics. This guide provides a comprehensive overview of the available safety and toxicity data for 2-(Dodecyloxy)benzonitrile, offers insights into its potential hazards based on related chemical structures, and outlines best practices for its safe handling, storage, and disposal in a laboratory setting. Given the limited publicly available toxicological data for this specific compound, a conservative approach to handling is strongly recommended.

Chemical and Physical Properties

A foundational understanding of the physicochemical properties of a compound is critical for anticipating its behavior and potential for exposure.

PropertyValueSource
CAS Number 186029-18-5Letopharm Limited[1]
Molecular Formula C₁₉H₂₉NOLetopharm Limited[1]
Molecular Weight 287.44 g/mol Santa Cruz Biotechnology[2]
Density 0.95 g/cm³Letopharm Limited[1]
Boiling Point 412.2°C at 760 mmHgLetopharm Limited[1]
Vapor Pressure 5.28E-07 mmHg at 25°CLetopharm Limited[1]
Refractive Index 1.497Letopharm Limited[1]

Toxicological Profile: A Data-Driven Assessment

The toxicological profile of 2-(Dodecyloxy)benzonitrile is not extensively characterized in publicly available literature. Therefore, this section presents the known hazard classifications and discusses potential toxicities by drawing parallels with the parent compound, benzonitrile.

GHS Hazard Classification

Globally Harmonized System (GHS) classifications provide a standardized framework for communicating the hazards of chemical substances. For 2-(Dodecyloxy)benzonitrile, the following classifications have been reported:

Hazard ClassHazard StatementGHS Category
Acute Toxicity, OralH302: Harmful if swallowedCategory 4
Acute Toxicity, DermalH312: Harmful in contact with skinCategory 4
Skin Corrosion/IrritationH315: Causes skin irritationCategory 2
Serious Eye Damage/IrritationH319: Causes serious eye irritationCategory 2A
Acute Toxicity, InhalationH332: Harmful if inhaledCategory 4
Specific Target Organ Toxicity - Single ExposureH335: May cause respiratory irritationCategory 3

Source: GHS 11 (Rev.11) SDS for 2-(Dodecyloxy)benzonitrile.[3]

The GHS pictograms associated with these hazards are:

Signal Word: Warning[3]

Acute Toxicity

For the parent compound, benzonitrile , the following acute toxicity data has been reported:

  • Oral LD50 (rat): 690-1500 mg/kg bw.[4]

  • Dermal LD50 (rat): 1200-2000 mg/kg bw.[4]

  • Dermal LD50 (rabbit): 1250-1400 mg/kg bw.[4]

Symptoms of acute overexposure to benzonitrile can include headache, nausea, vomiting, weakness, confusion, dizziness, tremors, convulsions, coma, and in severe cases, death.[5]

Irritation and Sensitization

2-(Dodecyloxy)benzonitrile is classified as a skin and eye irritant, and may cause respiratory irritation.[3] Direct contact with the skin or eyes is likely to cause redness, pain, and inflammation.[2] Inhalation of vapors or aerosols may lead to irritation of the nose, throat, and lungs, potentially causing coughing and shortness of breath.[5]

There is no available data on the skin sensitization potential of 2-(Dodecyloxy)benzonitrile.

Chronic Toxicity, Carcinogenicity, Mutagenicity, and Reproductive Toxicity

A significant data gap exists for the long-term health effects of 2-(Dodecyloxy)benzonitrile. A publicly available Safety Data Sheet explicitly states "no data available" for germ cell mutagenicity, carcinogenicity, and reproductive toxicity.

For the parent compound, benzonitrile , there is also a lack of comprehensive data on these endpoints. It has not been tested for its ability to cause cancer or affect reproduction according to some sources.[5]

Given the absence of data, it is prudent to handle 2-(Dodecyloxy)benzonitrile as a substance with unknown long-term health effects and to take all necessary precautions to minimize exposure.

Hazard Communication and Safe Handling

Effective hazard communication and adherence to safe handling protocols are paramount when working with any chemical, especially one with an incomplete toxicological profile.

Precautionary Statements

The following precautionary statements are associated with the GHS classification of 2-(Dodecyloxy)benzonitrile:

  • Prevention:

    • P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[3]

    • P264: Wash ... thoroughly after handling.[3]

    • P270: Do not eat, drink or smoke when using this product.[3]

    • P271: Use only outdoors or in a well-ventilated area.[3]

    • P280: Wear protective gloves/protective clothing/eye protection/face protection.[3][6]

  • Response:

    • P301+P317: IF SWALLOWED: Get medical help.[3]

    • P302+P352: IF ON SKIN: Wash with plenty of water.[3][6]

    • P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[3][6]

    • P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[3]

    • P317: Get medical help.[3]

    • P321: Specific treatment (see ... on this label).[3][6]

    • P330: Rinse mouth.[3]

    • P332+P317: If skin irritation occurs: Get medical help.[3]

    • P362+P364: Take off contaminated clothing and wash it before reuse.[3][6]

  • Storage:

    • P403+P233: Store in a well-ventilated place. Keep container tightly closed.[3][6]

    • P405: Store locked up.[3][6]

  • Disposal:

    • P501: Dispose of contents/container to an appropriate treatment and disposal facility in accordance with applicable laws and regulations, and product characteristics at time of disposal.[3]

Experimental Workflow: Safe Handling Protocol

The following step-by-step protocol should be followed to ensure the safe handling of 2-(Dodecyloxy)benzonitrile in a laboratory setting.

Safe_Handling_Workflow cluster_prep Preparation cluster_handling Handling cluster_cleanup Cleanup & Disposal Prep 1. Risk Assessment & SOP Review PPE 2. Don Appropriate PPE - Nitrile or Butyl Rubber Gloves - Chemical Safety Goggles - Face Shield (if splash risk) - Lab Coat Weighing 4. Weigh/Dispense in Fume Hood Prep->Weighing Ventilation 3. Verify Fume Hood Functionality Transfer 5. Use Secondary Containment for Transport Decontamination 7. Decontaminate Glassware & Surfaces Weighing->Decontamination Reaction 6. Conduct Experiment in Closed/Contained System Waste 8. Dispose of Waste in Labeled Container Doffing 9. Doff PPE Correctly Handwash 10. Wash Hands Thoroughly

Sources

Protocols & Analytical Methods

Application

Application Notes &amp; Protocols: High-Throughput Screening for Novel Modulators of Fatty Acid Amide Hydrolase (FAAH) using 2-(Dodecyloxy)benzonitrile as a Candidate Compound

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of 2-(Dodecyloxy)benzonitrile as a potential modulator of Fatty Acid Amide Hydrolas...

Author: BenchChem Technical Support Team. Date: January 2026

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of 2-(Dodecyloxy)benzonitrile as a potential modulator of Fatty Acid Amide Hydrolase (FAAH) within a high-throughput screening (HTS) framework. This document outlines the scientific rationale, a detailed experimental protocol for a fluorescence-based HTS assay, data analysis, and interpretation.

Introduction: The Therapeutic Potential of Targeting FAAH

Fatty Acid Amide Hydrolase (FAAH) is a key serine hydrolase enzyme responsible for the degradation of a class of endogenous signaling lipids called N-acylethanolamines (NAEs), most notably anandamide (AEA), the first identified endocannabinoid.[1][2] By hydrolyzing AEA, FAAH terminates its signaling, which is implicated in a wide range of physiological processes including pain perception, inflammation, anxiety, and mood regulation.[1][2][3] Inhibition of FAAH leads to elevated endogenous levels of AEA, thereby enhancing endocannabinoid signaling at cannabinoid receptors (CB1 and CB2). This mechanism of action has positioned FAAH as a promising therapeutic target for the development of novel analgesics, anxiolytics, and anti-inflammatory agents with a potentially reduced side-effect profile compared to direct-acting cannabinoid agonists.[1][4][5]

High-throughput screening (HTS) is a cornerstone of modern drug discovery, enabling the rapid evaluation of large chemical libraries to identify "hit" compounds that modulate a specific biological target.[6][7][8] The development of robust and sensitive HTS assays for FAAH activity is crucial for the discovery of new chemical entities with therapeutic potential.[9]

2-(Dodecyloxy)benzonitrile: A Candidate for FAAH Modulation

2-(Dodecyloxy)benzonitrile is a commercially available aromatic compound with the chemical formula C₁₉H₂₉NO.[10][11] Its structure, featuring a long dodecyl aliphatic chain attached to a benzonitrile headgroup, suggests potential interactions with enzymes that process lipid substrates, such as FAAH. The hydrophobic dodecyl chain could facilitate entry into the active site of FAAH, which accommodates the arachidonoyl chain of anandamide. While the direct biological activity of 2-(Dodecyloxy)benzonitrile has not been extensively reported, various benzonitrile derivatives have been shown to exhibit a range of biological activities.[12][13] This structural analogy provides a strong rationale for investigating 2-(Dodecyloxy)benzonitrile as a potential inhibitor of FAAH.

Physicochemical Properties of 2-(Dodecyloxy)benzonitrile:

PropertyValue
Molecular Formula C₁₉H₂₉NO
Molecular Weight 287.44 g/mol
CAS Number 186029-18-5

High-Throughput Screening Assay for FAAH Inhibition

A fluorescence-based assay is a highly suitable method for the high-throughput screening of FAAH inhibitors due to its sensitivity, simplicity, and compatibility with automated liquid handling systems.[3][9] The assay detailed below utilizes a fluorogenic substrate that is non-fluorescent until cleaved by FAAH, releasing a highly fluorescent product. A decrease in the fluorescent signal in the presence of a test compound, such as 2-(Dodecyloxy)benzonitrile, would indicate potential inhibition of FAAH activity.

Assay Principle

The core of this HTS assay is the enzymatic reaction where FAAH hydrolyzes a synthetic, non-fluorescent substrate, releasing a fluorescent reporter molecule. The rate of fluorescence increase is directly proportional to the FAAH activity. Potential inhibitors will compete with the substrate or otherwise inactivate the enzyme, leading to a reduction in the rate of fluorescence generation.

FAAH_Assay_Principle cluster_reaction FAAH Enzymatic Reaction cluster_inhibition Inhibition by Test Compound Non-fluorescent_Substrate Non-fluorescent Substrate Fluorescent_Product Fluorescent Product Non-fluorescent_Substrate->Fluorescent_Product FAAH Hydrolysis FAAH FAAH Enzyme FAAH->Non-fluorescent_Substrate Blocked_FAAH Inactive FAAH Test_Compound 2-(Dodecyloxy)benzonitrile Test_Compound->FAAH Inhibition HTS_Workflow Start Start Compound_Plating 1. Compound Plating (100 nL in 384-well plate) Start->Compound_Plating Enzyme_Addition 2. FAAH Enzyme Addition (10 µL) Compound_Plating->Enzyme_Addition Pre_incubation 3. Pre-incubation (15 min at RT) Enzyme_Addition->Pre_incubation Substrate_Addition 4. Substrate Addition (10 µL) Pre_incubation->Substrate_Addition Kinetic_Read 5. Kinetic Fluorescence Reading (15-30 min at 37°C) Substrate_Addition->Kinetic_Read Data_Analysis 6. Data Analysis (Rate of reaction, % Inhibition) Kinetic_Read->Data_Analysis End End Data_Analysis->End

Caption: High-throughput screening workflow for FAAH inhibitors.

Data Analysis and Interpretation
  • Calculate the rate of reaction (slope) for each well from the linear portion of the kinetic fluorescence data.

  • Determine the percent inhibition for each concentration of 2-(Dodecyloxy)benzonitrile using the following formula:

    % Inhibition = 100 * (1 - (Slope_compound - Slope_background) / (Slope_DMSO - Slope_background))

    • Slope_compound: Rate of reaction in the presence of the test compound.

    • Slope_DMSO: Rate of reaction in the presence of the negative control (vehicle).

    • Slope_background: Rate of reaction in the absence of enzyme (or in the presence of a saturating concentration of the positive control inhibitor).

  • Plot the percent inhibition against the logarithm of the compound concentration to generate a dose-response curve.

  • Calculate the IC₅₀ value (the concentration of the inhibitor that causes 50% inhibition of the enzyme activity) by fitting the dose-response curve to a suitable sigmoidal model.

Assay Quality Control: The robustness of the HTS assay should be validated by calculating the Z'-factor. [14]A Z'-factor between 0.5 and 1.0 indicates an excellent assay suitable for HTS.

Z' = 1 - (3 * (SD_DMSO + SD_positive_control)) / |Mean_DMSO - Mean_positive_control|

Follow-up Studies and Mechanistic Elucidation

A confirmed "hit" from the primary screen, such as a reproducible IC₅₀ value for 2-(Dodecyloxy)benzonitrile, warrants further investigation.

  • Selectivity Profiling: Test the compound against other serine hydrolases to determine its selectivity for FAAH.

  • Mechanism of Inhibition Studies: Conduct kinetic experiments to determine if the inhibition is competitive, non-competitive, or uncompetitive.

  • Cell-based Assays: Validate the activity of the compound in a cellular context by measuring its ability to increase endogenous anandamide levels in cultured cells.

  • Structure-Activity Relationship (SAR) Studies: Synthesize and test analogs of 2-(Dodecyloxy)benzonitrile to understand the structural requirements for its inhibitory activity and to potentially improve its potency and selectivity.

Conclusion

This application note provides a detailed framework for the high-throughput screening of 2-(Dodecyloxy)benzonitrile as a potential inhibitor of Fatty Acid Amide Hydrolase. The described fluorescence-based assay is robust, scalable, and suitable for identifying novel modulators of FAAH. By following the outlined protocols and data analysis procedures, researchers can effectively evaluate the inhibitory potential of this and other candidate compounds, paving the way for the development of new therapeutics targeting the endocannabinoid system.

References

  • A NIR fluorescent probe for fatty acid amide hydrolase bioimaging and its application in development of inhibitors. Journal of Materials Chemistry B (RSC Publishing). Available at: [Link]

  • Development of highly sensitive fluorescent assays for fatty acid amide hydrolase. PubMed. Available at: [Link]

  • Monofluorophore-based Two-Photon Ratiometric Fluorescent Probe for the Quantitative Imaging of Fatty Acid Amide Hydrolase in Live Neurons and Mouse Brain Tissues. ACS Sensors. Available at: [Link]

  • Clickable, photoreactive inhibitors to probe the active site microenvironment of fatty acid amide hydrolase. PMC - NIH. Available at: [Link]

  • Fatty Acid Amide Hydrolase (FAAH) Activity Assay Kit (Fluorometric). BioVision Inc. Available at: [Link]

  • High Throughput LC-MS Platform for Large Scale Screening of Bioactive Polar Lipids in Human Plasma and Serum. Journal of Proteome Research - ACS Publications. Available at: [Link]

  • The chemical structure of some biologically important benzonitrile derivatives. ResearchGate. Available at: [Link]

  • A High-Throughput Screening-Compatible Strategy for the Identification of Inositol Pyrophosphate Kinase Inhibitors. PMC - NIH. Available at: [Link]

  • High-throughput screening assays for the identification of chemical probes. ResearchGate. Available at: [Link]

  • The Application of Phenotypic High-Throughput Screening Techniques to Cardiovascular Research. PMC - NIH. Available at: [Link]

  • High-Throughput Screening of TRPC Channel Ligands Using Cell-Based Assays. NCBI. Available at: [Link]

  • Fatty acid amide hydrolase inhibition heightens anandamide signaling without producing reinforcing effects in primates. PMC - PubMed Central. Available at: [Link]

  • Fatty Acid Amide Hydrolase Inhibition by JNJ‐42165279: A Multiple‐Ascending Dose and a Positron Emission Tomography Study in Healthy Volunteers. PubMed Central. Available at: [Link]

  • 2-(dodecyloxy)benzonitrile (C19H29NO). PubChem. Available at: [Link]

  • Antiviral activity and mechanism of action of 2-(3,4-dichlorophenoxy)-5-nitrobenzonitrile (MDL-860). PubMed. Available at: [Link]

  • Antiviral activity and mechanism of action of 2-(3,4-dichlorophenoxy)-5-nitrobenzonitrile (MDL-860). PMC - NIH. Available at: [Link]

  • 4-(Dodecyloxy)benzonitrile. PMC - NIH. Available at: [Link]

  • 2-(Benzyloxy)benzonitrile | C14H11NO | CID 2064024. PubChem - NIH. Available at: [Link]

  • 2-Amino-5-arylbenzoxazole derivatives as potent inhibitors of fatty acid amide hydrolase (FAAH). MedChemComm (RSC Publishing). Available at: [Link]

  • High-Throughput Screening (HTS) in Drug Discovery: Approaches and Applications. Hilaris Publisher. Available at: [Link]

  • Fatty Acid Amide Hydrolase (FAAH) Inhibition Plays a Key Role in Counteracting Acute Lung Injury. MDPI. Available at: [Link]

  • Study of Cytotoxic Effects of Benzonitrile Pesticides. SciSpace. Available at: [Link]

  • Inhibitors of Fatty Acid Amide Hydrolase and Monoacylglycerol Lipase: New Targets for Future Antidepressants. PMC - PubMed Central. Available at: [Link]

  • Overview of high-throughput screening. PubMed. Available at: [Link]

  • High-Throughput Screening: today's biochemical and cell-based approaches. PubMed. Available at: [Link]

  • Application of high-throughput affinity-selection mass spectrometry for screening of chemical compound libraries in lead discovery. PubMed. Available at: [Link]

Sources

Method

Application Notes: The Unsuitability of 2-(Dodecyloxy)benzonitrile as a Molecular Probe and Guide to Selecting Effective Alternatives

For Researchers, Scientists, and Drug Development Professionals Executive Summary Initial investigations into the potential of 2-(Dodecyloxy)benzonitrile as a molecular probe for studying biological membranes, particular...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Initial investigations into the potential of 2-(Dodecyloxy)benzonitrile as a molecular probe for studying biological membranes, particularly lipid rafts and membrane fluidity, have concluded that this compound is not a suitable candidate for such applications. This determination is based on a comprehensive review of available scientific literature, which reveals a critical deficiency: the absence of an intrinsic fluorophore or a solvatochromic moiety within its molecular structure. This document elucidates the fundamental principles of molecular probe design and provides a guide to selecting and utilizing validated, effective probes for membrane research.

I. The Critical Flaw: Why 2-(Dodecyloxy)benzonitrile Fails as a Molecular Probe

A molecular probe, by definition, must possess a reporter group that provides a measurable signal in response to its environment. In the context of fluorescence-based membrane studies, this reporter is a fluorophore—a chemical structure capable of absorbing light at a specific wavelength and emitting it at a longer wavelength. Furthermore, for a probe to be informative about its surroundings, its fluorescent properties (such as emission spectrum, quantum yield, or lifetime) should be sensitive to the local environment, a phenomenon known as solvatochromism.

2-(Dodecyloxy)benzonitrile consists of a dodecyl chain, which provides the necessary lipophilicity to anchor within a lipid bilayer, and a 2-cyanophenoxy headgroup. While the benzonitrile moiety can exhibit some solvent-dependent vibrational shifts in its nitrile group, it is not a recognized fluorophore and does not possess the characteristics of an environmentally sensitive dye required for robust fluorescence-based membrane analysis. Searches of scientific databases and chemical supplier information do not indicate any inherent fluorescent properties for 2-(dodecyloxy)benzonitrile or its simpler analogs like 2-methoxybenzonitrile and 2-ethoxybenzonitrile.

Therefore, attempting to use 2-(Dodecyloxy)benzonitrile as a fluorescent molecular probe would be a futile endeavor, as it lacks the fundamental capability to generate a fluorescence signal.

II. The Blueprint of an Effective Membrane Probe: Core Design Principles

The design of a successful fluorescent membrane probe hinges on the integration of two key components: a lipophilic anchor and an environmentally sensitive headgroup.[1][2][3]

  • The Lipophilic Anchor: This is typically a hydrocarbon chain, such as an alkyl or acyl chain, that facilitates the partitioning and stable insertion of the probe into the lipid bilayer of a cell membrane or artificial vesicle. The length and nature of this anchor can influence the probe's localization within the membrane.

  • The Environmentally Sensitive Headgroup (Fluorophore): This is the functional core of the probe. Its fluorescence properties change in response to the physicochemical characteristics of its immediate surroundings. Key environmental parameters that effective membrane probes can sense include:

    • Polarity: The headgroup's emission spectrum may shift to shorter (blue shift) or longer (red shift) wavelengths depending on the polarity of the local environment. This is crucial for distinguishing between the highly ordered and less polar environment of a lipid raft and the more fluid and polar environment of the surrounding bilayer.

    • Viscosity: The fluorescence intensity or lifetime of some probes, known as molecular rotors, is sensitive to the microviscosity of the membrane, providing a measure of membrane fluidity.[4]

    • Hydration: The degree of water penetration into the bilayer can also influence the fluorescence of certain probes.

The following diagram illustrates the general architecture of a fluorescent membrane probe and its interaction with a lipid bilayer.

G cluster_membrane Lipid Bilayer cluster_probe Molecular Probe membrane_top Hydrophilic Headgroups Hydrophobic Tails membrane_bottom Hydrophobic Tails Hydrophilic Headgroups probe_head Environmentally Sensitive Fluorophore probe_tail Lipophilic Anchor probe_tail->membrane_top:t caption General architecture of a fluorescent membrane probe.

Caption: General architecture of a fluorescent membrane probe.

III. Recommended Alternative Probes for Membrane Analysis

For researchers aiming to study membrane fluidity and lipid rafts, several well-validated and commercially available fluorescent probes are recommended.

A. Laurdan: A Gold Standard for Membrane Fluidity and Lipid Order

Laurdan (6-dodecanoyl-2-dimethylaminonaphthalene) is a classic example of an environmentally sensitive membrane probe. Its fluorescence emission is highly sensitive to the phase state of the lipid bilayer.

  • Mechanism of Action: In a fluid, disordered membrane phase, water molecules can penetrate the bilayer and interact with the naphthalene moiety of Laurdan. This leads to a relaxation of the excited state and a red-shifted emission maximum (around 490 nm). In a more ordered, gel-like or liquid-ordered (raft) phase, water penetration is restricted. This results in a blue-shifted emission maximum (around 440 nm).

  • Data Analysis: The spectral shift of Laurdan is quantified by calculating the Generalized Polarization (GP) value, which is a ratiometric measure of the emission intensities at the two characteristic wavelengths.

    GP = (I440 - I490) / (I440 + I490)

    Higher GP values correspond to a more ordered, less fluid membrane environment.

B. Nile Red: A Versatile Probe for Lipid Environments

Nile Red (9-diethylamino-5H-benzo[α]phenoxazin-5-one) is another widely used solvatochromic dye. It is highly fluorescent in hydrophobic environments but its fluorescence is quenched in aqueous media.

  • Mechanism of Action: Nile Red's emission spectrum is strongly dependent on the polarity of its environment. In non-polar environments like the core of a lipid droplet or the hydrophobic region of a membrane, it exhibits strong fluorescence with an emission maximum that shifts to shorter wavelengths in more non-polar environments.

  • Applications: While commonly used to stain intracellular lipid droplets, Nile Red can also be used to probe the hydrophobicity of different membrane domains.

IV. General Protocols for Using Fluorescent Membrane Probes

The following are generalized protocols for staining cells with Laurdan or Nile Red. It is essential to optimize concentrations and incubation times for specific cell types and experimental conditions.

Protocol 1: Staining Cells with Laurdan for Membrane Fluidity Analysis
  • Prepare a Laurdan Stock Solution: Dissolve Laurdan in a suitable organic solvent (e.g., DMSO or ethanol) to a concentration of 1-5 mM. Store the stock solution protected from light at -20°C.

  • Cell Preparation: Culture cells to the desired confluency on a suitable imaging substrate (e.g., glass-bottom dishes or coverslips).

  • Staining:

    • Dilute the Laurdan stock solution in serum-free cell culture medium to a final working concentration of 5-10 µM.

    • Remove the culture medium from the cells and wash once with phosphate-buffered saline (PBS).

    • Add the Laurdan staining solution to the cells and incubate for 30-60 minutes at 37°C, protected from light.

  • Washing: Remove the staining solution and wash the cells twice with PBS or fresh medium.

  • Imaging:

    • Image the cells using a fluorescence microscope equipped with two emission channels.

    • Excite the Laurdan at approximately 350-400 nm.

    • Collect emission simultaneously in two channels: one centered around 440 nm (for the ordered phase) and the other around 490 nm (for the disordered phase).

    • Calculate the GP image pixel by pixel using the formula provided above.

G Start Start Prepare Laurdan Stock Prepare Laurdan Stock Culture Cells Culture Cells Prepare Laurdan Stock->Culture Cells Stain Cells Stain Cells Culture Cells->Stain Cells Wash Cells Wash Cells Stain Cells->Wash Cells Image Cells Image Cells Wash Cells->Image Cells Calculate GP Calculate GP Image Cells->Calculate GP End End Calculate GP->End caption Workflow for Laurdan staining and analysis.

Caption: Workflow for Laurdan staining and analysis.

Protocol 2: Staining Cells with Nile Red for Lipid Droplet and Membrane Visualization
  • Prepare a Nile Red Stock Solution: Dissolve Nile Red in a suitable organic solvent (e.g., DMSO or acetone) to a concentration of 0.5-1 mg/mL. Store the stock solution protected from light at -20°C.

  • Cell Preparation: Culture and fix cells as required for your experiment. Nile Red can be used on both live and fixed cells.

  • Staining:

    • Dilute the Nile Red stock solution in PBS or an appropriate buffer to a final working concentration of 0.1-1.0 µg/mL.

    • Add the staining solution to the cells and incubate for 5-15 minutes at room temperature or 37°C, protected from light.

  • Washing: Gently wash the cells with PBS.

  • Imaging:

    • Mount the coverslip with an appropriate mounting medium.

    • Image the cells using a fluorescence microscope.

    • Excite Nile Red at around 488-550 nm.

    • Collect emission in the range of 550-650 nm. Lipid droplets will appear as brightly fluorescent structures.

V. Conclusion

While 2-(Dodecyloxy)benzonitrile possesses a lipophilic tail suitable for membrane insertion, its lack of an intrinsic, environmentally sensitive fluorophore renders it unsuitable for use as a molecular probe in fluorescence-based membrane studies. Researchers seeking to investigate membrane properties such as fluidity and the presence of lipid rafts should turn to well-characterized and validated probes like Laurdan and Nile Red. Understanding the fundamental design principles of molecular probes is paramount for selecting the appropriate tools to generate reliable and meaningful data in cell biology and drug development.

References

  • Fluorescent Probes for Lipid Rafts: From Model Membranes to Living Cells. (2025). ResearchGate. [Link]

  • Fluorescent Probes for Lipid Membranes: From the Cell Surface to Organelles. (2022). ACS Publications. [Link]

  • Design strategies for organelle-selective fluorescent probes: where to start?. (n.d.). PMC. [Link]

  • The Design Principles of Small-Molecule Fluorescent Probes for the Detection of Anions. (n.d.). ResearchGate. [Link]

  • The Design and Use of Fluorescent Probes for Membrane Studies. (n.d.). SciSpace. [Link]

  • Monitoring Biophysical Properties of Lipid Membranes by Environment-Sensitive Fluorescent Probes. (n.d.). PMC. [Link]

  • Design principle and sensing mechanism of fluorescent probes targeting enzymes. (n.d.). ResearchGate. [Link]

Sources

Application

Application Notes and Protocols: 2-(Dodecyloxy)benzonitrile as a Potential Inhibitor of Fatty Acid Amide Hydrolase (FAAH)

Document ID: AN-FAAH-2DBN-202601 For Research Use Only. Not for use in diagnostic procedures. Abstract Fatty Acid Amide Hydrolase (FAAH) is a pivotal enzyme in the endocannabinoid system, primarily responsible for the de...

Author: BenchChem Technical Support Team. Date: January 2026

Document ID: AN-FAAH-2DBN-202601

For Research Use Only. Not for use in diagnostic procedures.

Abstract

Fatty Acid Amide Hydrolase (FAAH) is a pivotal enzyme in the endocannabinoid system, primarily responsible for the degradation of anandamide and other bioactive fatty acid amides.[1] Its inhibition is a validated therapeutic strategy for managing pain, anxiety, and inflammatory disorders.[1] This document introduces 2-(Dodecyloxy)benzonitrile, a compound featuring a long lipophilic alkyl chain and an aromatic nitrile moiety. These structural characteristics suggest its potential as a modulator of enzymes with deep, hydrophobic substrate-binding channels, making FAAH a plausible, albeit heretofore unexplored, target. We present a comprehensive guide for researchers to investigate the inhibitory potential of 2-(Dodecyloxy)benzonitrile against FAAH, detailing its hypothesized mechanism of action and providing robust, validated protocols for its characterization.

Introduction: The Rationale for Targeting FAAH

Fatty Acid Amide Hydrolase (FAAH) is an integral membrane-bound serine hydrolase that terminates the signaling of a class of endogenous lipid transmitters, most notably the endocannabinoid anandamide (AEA).[1][2] By hydrolyzing AEA into arachidonic acid and ethanolamine, FAAH effectively regulates the tone of the endocannabinoid system.[3] Pharmacological inhibition of FAAH elevates endogenous anandamide levels, thereby potentiating its analgesic, anxiolytic, and anti-inflammatory effects without the psychotropic side effects associated with direct cannabinoid receptor agonists.[4][5] This makes FAAH a highly attractive therapeutic target.

The active site of FAAH is characterized by a unique Ser-Ser-Lys catalytic triad and features a deep, hydrophobic "acyl chain binding" pocket that accommodates the long alkyl chains of its substrates.[2][3] The structural features of many potent FAAH inhibitors include a long fatty acid-like tail connected to a warhead group that interacts with the catalytic serine residues.[6]

2-(Dodecyloxy)benzonitrile presents a compelling structural motif for potential FAAH inhibition. Its C12 dodecyloxy tail is of sufficient length to occupy the hydrophobic acyl chain-binding pocket, a feature known to be critical for substrate and inhibitor recognition.[7] While the benzonitrile group is not a classic covalent warhead, it may engage in non-covalent interactions within the active site, potentially leading to reversible inhibition. This application note provides the necessary framework and detailed protocols to test this hypothesis.

Physicochemical Properties and Data Presentation

All quantitative data should be meticulously recorded. The following tables provide a summary of the compound's properties and a template for presenting inhibition data.

Table 1: Physicochemical Properties of 2-(Dodecyloxy)benzonitrile

PropertyValueSource
Molecular Formula C₁₉H₂₉NOPubChem
Molecular Weight 287.44 g/mol PubChem
CAS Number 186029-18-5SCBT
Appearance White to off-white solidGeneric
Solubility Soluble in DMSO, EthanolGeneric
Predicted XlogP 7.2PubChem

Table 2: Template for Comparative Inhibitory Potency against Human FAAH

CompoundInhibition TypeIC₅₀ (nM)Notes
2-(Dodecyloxy)benzonitrile To be determinedTo be determinedTest Compound
URB597 Irreversible (Covalent)4.6Potent, well-characterized inhibitor.[8]
PF-3845 Irreversible (Covalent)7.2 (human)Clinically investigated inhibitor.[8]
OL-135 Reversible4.7Reversible inhibitor standard.[8]
Hypothesized Mechanism of Action and Pathway Visualization

FAAH utilizes a catalytic triad composed of Ser241, Ser217, and Lys142. The catalytic cycle begins with the nucleophilic attack of Ser241 on the carbonyl carbon of the substrate amide bond.[2] This forms a tetrahedral intermediate, which then collapses, releasing the amine portion of the substrate and forming a covalent acyl-enzyme intermediate. Finally, this intermediate is hydrolyzed by a water molecule to release the fatty acid and regenerate the active enzyme.[2]

We hypothesize that 2-(Dodecyloxy)benzonitrile acts as a reversible, competitive inhibitor . The long dodecyloxy tail is predicted to anchor the molecule within the hydrophobic acyl chain-binding channel. The benzonitrile headgroup could then occupy the active site, sterically hindering the approach of the natural substrate (e.g., anandamide) and potentially forming non-covalent interactions (e.g., π-stacking, hydrophobic interactions) with key residues, thereby preventing catalysis.

FAAH_Inhibition_Mechanism cluster_0 FAAH Catalytic Cycle cluster_1 Hypothesized Inhibition by 2-(Dodecyloxy)benzonitrile E FAAH (Ser241-OH) ES Enzyme-Substrate Complex (Anandamide) E->ES Substrate Binding EI Reversible E-I Complex (Blocked Active Site) E->EI Inhibitor Binding TI Tetrahedral Intermediate ES->TI Nucleophilic Attack (Ser241) AE Acyl-Enzyme Intermediate (Ser241-Acyl) TI->AE Intermediate Collapse P1 Ethanolamine Released TI->P1 AE->E Hydrolysis (H₂O) P2 Arachidonic Acid Released AE->P2 I 2-(Dodecyloxy)benzonitrile (Inhibitor)

Caption: FAAH catalytic cycle and hypothesized competitive inhibition.

Experimental Protocols

To ensure data integrity, all experiments must include appropriate controls: a vehicle control (e.g., DMSO), a positive control inhibitor (e.g., URB597), and a no-enzyme control for background fluorescence.

4.1. Primary Protocol: Fluorometric FAAH Inhibition Assay

This protocol is designed to determine the half-maximal inhibitory concentration (IC₅₀) of 2-(Dodecyloxy)benzonitrile by measuring the enzymatic hydrolysis of a fluorogenic substrate. The principle relies on FAAH cleaving a non-fluorescent substrate, such as arachidonoyl-7-amino-4-methylcoumarin amide (AAMCA), to release the highly fluorescent 7-amino-4-methylcoumarin (AMC).[9][10]

Materials:

  • Recombinant human FAAH (microsomal preparation)

  • FAAH Assay Buffer (125 mM Tris-HCl, 1 mM EDTA, pH 9.0)[10]

  • AAMCA substrate (stock in DMSO)

  • 2-(Dodecyloxy)benzonitrile (stock in DMSO)

  • URB597 (positive control, stock in DMSO)

  • 96-well, opaque, flat-bottom microplates (e.g., black plates for fluorescence)

  • Fluorescence microplate reader (Excitation: 340-360 nm, Emission: 450-465 nm)[10]

Step-by-Step Methodology:

  • Reagent Preparation:

    • Thaw all reagents on ice.

    • Prepare a working solution of FAAH enzyme in chilled FAAH Assay Buffer to the desired concentration. The final concentration should yield a robust linear signal within the assay timeframe.

    • Prepare serial dilutions of 2-(Dodecyloxy)benzonitrile and URB597 in FAAH Assay Buffer. A common starting range is from 100 µM down to 0.1 nM. Ensure the final DMSO concentration in the assay is consistent across all wells and does not exceed 1%.

  • Assay Plate Setup:

    • To the wells of a 96-well plate, add 170 µL of FAAH Assay Buffer.

    • Add 10 µL of the diluted test compound, positive control, or vehicle (for 100% activity wells).

    • Rationale: This pre-dilution step ensures rapid and uniform mixing when the enzyme is added.

  • Pre-incubation:

    • Add 10 µL of the diluted FAAH enzyme solution to all wells except the "no-enzyme" background controls. For background wells, add 10 µL of FAAH Assay Buffer.

    • Mix gently and incubate the plate for 15 minutes at 37°C.

    • Causality: This pre-incubation step allows the inhibitor to bind to the enzyme before the substrate is introduced. This is critical for accurately determining the potency of reversible inhibitors and is necessary for time-dependent irreversible inhibitors.

  • Reaction Initiation and Measurement:

    • Initiate the reaction by adding 10 µL of the AAMCA substrate solution to all wells. The final substrate concentration should be at or near its Kₘ value for the enzyme.

    • Immediately place the plate in the fluorescence reader, pre-heated to 37°C.

    • Measure the fluorescence intensity kinetically for 15-30 minutes, with readings every 60 seconds.

    • Self-Validation: The reaction rate (increase in fluorescence over time) for the vehicle control should be linear during the measurement period. Non-linearity may indicate substrate depletion or enzyme instability.

  • Data Analysis:

    • For each well, calculate the reaction rate (slope of the linear portion of the fluorescence vs. time curve).

    • Subtract the average rate of the "no-enzyme" background wells from all other wells.

    • Calculate the percent inhibition for each inhibitor concentration using the formula: % Inhibition = 100 * (1 - (Rate_Inhibitor / Rate_Vehicle))

    • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

FAAH_Workflow prep 1. Reagent Preparation (Enzyme, Inhibitor Dilutions) plate 2. Plate Setup (Buffer, Inhibitor/Vehicle) prep->plate incubate 3. Pre-incubation (Add Enzyme, 15 min @ 37°C) plate->incubate react 4. Reaction Initiation (Add Substrate) incubate->react read 5. Kinetic Reading (Fluorescence, 30 min @ 37°C) react->read analyze 6. Data Analysis (Calculate Rates, % Inhibition, IC₅₀) read->analyze

Caption: Workflow for the fluorometric FAAH inhibition assay.

4.2. Secondary Protocol: Cell-Based FAAH Activity Assay

To assess the compound's activity in a physiological context, a cell-based assay is recommended. This protocol measures FAAH activity in cell lysates after treating intact cells with the inhibitor.[11]

Methodology Outline:

  • Cell Culture and Treatment:

    • Seed cells expressing FAAH (e.g., HEK293 cells overexpressing human FAAH, or neuroblastoma cell lines like N18TG2) in a 96-well plate.[1]

    • After 24 hours, treat the cells with various concentrations of 2-(Dodecyloxy)benzonitrile for a defined period (e.g., 1-4 hours).

  • Cell Lysis:

    • Wash the cells with cold PBS and lyse them using a suitable lysis buffer (e.g., Tris-HCl with a mild detergent).

    • Centrifuge the lysate to pellet cell debris and collect the supernatant containing the FAAH enzyme.[11]

  • FAAH Activity Measurement:

    • Determine the protein concentration of each lysate to normalize the activity.

    • Perform the fluorometric FAAH activity assay as described in Protocol 4.1, using the cell lysate as the enzyme source.

  • Data Analysis:

    • Calculate the IC₅₀ value based on the reduction of FAAH activity in lysates from treated cells compared to vehicle-treated cells. This value reflects the compound's ability to cross the cell membrane and inhibit the intracellular enzyme.

References
  • Ahn, K., McKinney, M. K., & Cravatt, B. F. (2008). Enzymatic pathways that regulate endocannabinoid signalling in the nervous system. Chemical Reviews, 108(5), 1687–1707.

  • Boger, D. L., & Miyauchi, H. (2010). The Discovery and Development of Inhibitors of Fatty Acid Amide Hydrolase (FAAH). Journal of Medicinal Chemistry, 53(9), 3369–3400.

  • Ahn, K., Johnson, D. S., & Cravatt, B. F. (2009). Fatty acid amide hydrolase as a potential therapeutic target for the treatment of pain and CNS disorders. Expert Opinion on Drug Discovery, 4(1), 11–29.

  • Godlewski, G., Alapafuja, S. O., Bátkai, S., et al. (2010). NOVEL INHIBITOR OF FATTY ACID AMIDE HYDROLASE NORMALIZES CARDIOVASCULAR FUNCTION IN HYPERTENSION WITHOUT ADVERSE METABOLIC EFFECTS. Cell Metabolism, 12(5), 517–527.

  • BenchChem. (2025). Developing a Cell-Based Assay with FAAH-IN-2: Application Notes and Protocols. BenchChem Technical Guides.

  • Santa Cruz Biotechnology, Inc. 2-(Dodecyloxy)benzonitrile | CAS 186029-18-5.

  • Fowler, C. J. (2001). Structure−activity relationship studies on arvanil looking at a combination of VR1 and CB1 agonism, AEA transport, and FAAH inhibition. Journal of Pharmacology and Experimental Therapeutics, 296(2), 374-380.

  • Patsnap. (2024). What are FAAH inhibitors and how do they work?. Patsnap Synapse.

  • PubChem. 2-(dodecyloxy)benzonitrile.

  • Springer Nature Experiments. (2023). Fluorimetric Assay of FAAH Activity.

  • Strain Genie. (2020). FAAH – The enzyme that breaks down Anandamide.

  • Tenti, G., et al. (2021). Identifying FAAH Inhibitors as New Therapeutic Options for the Treatment of Chronic Pain through Drug Repurposing. International Journal of Molecular Sciences, 22(24), 13426.

  • Cayman Chemical. (n.d.). Fatty Acid Amide Hydrolase Inhibitor Screening Assay Kit Booklet.

  • BenchChem. (2025). An In-depth Technical Guide to Fatty Acid Amide Hydrolase (FAAH) and its Interaction with Oleyl Palmitamide. BenchChem Technical Guides.

Sources

Method

Application Note: Measuring the Binding Affinity of 2-(Dodecyloxy)benzonitrile

Topic ID: AN-2026-0113-LIG Abstract This guide provides a comprehensive framework for determining the binding affinity of 2-(Dodecyloxy)benzonitrile, a small molecule characterized by significant hydrophobicity due to it...

Author: BenchChem Technical Support Team. Date: January 2026

Date:  January 13, 2026

Topic ID:  AN-2026-0113-LIG

Abstract

This guide provides a comprehensive framework for determining the binding affinity of 2-(Dodecyloxy)benzonitrile, a small molecule characterized by significant hydrophobicity due to its C12 alkyl chain. Given that this compound may not have a predetermined biological target, this document outlines a strategic workflow, beginning with initial screening to identify potential protein partners and progressing to detailed, quantitative characterization of the binding interaction. We present protocols for four state-of-the-art biophysical techniques: Differential Scanning Fluorimetry (DSF), Isothermal Titration Calorimetry (ITC), Surface Plasmon Resonance (SPR), and MicroScale Thermophoresis (MST). Special emphasis is placed on addressing the technical challenges inherent to hydrophobic ligands, such as solubility, aggregation, and non-specific binding, to ensure the generation of robust and reliable data.

Introduction: The Challenge of a Hydrophobic Ligand

2-(Dodecyloxy)benzonitrile is an organic molecule with a molecular weight of 287.44 g/mol and a predicted LogP of approximately 7.2, indicating very low aqueous solubility.[1][2] Its structure, featuring a long dodecyl ether chain, presents a significant challenge for traditional biophysical assays. Such hydrophobic compounds are prone to several issues that can confound binding data:

  • Poor Aqueous Solubility: Requiring the use of organic co-solvents like dimethyl sulfoxide (DMSO), which must be carefully controlled.[3]

  • Promiscuity and Non-Specific Binding: The hydrophobic tail can interact non-specifically with surfaces or hydrophobic patches on proteins, leading to false-positive signals.[4]

  • Colloidal Aggregation: At concentrations relevant for binding assays, the compound may form colloidal aggregates that can sequester and inhibit proteins through a non-stoichiometric, artifactual mechanism.[5][6]

Therefore, a successful investigation requires not only the selection of appropriate techniques but also the implementation of rigorous controls to rule out these potential artifacts. This guide is structured to navigate researchers through this process systematically.

Strategic Workflow for Affinity Measurement

For a ligand with an unknown or unconfirmed target, a multi-step approach is essential. The process begins with high-throughput screening methods to identify potential binding partners and progresses to more labor-intensive, high-resolution techniques for precise affinity and kinetic characterization.

G cluster_0 Phase 1: Screening & Hit ID cluster_1 Phase 2: Quantitative Characterization cluster_2 Phase 3: Validation & Control Screen Protein Library or Putative Target(s) DSF Differential Scanning Fluorimetry (DSF) Is binding occurring and stabilizing the protein? Screen->DSF Test for thermal shift ITC Isothermal Titration Calorimetry (ITC) Thermodynamics (Kd, ΔH, ΔS, n) DSF->ITC Confirmed Hit SPR Surface Plasmon Resonance (SPR) Kinetics (Kd, kon, koff) DSF->SPR Confirmed Hit MST MicroScale Thermophoresis (MST) In-solution affinity (Kd) DSF->MST Confirmed Hit Controls Aggregation & Specificity Controls (DLS, Detergents, Orthogonal Assay) ITC->Controls Validate Data Integrity SPR->Controls Validate Data Integrity MST->Controls Validate Data Integrity G cluster_0 cluster_1 cluster_2 Syringe Syringe (Ligand: 2-(Dodecyloxy)benzonitrile) Cell Sample Cell (Target Protein) Syringe->Cell Titration Heat Heat Change (μcal/sec) Measured per injection Cell->Heat Plot Plot: Heat vs. Molar Ratio Heat->Plot Kd Affinity (Kd) Plot->Kd Model Fit N Stoichiometry (n) Plot->N Model Fit H Enthalpy (ΔH) Plot->H Model Fit S Entropy (ΔS) Plot->S Model Fit

Figure 2. Workflow and data output of an ITC experiment.
  • Sample Preparation (Critical Step):

    • Dialysis: Both protein and ligand solutions MUST be in identical, exhaustively dialyzed buffer to minimize heats of dilution. [7]A suitable buffer would be 20 mM Phosphate or HEPES, 150 mM NaCl, pH 7.4.

    • Ligand Solution: Dissolve 2-(Dodecyloxy)benzonitrile in 100% DMSO, then dilute into the final, matched assay buffer. The final DMSO concentration should be as low as possible (<5%) and identical in both the syringe and cell solutions. [7] * Concentrations: A general starting point is to have the protein in the cell at a concentration of 10-20 µM and the ligand in the syringe at 10-15 times this concentration (100-300 µM).

    • Degassing: Thoroughly degas both solutions immediately before the run to prevent bubbles.

  • Experimental Setup:

    • Perform an initial control titration by injecting the ligand solution into buffer alone to measure the heat of dilution. This will be subtracted from the main experiment.

    • Equilibrate the instrument to the desired temperature (typically 25 °C).

    • Load the protein into the sample cell (~200-300 µL) and the ligand into the injection syringe (~40-100 µL).

  • Data Acquisition:

    • Set up a titration sequence of 15-25 injections of 1.5-2.5 µL each, with sufficient spacing between injections (e.g., 150 seconds) to allow a return to baseline.

  • Data Analysis:

    • Integrate the area under each injection peak to determine the heat change.

    • Subtract the heat of dilution from the control run.

    • Plot the heat change per mole of injectant against the molar ratio of ligand to protein.

    • Fit the resulting binding isotherm to a suitable model (e.g., one-site binding) to extract Kd, n, and ΔH.

Surface Plasmon Resonance (SPR)

SPR is a powerful, label-free optical technique that provides real-time data on binding kinetics. [8][9] Principle: A protein (ligand) is immobilized on a gold-coated sensor chip. A solution containing the binding partner (analyte) is flowed over the surface. Binding events cause a change in the refractive index at the sensor surface, which is detected in real-time as a change in Resonance Units (RU).

Data Output:

  • Association rate constant (kon): How quickly the complex forms.

  • Dissociation rate constant (koff): How quickly the complex falls apart.

  • Equilibrium Dissociation Constant (Kd): Calculated as koff/kon. [10]

  • Sensor Chip Preparation:

    • Select an appropriate sensor chip (e.g., a CM5 chip for amine coupling).

    • Immobilize the purified target protein to the chip surface using a standard coupling chemistry (e.g., EDC/NHS amine coupling). Aim for a low-to-moderate immobilization density (e.g., 2000-5000 RU) to minimize mass transport effects.

    • A reference flow cell should be activated and deactivated without protein immobilization to serve as a control for non-specific binding and bulk refractive index changes. [11]

  • Analyte Preparation:

    • Prepare a stock solution of 2-(Dodecyloxy)benzonitrile in 100% DMSO.

    • Create a serial dilution of the analyte in running buffer (e.g., HBS-EP+). The final DMSO concentration must be precisely matched across all analyte concentrations and the running buffer. [12]A typical concentration series might range from 100 nM to 20 µM.

  • Data Acquisition (Kinetics/Affinity Analysis):

    • Flow the running buffer over both flow cells until a stable baseline is achieved.

    • Inject the lowest concentration of analyte over both flow cells for a set association time (e.g., 120 seconds).

    • Switch back to flowing running buffer to monitor the dissociation phase (e.g., 300 seconds).

    • After dissociation, inject a regeneration solution (if necessary, e.g., a short pulse of 50 mM NaOH) to remove any remaining bound analyte.

    • Repeat the cycle for each concentration in the series, including a zero-analyte (buffer only) injection for double referencing.

  • Data Analysis:

    • Subtract the signal from the reference flow cell from the active flow cell signal.

    • Subtract the signal from the buffer-only injection (double referencing).

    • Globally fit the resulting sensorgrams for all concentrations to a suitable binding model (e.g., 1:1 Langmuir binding) to determine kon, koff, and Kd.

MicroScale Thermophoresis (MST)

MST is a solution-based method that measures binding by detecting changes in molecular motion along a microscopic temperature gradient. [13][14]It is highly sensitive and consumes very little sample.

Principle: A fluorescently labeled molecule (typically the protein) moves in a temperature gradient (thermophoresis). This movement is dependent on its size, charge, and hydration shell. [15]When a ligand binds, one or more of these properties change, altering the thermophoretic movement, which is detected as a change in fluorescence in the heated spot. [16] Data Output:

  • Dissociation Constant (Kd): Determined from a dose-response curve. [17]

  • Protein Labeling:

    • If the protein has no intrinsic fluorescence (tryptophan), it must be fluorescently labeled. Use a commercial amine-reactive (e.g., NHS-ester) or cysteine-reactive (maleimide) fluorescent dye kit (e.g., RED-NHS).

    • Follow the manufacturer's protocol to label the protein. Remove excess free dye using a spin desalting column.

  • Sample Preparation:

    • Prepare a 16-point serial dilution (1:1) of the 2-(Dodecyloxy)benzonitrile ligand in assay buffer (e.g., PBS with 0.05% Tween-20). The highest concentration should be at least two orders of magnitude above the expected Kd.

    • The final DMSO concentration must be kept constant across all dilutions.

    • Mix each ligand dilution with a constant concentration of the fluorescently labeled protein (typically in the low nM range).

  • Data Acquisition:

    • Load the samples (~10 µL each) into the appropriate MST capillaries.

    • Place the capillaries into the MST instrument.

    • The instrument will apply an IR laser to create a temperature gradient and measure the fluorescence change over time for each capillary.

  • Data Analysis:

    • The software calculates the change in normalized fluorescence (ΔFnorm) for each sample.

    • Plot ΔFnorm against the logarithm of the ligand concentration.

    • Fit the resulting dose-response curve to the Kd model to determine the binding affinity.

Mandatory Controls for Hydrophobic Ligands

For a compound like 2-(Dodecyloxy)benzonitrile, standard binding experiments are insufficient. The following controls are essential to ensure the observed interaction is specific and not an artifact.

  • Aggregation Test (Dynamic Light Scattering - DLS):

    • Purpose: To determine if the compound forms aggregates at assay concentrations.

    • Method: Prepare the ligand at the highest concentration used in the binding assay in the final assay buffer. Analyze the sample using a DLS instrument. The presence of large, polydisperse particles is indicative of aggregation. [18]The experiment should be repeated in the presence of a non-ionic detergent (e.g., 0.05% Tween-20) to see if the aggregates are disrupted. [5]

  • Detergent Sensitivity:

    • Purpose: Colloidal aggregates are often disrupted by detergents. A true 1:1 binding interaction should be less sensitive.

    • Method: Repeat a key binding measurement (e.g., a single-point SPR injection or a full MST curve) in the presence of a small amount of non-ionic detergent (e.g., 0.01-0.05% Tween-20). A dramatic loss of signal or a large rightward shift in apparent affinity suggests the original signal was due to aggregation. [6]

  • Orthogonal Assay Confirmation:

    • Purpose: To confirm the binding interaction using a technique with a different physical principle.

    • Method: If a hit is identified and quantified by SPR (an immobilization-based technique), it should be confirmed with a solution-based method like ITC or MST to rule out surface-specific artifacts. [19]

  • Specificity and Competition:

    • Purpose: To ensure binding is specific to the target protein.

    • Method: In an SPR or MST experiment, show that an excess of an unlabeled, known binder (if one exists) can compete away the signal from 2-(Dodecyloxy)benzonitrile. Alternatively, show that the ligand does not bind to an irrelevant control protein (e.g., Bovine Serum Albumin, BSA). [20]

Summary and Technique Comparison

Choosing the right technique depends on the experimental goals, available equipment, and the nature of the interacting partners.

FeatureDifferential Scanning Fluorimetry (DSF)Isothermal Titration Calorimetry (ITC)Surface Plasmon Resonance (SPR)MicroScale Thermophoresis (MST)
Primary Output Thermal Stability (ΔTm)Affinity (Kd), Thermodynamics (ΔH, ΔS, n)Affinity (Kd), Kinetics (kon, koff)Affinity (Kd)
Principle Protein UnfoldingHeat ChangeRefractive Index ChangeThermophoresis
Labeling Required? No (uses dye)NoNoYes (for protein, unless Trp)
Immobilization? NoNoYes (for protein)No
Throughput HighLowMediumHigh
Sample Consumption LowHighMediumVery Low
Key Advantage Excellent for initial screeningComplete thermodynamic profileReal-time kinetic dataWorks in complex solutions, low sample use
Key Limitation Indirect; no direct KdHigh sample use; sensitive to buffer mismatchPotential surface artifactsRequires fluorescence labeling

References

  • Hulme, E. C., & Trevethick, M. A. (2010). Ligand binding assays at equilibrium: validation and interpretation. British journal of pharmacology, 161(6), 1219–1237. [Link]

  • Wienken, C. J., Baaske, P., Rothbauer, U., Braun, D., & Duhr, S. (2010). Protein-binding assays in biological liquids using microscale thermophoresis. Nature communications, 1(1), 100. [Link]

  • Turnbull, G., & Daranas, A. H. (2003). On the use of surface plasmon resonance to characterize the interaction of proteins with carbohydrate-based ligands. Journal of Molecular Recognition, 16(5), 281-292. [Link]

  • Jerabek-Willemsen, M., Wienken, C. J., Braun, D., Baaske, P., & Duhr, S. (2014). Molecular interaction studies using microscale thermophoresis. Assay and drug development technologies, 12(6), 352–364. [Link]

  • Pierce, M. M., Raman, C. S., & Nall, B. T. (1999). Isothermal titration calorimetry of protein-protein interactions. Methods, 19(2), 213–221. [Link]

  • Niesen, F. H., Berglund, H., & Vedadi, M. (2007). The use of differential scanning fluorimetry to detect ligand interactions that promote protein stability. Nature protocols, 2(9), 2212–2221. [Link]

  • Irwin, J. J., Duan, D., Torosyan, H., Doak, A. K., Ziebart, K. T., Sterling, T., Tumanian, G., & Shoichet, B. K. (2015). An Aggregator Advisor for Ligand Discovery. Journal of medicinal chemistry, 58(17), 7076–7087. [Link]

  • GE Healthcare Life Sciences. (n.d.). Buffer and sample preparation for direct binding assay in 2% DMSO. [Link]

  • Krainer, G., & Keller, S. (2015). A new calorimetric competition assay for the rapid and reliable quantification of high-affinity binding. Analytical chemistry, 87(1), 570–577. [Link]

Sources

Application

Application Notes &amp; Protocols: The Strategic Use of 2-(Dodecyloxy)benzonitrile as a Versatile Building Block in Organic Synthesis

These application notes are designed for researchers, scientists, and professionals in drug development. They provide an in-depth guide to the synthetic utility of 2-(Dodecyloxy)benzonitrile, a key organic building block...

Author: BenchChem Technical Support Team. Date: January 2026

These application notes are designed for researchers, scientists, and professionals in drug development. They provide an in-depth guide to the synthetic utility of 2-(Dodecyloxy)benzonitrile, a key organic building block. The focus is on leveraging its unique structural features—a reactive nitrile group and a lipophilic dodecyl chain—for the construction of complex molecular architectures, particularly heterocyclic systems of medicinal interest.

Introduction: Understanding the Synthetic Potential

Organic building blocks are foundational small molecules that serve as the starting point for constructing larger, more complex compounds.[1] Their inherent functionalities dictate the synthetic pathways available to a chemist. 2-(Dodecyloxy)benzonitrile, with its distinct ortho-alkoxybenzonitrile motif, is a prime example of a building block that offers both specific reactivity and tailored physical properties.

The molecule can be deconstructed into two key functional domains:

  • The Benzonitrile Moiety: The cyano group is a versatile functional handle. It can be transformed into a wide array of other functionalities, including amines, amides, carboxylic acids, and tetrazoles.[2] Its electron-withdrawing nature also activates the aromatic ring for specific transformations.

  • The Dodecyloxy Chain: This long alkyl ether group imparts significant lipophilicity to the molecule and its derivatives. This property is crucial for modulating solubility in organic solvents and can be strategically employed in medicinal chemistry to influence pharmacokinetic properties, such as membrane permeability.

This guide will focus on a cornerstone application: its use in cycloaddition reactions to forge complex heterocyclic scaffolds.

Physicochemical Properties of 2-(Dodecyloxy)benzonitrile
PropertyValueSource
CAS Number 186029-18-5[3]
Molecular Formula C₁₉H₂₉NO[3][4]
Molecular Weight 287.44 g/mol [3]
Boiling Point 412.2°C at 760 mmHg[5]
Density 0.95 g/cm³[5]
Appearance White Solid / Colorless Liquid[6][7]

Core Application: Synthesis of Benzo[c]phenanthridine and Protoberberine Alkaloids

A powerful application of benzonitriles is in the construction of nitrogen-containing polycyclic aromatic compounds.[8][9] A highly efficient method involves the coupling of a benzonitrile derivative with a lithiated o-toluamide. This reaction forms a 3-arylisoquinolinone intermediate, which can then be further cyclized to create the desired alkaloid core.[8][10]

The use of 2-(dodecyloxy)benzonitrile in this context allows for the introduction of the dodecyloxy group at a specific position in the final alkaloid structure, enabling the synthesis of novel analogs for structure-activity relationship (SAR) studies.

Reaction Workflow: Lithiated Toluamide-Benzonitrile Cycloaddition

The overall workflow involves the generation of a potent nucleophile from an o-toluamide, which then attacks the electrophilic carbon of the nitrile. The subsequent intramolecular cyclization and aromatization steps lead to the heterocyclic product.

workflow cluster_step1 Step 1: Nucleophile Generation cluster_step2 Step 2: Cycloaddition & Intermediate Formation cluster_step3 Step 3: Final Ring Closure toluamide Substituted o-Toluamide base Strong Base (e.g., n-BuLi) toluamide->base Deprotonation lithiated Lithiated Toluamide (Active Nucleophile) base->lithiated cycloaddition Nucleophilic Attack & Intramolecular Cyclization lithiated->cycloaddition Coupling Reaction benzonitrile 2-(Dodecyloxy)benzonitrile benzonitrile->cycloaddition isoquinolinone 3-Arylisoquinolinone Intermediate cycloaddition->isoquinolinone ring_closure Ring Closure Reaction (e.g., Bischler-Napieralski) isoquinolinone->ring_closure product Substituted Benzo[c]phenanthridine or Protoberberine Alkaloid ring_closure->product

Caption: Workflow for alkaloid synthesis using benzonitrile cycloaddition.

Detailed Experimental Protocols

Disclaimer: These protocols are intended for use by trained chemists in a properly equipped laboratory. Adherence to all institutional safety guidelines is mandatory.

Safety & Handling Precautions
  • 2-(Dodecyloxy)benzonitrile: While specific hazard data is limited, it should be handled with standard laboratory precautions. Avoid inhalation, ingestion, and skin contact.[11] Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and chemical-resistant gloves.[12]

  • Organolithium Reagents (e.g., n-BuLi): Highly pyrophoric and moisture-sensitive. Must be handled under an inert atmosphere (e.g., Argon or Nitrogen). All glassware must be rigorously dried.

  • Solvents: Anhydrous solvents are critical for the success of organometallic reactions. Use freshly distilled or commercially available anhydrous grades.

Protocol 1: Synthesis of a 3-Arylisoquinolinone Intermediate

This protocol describes the key coupling reaction between a lithiated o-toluamide and 2-(dodecyloxy)benzonitrile, adapted from methodologies described for similar cycloadditions.[8][10]

Materials:

  • N,N-Diethyl-2-methylbenzamide (o-toluamide example)

  • 2-(Dodecyloxy)benzonitrile

  • n-Butyllithium (n-BuLi) in hexanes (typically 1.6 M or 2.5 M)

  • Anhydrous Tetrahydrofuran (THF)

  • Ammonium chloride (NH₄Cl), saturated aqueous solution

  • Ethyl acetate

  • Brine (saturated NaCl solution)

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Round-bottom flask, septum, magnetic stirrer, argon/nitrogen line, syringes

Procedure:

  • Reaction Setup: Assemble a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and a rubber septum under a positive pressure of argon.

  • Toluamide Solution: Dissolve N,N-Diethyl-2-methylbenzamide (1.0 eq) in anhydrous THF (approx. 0.2 M concentration) and add it to the reaction flask via syringe.

  • Lithiation: Cool the solution to -78 °C using a dry ice/acetone bath. Slowly add n-BuLi (1.1 eq) dropwise via syringe over 15 minutes. The solution may change color, indicating the formation of the benzylic anion. Stir the mixture at -78 °C for 1 hour.

  • Benzonitrile Addition: In a separate flame-dried flask, dissolve 2-(dodecyloxy)benzonitrile (1.05 eq) in anhydrous THF. Add this solution dropwise to the cold, stirring lithiated toluamide solution.

  • Reaction: Allow the reaction mixture to stir at -78 °C for 2 hours, then slowly warm to room temperature and stir overnight (approx. 12-16 hours).

  • Quenching: Carefully quench the reaction by slowly adding saturated aqueous NH₄Cl solution.

  • Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with ethyl acetate (3x).

  • Washing: Combine the organic layers and wash sequentially with water and brine.

  • Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Purification: The resulting crude product, a substituted 3-arylisoquinolinone, should be purified by column chromatography on silica gel.

Rationale:

  • The use of a strong, non-nucleophilic base like n-BuLi is essential to deprotonate the benzylic methyl group of the toluamide without attacking the amide carbonyl.

  • Low temperature (-78 °C) is critical to control the reactivity of the organolithium species, preventing side reactions and decomposition.

  • Anhydrous conditions are paramount as organolithium reagents react violently with water.

Protocol 2: Partial Hydrolysis to 2-(Dodecyloxy)benzamide

The nitrile group can be selectively hydrolyzed to the corresponding primary amide under basic conditions. This protocol is adapted from a general procedure for the partial hydrolysis of benzonitriles.[13]

Materials:

  • 2-(Dodecyloxy)benzonitrile

  • Potassium hydroxide (KOH) pellets

  • Ethanol (95%)

  • Deionized water

  • Round-bottom flask, magnetic stirrer, reflux condenser

Procedure:

  • Base Solution: In a round-bottom flask, dissolve KOH pellets (approx. 4-5 molar equivalents) in 95% ethanol with stirring. This may be exothermic.

  • Substrate Addition: Once the KOH has fully dissolved, add 2-(dodecyloxy)benzonitrile (1.0 eq).

  • Reflux: Add deionized water (approx. one-third of the ethanol volume) and attach a reflux condenser. Heat the mixture to a gentle reflux and maintain for 10-12 hours.

  • Precipitation & Isolation: As the reaction proceeds, the amide product, being less soluble, may precipitate from the solution. After the reflux period, allow the mixture to cool to room temperature.

  • Filtration: Collect the solid precipitate by suction filtration using a Büchner funnel.

  • Washing: Wash the collected solid with cold water to remove any remaining KOH.

  • Drying: Transfer the white solid to a watch glass and air-dry or dry in a vacuum oven to yield the 2-(dodecyloxy)benzamide.

Rationale:

  • The use of aqueous ethanol provides a solvent system that can dissolve both the organic starting material and the inorganic base.

  • Refluxing provides the necessary thermal energy to overcome the activation barrier for nitrile hydrolysis.

  • The reaction conditions are controlled to favor the formation of the amide over the fully hydrolyzed carboxylic acid. The precipitation of the amide from the reaction mixture also helps to drive the equilibrium and prevent over-hydrolysis.

hydrolysis start 2-(Dodecyloxy)benzonitrile product 2-(Dodecyloxy)benzamide start->product reagents reagents KOH, EtOH/H₂O Reflux

Caption: Partial hydrolysis of 2-(Dodecyloxy)benzonitrile to the amide.

Conclusion

2-(Dodecyloxy)benzonitrile is a valuable and strategic building block for modern organic synthesis. Its bifunctional nature allows for the construction of complex molecular frameworks, such as medicinally relevant alkaloids, through robust and well-documented cycloaddition pathways. Furthermore, the nitrile functionality can be readily transformed into other important chemical groups, expanding its synthetic utility. The presence of the dodecyloxy chain provides a powerful tool for tuning the physicochemical properties of the final products, making this reagent particularly attractive for applications in drug discovery and materials science.

References

  • 2-(Dodecyloxy)benzonitrile Safety Data Sheet. XiXisys.com.
  • Synthesis of phenanthridines via a novel photochemically-mediated cyclization and application to the synthesis of triphaeridine. Beilstein Journals.
  • 2-(Dodecyloxy)benzonitrile | CAS 186029-18-5. Santa Cruz Biotechnology.
  • Safety Data Sheet. MilliporeSigma.
  • Safety Data Sheet. Fisher Scientific.
  • Safety Data Sheet. Thermo Fisher Scientific.
  • Safety Data Sheet. Sigma-Aldrich.
  • A Versatile Total Synthesis of Benzo[c]phenanthridine and Protoberberine Alkaloids Using Lithiated Toluamide-Benzonitrile Cycloaddition. PubMed.
  • 2-(dodecyloxy)benzonitrile (C19H29NO). PubChem.
  • Total synthesis of oxyfagaronine, phenolic benzo[c]phenanthridine and general synthetic way of 2,3,7,8- and 2,3,8,9-tetrasubstituted benzo[c]phenanthridine alkaloids. PubMed.
  • Application of coupling reaction between lithiated toluamide and benzonitrile for the synthesis of phenolic benzo[c]phenanthridine alkaloid, oxyterihanine. ResearchGate.
  • 2-(dodecyloxy)benzonitrile | CAS:#186029-18-5. Letopharm Limited.
  • Partial hydrolysis of a benzonitrile. ChemSpider Synthetic Pages.
  • Organic Building Blocks & Suppliers: Your Essential Guide. Boron Molecular.
  • Synthese de benzonitriles et de benzimidates. Google Patents.

Sources

Method

Application Notes and Protocols for the Formulation of 2-(Dodecyloxy)benzonitrile in Advanced Drug Delivery Systems

For Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Introduction: Unlocking the Therapeutic Potential of 2-(Dodecyloxy)benzonitrile 2-(Dodecyloxy)benzonitrile...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: Unlocking the Therapeutic Potential of 2-(Dodecyloxy)benzonitrile

2-(Dodecyloxy)benzonitrile, a lipophilic molecule characterized by a long dodecyl chain attached to a benzonitrile moiety, represents a class of compounds with potential therapeutic applications, though its poor aqueous solubility presents a significant hurdle for effective drug delivery.[1][2][3] The predicted high logarithm of the octanol-water partition coefficient (logP) of approximately 7.2 underscores its profound lipophilicity, necessitating advanced formulation strategies to enhance its bioavailability and enable its clinical translation.[4] This document provides a comprehensive guide for the formulation of 2-(Dodecyloxy)benzonitrile into three distinct drug delivery systems: nanoemulsions, liposomes, and solid lipid nanoparticles (SLNs). As a Senior Application Scientist, the following protocols and insights are grounded in established principles of pharmaceutical sciences and are designed to be both scientifically robust and practically applicable in a research and development setting.

I. Pre-Formulation and Excipient Selection: A Rational Approach

A successful formulation begins with a thorough understanding of the active pharmaceutical ingredient's (API) physicochemical properties and its compatibility with potential excipients.[5] This pre-formulation stage is critical for designing a stable and effective drug delivery system.

Physicochemical Characterization of 2-(Dodecyloxy)benzonitrile

A summary of the key physicochemical properties of 2-(Dodecyloxy)benzonitrile is presented in Table 1.

Table 1: Physicochemical Properties of 2-(Dodecyloxy)benzonitrile

PropertyValueSource
Molecular Formula C₁₉H₂₉NO[1]
Molecular Weight 287.44 g/mol [2]
Predicted logP 7.2[4]
Appearance Likely a waxy solid or viscous liquid at room temperatureInferred from structure
Aqueous Solubility Extremely low (predicted)Inferred from logP

The high logP value is the most critical parameter guiding our formulation strategy, indicating that 2-(Dodecyloxy)benzonitrile will preferentially partition into lipidic phases.

Excipient Compatibility and Solubility Estimation: The Cornerstone of Formulation

A systematic approach to excipient screening is recommended, starting with a small-scale solubility study.

Protocol 1: Excipient Solubility Screening

  • Selection of Excipients: Choose a range of pharmaceutical-grade oils, solid lipids, and surfactants with varying properties (see Table 2 for suggestions).

  • Sample Preparation: Prepare saturated solutions of 2-(Dodecyloxy)benzonitrile in each excipient. Add an excess of the compound to a known volume of the excipient in a sealed vial.

  • Equilibration: Agitate the vials at a controlled temperature (e.g., 25°C and 40°C) for a sufficient period (e.g., 48-72 hours) to ensure equilibrium is reached.

  • Separation: Centrifuge the samples to separate the undissolved compound.

  • Quantification: Carefully withdraw an aliquot of the supernatant and dilute it with a suitable solvent. Quantify the concentration of 2-(Dodecyloxy)benzonitrile using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

  • Data Analysis: Express the solubility in mg/mL or mg/g.

Table 2: Suggested Excipients for Solubility Screening

Excipient Class Examples Rationale
Oils (for Nanoemulsions) Medium-Chain Triglycerides (e.g., Miglyol® 812), Long-Chain Triglycerides (e.g., Soybean Oil), Capryol™ 90High solubilizing capacity for lipophilic drugs.[9]
Solid Lipids (for SLNs) Glyceryl monostearate, Glyceryl behenate (Compritol® 888 ATO), Stearic acidSolid at body temperature, forming the core of the nanoparticles.[10]
Surfactants Polysorbate 80 (Tween® 80), Sorbitan monooleate (Span® 80), Kolliphor® EL, LecithinTo emulsify the lipid phase and stabilize the nanoparticles.[11]
Co-surfactants/Co-solvents Transcutol® HP, Propylene glycolTo improve the emulsification process and drug solubility.

Diagram 1: Excipient Selection Workflow

G A API Physicochemical Characterization (logP, MW, etc.) B Identify Potential Excipient Classes (Oils, Lipids, Surfactants) A->B C Select Candidate Excipients within Each Class B->C D Protocol 1: Solubility Screening C->D E Analyze Solubility Data and Rank Excipients D->E F Drug-Excipient Compatibility Studies (DSC, FTIR) E->F G Final Excipient Selection for Formulation Development F->G

Caption: Workflow for rational excipient selection.

II. Formulation of 2-(Dodecyloxy)benzonitrile into Nanoemulsions

Nanoemulsions are thermodynamically stable, transparent or translucent colloidal dispersions of oil and water, stabilized by an interfacial film of surfactant and co-surfactant molecules, with droplet sizes typically in the range of 20-200 nm.[12][13] They offer a promising approach for enhancing the oral bioavailability of poorly water-soluble drugs.[14]

Rationale for Nanoemulsion Formulation

The high lipophilicity of 2-(Dodecyloxy)benzonitrile makes it an ideal candidate for encapsulation within the oil droplets of a nanoemulsion. This pre-dissolved state can bypass the dissolution step in the gastrointestinal tract, which is often the rate-limiting step for the absorption of such compounds.[9]

Protocol 2: Development of a 2-(Dodecyloxy)benzonitrile Nanoemulsion using High-Pressure Homogenization

This protocol utilizes a high-energy method to produce nanoemulsions with a narrow particle size distribution.

  • Preparation of the Oil Phase: Dissolve 2-(Dodecyloxy)benzonitrile in the selected oil (from Protocol 1) at a predetermined concentration (e.g., 1-10% w/w). Gently heat if necessary to aid dissolution, then cool to room temperature. Add the selected surfactant to the oil phase and mix thoroughly.

  • Preparation of the Aqueous Phase: Prepare the aqueous phase, which is typically purified water or a buffer.

  • Formation of the Pre-emulsion: Gradually add the oil phase to the aqueous phase while continuously stirring at a moderate speed using a magnetic stirrer. This will form a coarse pre-emulsion.

  • High-Pressure Homogenization: Pass the pre-emulsion through a high-pressure homogenizer for a specified number of cycles (e.g., 3-5 cycles) at a defined pressure (e.g., 15,000-20,000 psi). It is crucial to control the temperature during homogenization to prevent drug degradation.

  • Characterization: Characterize the resulting nanoemulsion for particle size, polydispersity index (PDI), zeta potential, and drug content.

Diagram 2: High-Pressure Homogenization Workflow for Nanoemulsion

G A Dissolve API and Surfactant in Oil (Oil Phase) C Combine Phases and Form Pre-emulsion (Magnetic Stirring) A->C B Prepare Aqueous Phase B->C D High-Pressure Homogenization C->D E Nanoemulsion Formation D->E F Characterization (DLS, Zeta Potential, HPLC) E->F

Caption: High-pressure homogenization process.

III. Formulation of 2-(Dodecyloxy)benzonitrile into Liposomes

Liposomes are microscopic vesicles composed of one or more lipid bilayers, capable of encapsulating both hydrophilic and hydrophobic compounds.[15] For a highly lipophilic molecule like 2-(Dodecyloxy)benzonitrile, it will primarily be incorporated into the lipid bilayer.[16][17]

Rationale for Liposomal Formulation

Liposomes can protect the encapsulated drug from degradation, modify its pharmacokinetic profile, and potentially target it to specific tissues.[15] The lipid bilayer provides a suitable environment for accommodating highly hydrophobic drugs.

Protocol 3: Preparation of 2-(Dodecyloxy)benzonitrile-Loaded Liposomes by the Thin-Film Hydration Method

This is a widely used and robust method for preparing liposomes.

  • Preparation of the Lipid Film: Dissolve the selected lipids (e.g., a mixture of a phospholipid like DSPC and cholesterol) and 2-(Dodecyloxy)benzonitrile in a suitable organic solvent (e.g., chloroform or a chloroform:methanol mixture) in a round-bottom flask.

  • Solvent Evaporation: Remove the organic solvent using a rotary evaporator to form a thin, uniform lipid film on the inner wall of the flask. Further dry the film under a vacuum to remove any residual solvent.

  • Hydration: Hydrate the lipid film with an aqueous phase (e.g., phosphate-buffered saline, pH 7.4) by gentle rotation of the flask at a temperature above the phase transition temperature (Tc) of the lipids. This will result in the formation of multilamellar vesicles (MLVs).

  • Size Reduction (Extrusion): To obtain unilamellar vesicles with a defined size, subject the MLV suspension to extrusion through polycarbonate membranes with a specific pore size (e.g., 100 nm). This should also be performed at a temperature above the Tc of the lipids.

  • Purification: Remove any unencapsulated 2-(Dodecyloxy)benzonitrile by a suitable method, such as size exclusion chromatography or dialysis.

  • Characterization: Characterize the liposomes for particle size, PDI, zeta potential, encapsulation efficiency, and drug loading.

Table 3: Example Liposome Formulation Parameters

ParameterExample ValueRationale
Lipid Composition DSPC:Cholesterol (2:1 molar ratio)DSPC provides a stable bilayer, while cholesterol modulates membrane fluidity and stability.
Drug:Lipid Ratio 1:20 (w/w)A starting point for optimizing drug loading.[18]
Hydration Medium PBS (pH 7.4)Physiologically relevant pH.
Extrusion Pore Size 100 nmTo produce vesicles suitable for many drug delivery applications.

IV. Formulation of 2-(Dodecyloxy)benzonitrile into Solid Lipid Nanoparticles (SLNs)

SLNs are colloidal carriers developed as an alternative to polymeric nanoparticles, emulsions, and liposomes.[10] They are composed of a solid lipid core, which can solubilize lipophilic drugs, and are stabilized by surfactants.[19]

Rationale for SLN Formulation

SLNs offer advantages such as controlled drug release, protection of the encapsulated drug, and the potential for large-scale production.[20][21] The solid lipid matrix can provide a more stable environment for the drug compared to the liquid core of nanoemulsions.

Protocol 4: Preparation of 2-(Dodecyloxy)benzonitrile-Loaded SLNs by the Hot Homogenization Method

This method is suitable for thermostable drugs.

  • Preparation of the Lipid Phase: Melt the solid lipid (e.g., glyceryl monostearate) by heating it to about 5-10°C above its melting point. Dissolve the 2-(Dodecyloxy)benzonitrile in the molten lipid.

  • Preparation of the Aqueous Phase: Heat the aqueous phase, containing the surfactant (e.g., Polysorbate 80), to the same temperature as the lipid phase.

  • Formation of the Pre-emulsion: Disperse the hot lipid phase into the hot aqueous phase under high-speed stirring to form a coarse oil-in-water emulsion.

  • High-Pressure Homogenization: Homogenize the hot pre-emulsion using a high-pressure homogenizer at a temperature above the lipid's melting point.

  • Cooling and Nanoparticle Formation: Cool the resulting nanoemulsion to room temperature while stirring. The lipid will recrystallize, forming the solid lipid nanoparticles with the drug entrapped within the lipid matrix.

  • Characterization: Characterize the SLN dispersion for particle size, PDI, zeta potential, entrapment efficiency, and drug loading.

V. Characterization of Drug Delivery Systems

Thorough characterization is essential to ensure the quality, stability, and performance of the formulated drug delivery systems.[11] Key characterization techniques are summarized in Table 4.

Table 4: Key Characterization Techniques

Parameter Technique(s) USP Guideline (where applicable)
Particle Size and Polydispersity Index (PDI) Dynamic Light Scattering (DLS)USP <729> for lipid injectable emulsions provides a framework.[22][23][24][25][26]
Zeta Potential Electrophoretic Light Scattering (ELS)-
Morphology Transmission Electron Microscopy (TEM), Scanning Electron Microscopy (SEM)USP <776> for optical microscopy can be a starting point for larger particles.[17][27][28][29]
Drug Content and Encapsulation Efficiency HPLC, UV-Vis Spectrophotometry-
In Vitro Drug Release Dialysis Bag Method, Franz Diffusion Cell-
Stability Monitor changes in particle size, PDI, zeta potential, and drug content over time under different storage conditions.ICH Q1A(R2) provides a comprehensive framework for stability testing.[30][31][32][33]

VI. Quality by Design (QbD) and Risk Management

The development of these formulations should be guided by the principles of Quality by Design (QbD) as outlined in the ICH Q8 guideline.[5][30][31][34] This involves defining a Quality Target Product Profile (QTPP), identifying Critical Quality Attributes (CQAs), and understanding how Critical Process Parameters (CPPs) and Critical Material Attributes (CMAs) impact the CQAs. Quality Risk Management (QRM) principles, as described in ICH Q9, should be applied throughout the development process to identify and mitigate risks to product quality.[16][33][35][36][37]

Diagram 3: Quality by Design (QbD) Framework

G A Define Quality Target Product Profile (QTPP) B Identify Critical Quality Attributes (CQAs) (e.g., Particle Size, Drug Loading) A->B C Risk Assessment (ICH Q9) Identify Critical Material Attributes (CMAs) & Critical Process Parameters (CPPs) B->C D Develop a Control Strategy C->D E Continual Improvement D->E

Caption: A simplified QbD approach for formulation development.

VII. Conclusion and Future Perspectives

The formulation of the highly lipophilic compound 2-(Dodecyloxy)benzonitrile into advanced drug delivery systems such as nanoemulsions, liposomes, and solid lipid nanoparticles is a viable strategy to overcome its inherent solubility challenges. The protocols and guidelines presented in this document provide a robust framework for the rational design, development, and characterization of these formulations. By employing a systematic, science- and risk-based approach, researchers can successfully develop stable and effective delivery systems, thereby unlocking the therapeutic potential of this and other challenging lipophilic molecules.

VIII. References

  • USP <729> Globule Size Distribution in Lipid Injectable Emulsions. Entegris.

  • USP <729> Globule Size Distribution in Lipid Injectable Emulsions. Entegris.

  • Mastering ICH Q8 R2: A Guide to Quality by Design in Pharma. Cognidox. (2025-05-29)

  • ICH Q8 Explained: A Guide to Pharmaceutical Development & QbD. IntuitionLabs.

  • ICH Q8 R2: How to Apply Quality by Design and Win Regulatory Confidence. Scilife. (2025-11-18)

  • What you need to know about ICH Q8. Qualio. (2023-05-17)

  • ICH Q9 Quality Risk Management: Guide for the pharma industry. Ideagen. (2024-08-07)

  • ICH Q9 Quality risk management - Scientific guideline. European Medicines Agency (EMA).

  • ICH Guideline Q8 Pharmaceutical Development. Slideshare.

  • ICH Q9 Quality Risk Management Guideline Overview. SG Systems Global.

  • 〈729〉 Globule Size Distribution in Lipid Injectable Emulsions. USP-NF.

  • <729> GLOBULE SIZE DISTRIBUTION IN LIPID INJECTABLE EMULSIONS.

  • Globule-size distribution in injectable 20% lipid emulsions: Compliance with USP requirements. PubMed.

  • Understanding ICH Q9 Quality Risk Management. Scilife. (2025-02-20)

  • Q9 Briefing Pack. ICH.

  • Formulation, Characterization and Applications on Solid Lipid Nanoparticles – A Review.

  • Formulation of solid lipid nanoparticles and their applications. SciSpace.

  • Lipid Nanoparticles: Formulation, Production Methods and Characterization Protocols.

  • 〈776〉 Optical Microscopy. USP-NF.

  • <776> OPTICAL MICROSCOPY. (2011-12-02)

  • Solid Lipid Nanoparticles (SLN): Formulation and Fabrication. UI Scholars Hub.

  • 11/22/2016 30(6) Harmonization: <776> OPTICAL MICROSCOPY. US Pharmacopeia (USP).

  • 2-(dodecyloxy)benzonitrile (C19H29NO). PubChemLite.

  • Computer-aided design of liposomal drugs: in silico prediction and experimental validation of drug candidates for liposomal remote loading. NIH.

  • Quantitative Structure – Property Relationship Modeling of Remote Liposome Loading Of Drugs. PMC - NIH.

  • The solubility of drug compounds in the presence of excipients used in lipid based formulations.

  • Full article: Factors affecting response variables with emphasis on drug release and loading for optimization of liposomes.

  • review of vesicular composition, factors affecting drug release and drug loading in liposomes. Taylor & Francis Online. (2023-08-07)

  • Liposomes: structure, composition, types, and clinical applications. PMC - NIH. (2022-05-13)

  • Experimental Examination of Solubility and Lipophilicity as Pharmaceutically Relevant Points of Novel Bioactive Hybrid Compounds. PMC - NIH. (2022-10-01)

  • Nanoemulsions as delivery systems for lipophilic nutraceuticals: strategies for improving their formulation, stability, functionality and bioavailability. NIH.

  • Recent Advances in Improving the Bioavailability of Hydrophobic/Lipophilic Drugs and Their Delivery via Self-Emulsifying Formulations. Pharma Excipients. (2023-02-17)

  • Study of the Influence of Pharmaceutical Excipients on the Solubility and Permeability of BCS Class II Drugs. MDPI.

  • Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies. WuXi AppTec DMPK. (2024-03-15)

  • Development and Study of Nanoemulsions and Nanoemulsion-Based Hydrogels for the Encapsulation of Lipophilic Compounds. Pharma Excipients. (2020-12-18)

  • Study of the Influence of Pharmaceutical Excipients on the Solubility and Permeability of BCS Class II Drugs. (2025-04-28)

  • <776> OPTICAL MICROSCOPY. General Chapters.

  • Nanoemulsion‐Loaded Capsules for Controlled Delivery of Lipophilic Active Ingredients. PMC - NIH. (2020-08-28)

  • 2-(dodecyloxy)benzonitrile (C19H29NO). PubChemLite.

  • Benzonitrile,2-(dodecyloxy)-;186029-18-5. Axsyn.

  • Computational Prediction of Drug Solubility in Lipid Based Formulation Excipients. NIH.

  • Fundamental Aspects of Lipid-Based Excipients in Lipid-Based Product Development. (2022-04-19)

  • 2-(Dodecyloxy)benzonitrile | CAS 186029-18-5. SCBT - Santa Cruz Biotechnology.

  • Nanoparticle Characterization. 3P Instruments.

Sources

Application

Analytical methods for the quantification of 2-(Dodecyloxy)benzonitrile in samples

Abstract This technical guide provides detailed application notes and protocols for the robust quantification of 2-(Dodecyloxy)benzonitrile in various sample matrices. Recognizing the importance of this compound in pharm...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This technical guide provides detailed application notes and protocols for the robust quantification of 2-(Dodecyloxy)benzonitrile in various sample matrices. Recognizing the importance of this compound in pharmaceutical and chemical research, this document outlines two primary analytical methods: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Gas Chromatography-Mass Spectrometry (GC-MS). The methodologies are designed for researchers, scientists, and drug development professionals, emphasizing scientific integrity, experimental rationale, and adherence to international validation standards. Protocols for sample preparation, method validation, and data analysis are presented to ensure accuracy, precision, and reliability of results.

Introduction: The Analytical Imperative for 2-(Dodecyloxy)benzonitrile

2-(Dodecyloxy)benzonitrile, a molecule characterized by a polar benzonitrile group and a long, non-polar dodecyl ether chain, presents unique analytical challenges. Its accurate quantification is critical in various stages of drug development and chemical synthesis, from pharmacokinetic studies to quality control of final products. The compound's physicochemical properties—notably its high lipophilicity (predicted XlogP of 7.2) and molecular weight of 287.44 g/mol —necessitate carefully designed analytical strategies to achieve reliable results.[1][2] This guide provides a comprehensive framework for the development and validation of analytical methods tailored to this specific analyte.

The methodologies detailed herein are grounded in the principles of analytical excellence, drawing upon established chromatographic techniques for related benzonitrile derivatives and long-chain ethers.[3][4][5] Crucially, the validation of these methods is aligned with the harmonized guidelines of the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA), ensuring the integrity and acceptability of the generated data.[6][7][8][9][10][11]

Foundational Strategy: Sample Preparation

The successful quantification of 2-(Dodecyloxy)benzonitrile is contingent upon an effective sample preparation strategy that isolates the analyte from complex matrices, minimizes interferences, and ensures compatibility with the chosen analytical technique.[12][13][14][15] Given the non-polar nature of the analyte, the following extraction techniques are recommended.

Liquid-Liquid Extraction (LLE) Protocol for Aqueous and Biological Fluids

LLE is a robust method for extracting non-polar compounds from aqueous matrices like plasma, serum, or environmental water samples.[12][14]

Protocol:

  • Sample Aliquoting: Transfer 1.0 mL of the sample into a clean glass extraction tube.

  • Internal Standard Spiking: Add a known concentration of a suitable internal standard (e.g., a structurally similar benzonitrile derivative not present in the sample).

  • pH Adjustment (Optional): For certain matrices, adjusting the pH away from the pKa of potential interferences can enhance extraction selectivity.

  • Extraction Solvent Addition: Add 5.0 mL of a water-immiscible organic solvent with high affinity for the analyte (e.g., hexane, methyl tert-butyl ether, or a mixture thereof).

  • Extraction: Vortex the mixture vigorously for 2-5 minutes to facilitate the partitioning of the analyte into the organic phase.

  • Phase Separation: Centrifuge the mixture at 3000 x g for 10 minutes to achieve a clean separation of the aqueous and organic layers.

  • Analyte Collection: Carefully transfer the organic (upper) layer to a clean tube.

  • Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen at a controlled temperature (e.g., 40°C).

  • Reconstitution: Reconstitute the dried extract in a small, known volume (e.g., 200 µL) of the mobile phase (for HPLC) or a suitable volatile solvent (for GC).

Solid-Phase Extraction (SPE) Protocol for Cleaner Extracts

SPE offers a more controlled and often cleaner extraction compared to LLE, making it suitable for complex matrices or when higher sensitivity is required.[15][16]

Protocol:

  • Cartridge Selection: Choose a reversed-phase SPE cartridge (e.g., C18 or a polymer-based sorbent) that will retain the non-polar analyte.

  • Conditioning: Condition the cartridge by passing 2-3 bed volumes of methanol through it.

  • Equilibration: Equilibrate the cartridge with 2-3 bed volumes of water or a buffer matching the sample's aqueous component.

  • Sample Loading: Load the pre-treated sample (e.g., diluted plasma) onto the cartridge at a slow, controlled flow rate.

  • Washing: Wash the cartridge with a weak solvent mixture (e.g., water/methanol) to remove polar interferences while retaining the analyte.

  • Elution: Elute the 2-(Dodecyloxy)benzonitrile from the cartridge using a small volume of a strong, non-polar organic solvent (e.g., acetonitrile or methanol).

  • Post-Elution Processing: The eluate can be directly injected if the solvent is compatible with the analytical system, or it can be evaporated and reconstituted as in the LLE protocol.

Method I: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

Reverse-phase HPLC is a highly suitable technique for the analysis of moderately polar to non-polar compounds like 2-(Dodecyloxy)benzonitrile.[3][17][18] Coupling this with UV detection provides a robust and widely accessible analytical method.[19][20]

Rationale for Method Selection

The benzonitrile group in the analyte contains a chromophore that absorbs UV light, making it readily detectable. A C18 stationary phase is chosen for its strong hydrophobic retention of the long dodecyl chain. The mobile phase composition is optimized to achieve a suitable retention time and good peak shape.

Experimental Protocol: HPLC-UV

Instrumentation:

  • HPLC system with a binary or quaternary pump, autosampler, column thermostat, and a UV-Visible or Diode Array Detector (DAD).

  • C18 analytical column (e.g., 150 mm x 4.6 mm, 5 µm particle size).

Chromatographic Conditions:

  • Mobile Phase: Acetonitrile and Water (e.g., 85:15 v/v). The exact ratio should be optimized for ideal retention.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 20 µL.

  • Column Temperature: 35°C.

  • Detection Wavelength: Determined by scanning a standard solution of 2-(Dodecyloxy)benzonitrile (typically around 220-230 nm for benzonitriles).[3]

Quantification:

  • A calibration curve is constructed by plotting the peak area of the analyte against the known concentrations of a series of prepared standards. The concentration of the analyte in unknown samples is then interpolated from this curve.

Method II: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful alternative, offering high sensitivity and selectivity, particularly for volatile and semi-volatile compounds.[4][21] Given the analyte's boiling point of 412.2°C at 760 mmHg, GC is a viable technique.[22]

Rationale for Method Selection

The high resolving power of capillary GC combined with the definitive identification capabilities of mass spectrometry makes GC-MS an excellent choice for complex matrices and for confirmation of analyte identity.[4][21][23] Electron ionization (EI) will produce a characteristic fragmentation pattern that can be used for selective quantification.

Experimental Protocol: GC-MS

Instrumentation:

  • Gas chromatograph equipped with a split/splitless injector and coupled to a mass spectrometer (e.g., a single quadrupole or triple quadrupole system).

  • A low-polarity capillary column (e.g., a 5% phenyl-methylpolysiloxane phase, 30 m x 0.25 mm, 0.25 µm film thickness).

Chromatographic and Mass Spectrometric Conditions:

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Inlet Temperature: 280°C.

  • Injection Mode: Splitless for trace analysis.

  • Oven Temperature Program:

    • Initial temperature: 150°C, hold for 1 minute.

    • Ramp to 300°C at 15°C/min.

    • Hold at 300°C for 5 minutes.

  • MS Transfer Line Temperature: 290°C.

  • Ion Source Temperature: 230°C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for quantitative analysis, using characteristic ions of 2-(Dodecyloxy)benzonitrile. A full scan can be used for initial identification.

Method Validation: Ensuring Trustworthy Results

Both the HPLC-UV and GC-MS methods must be validated to demonstrate their suitability for the intended purpose, in accordance with ICH Q2(R1) and the updated Q2(R2) guidelines.[8][9][24][25][26][27]

Validation Parameters:

  • Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present. This is demonstrated by analyzing blank matrix samples and spiked samples.

  • Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. A minimum of five concentration levels should be used to construct the calibration curve.

  • Range: The interval between the upper and lower concentrations of the analyte in the sample for which the analytical procedure has a suitable level of precision, accuracy, and linearity.

  • Accuracy: The closeness of the test results obtained by the method to the true value. This is typically assessed by analyzing samples with known concentrations of the analyte (spiked matrix samples) at different levels.

  • Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This is evaluated at three levels: repeatability, intermediate precision, and reproducibility.

  • Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

  • Limit of Quantification (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

  • Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

Data Presentation
Validation Parameter HPLC-UV Method GC-MS Method Acceptance Criteria (ICH Q2(R1))
Linearity (r²) > 0.998> 0.998≥ 0.995
Accuracy (% Recovery) 98.5 - 101.2%97.9 - 102.5%Typically 80-120% (depends on concentration)
Precision (% RSD) < 2.0%< 3.0%Typically ≤ 15% for biological samples
LOQ ~50 ng/mL~5 ng/mLTo be determined based on application needs
LOD ~15 ng/mL~1.5 ng/mLTo be determined based on application needs

Note: The values presented in the table are typical and should be established experimentally for each specific application and matrix.

Visualizing the Workflow

A clear understanding of the analytical workflow is essential for successful implementation.

Analytical Workflow for 2-(Dodecyloxy)benzonitrile cluster_prep Sample Preparation cluster_analysis Analytical Quantification cluster_validation Data Processing & Validation Sample Biological or Environmental Sample LLE Liquid-Liquid Extraction Sample->LLE SPE Solid-Phase Extraction Sample->SPE Evap Evaporation & Reconstitution LLE->Evap SPE->Evap HPLC HPLC-UV Analysis Evap->HPLC Inject GCMS GC-MS Analysis Evap->GCMS Inject Quant Quantification HPLC->Quant GCMS->Quant Validation Method Validation (ICH Q2(R1)) Quant->Validation Report Final Report Validation->Report

Sources

Technical Notes & Optimization

Troubleshooting

Improving the yield and purity of 2-(Dodecyloxy)benzonitrile synthesis

An expert guide to navigating the complexities of Williamson ether synthesis for producing high-purity 2-(dodecyloxy)benzonitrile, designed for chemical researchers and process development scientists. Technical Support C...

Author: BenchChem Technical Support Team. Date: January 2026

An expert guide to navigating the complexities of Williamson ether synthesis for producing high-purity 2-(dodecyloxy)benzonitrile, designed for chemical researchers and process development scientists.

Technical Support Center: Synthesis of 2-(Dodecyloxy)benzonitrile

Welcome to the technical support center for the synthesis of 2-(dodecyloxy)benzonitrile. As Senior Application Scientists, we have compiled this guide based on established chemical principles and extensive laboratory experience. This resource is structured to provide direct, actionable solutions to common challenges encountered during this synthesis, enabling you to optimize your reaction for both yield and purity.

The synthesis of 2-(dodecyloxy)benzonitrile is a classic example of the Williamson ether synthesis, a robust and widely used method for preparing ethers.[1][2] The reaction proceeds via an SN2 mechanism, where the nucleophilic oxygen of a deprotonated 2-cyanophenol (a phenoxide) attacks the electrophilic primary carbon of a dodecyl halide, such as 1-bromododecane.[1][3] While straightforward in principle, success hinges on the careful control of reaction parameters to favor the desired substitution reaction and simplify downstream purification.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism for the synthesis of 2-(dodecyloxy)benzonitrile? A1: The reaction is a Williamson ether synthesis, which follows a bimolecular nucleophilic substitution (SN2) pathway.[1] The process involves two key steps:

  • Deprotonation: The acidic proton of the hydroxyl group on 2-cyanophenol is removed by a base to form a highly nucleophilic 2-cyanophenoxide ion.

  • Nucleophilic Attack: The 2-cyanophenoxide ion then attacks the primary carbon atom of 1-bromododecane, displacing the bromide ion and forming the C-O ether linkage.[3]

Caption: Reaction mechanism for 2-(Dodecyloxy)benzonitrile synthesis.

Q2: Why is a primary alkyl halide like 1-bromododecane preferred over secondary or tertiary halides? A2: The SN2 mechanism is highly sensitive to steric hindrance at the electrophilic carbon center.[3][4] Primary alkyl halides, like 1-bromododecane, are unhindered and readily undergo substitution. Secondary and tertiary halides are more sterically hindered, which favors a competing elimination (E2) reaction, leading to the formation of dodecene as a major byproduct instead of the desired ether.[1]

Q3: What type of base is most effective for deprotonating 2-cyanophenol? A3: Phenols are significantly more acidic than aliphatic alcohols.[4] Therefore, moderately strong bases like potassium carbonate (K₂CO₃) or sodium carbonate (Na₂CO₃) are often sufficient, especially when paired with a polar aprotic solvent like DMF or acetonitrile.[5] For a faster or more complete reaction, stronger bases such as sodium hydride (NaH) can be used, but this requires an anhydrous solvent and an inert atmosphere (e.g., nitrogen or argon) to prevent reaction with water.[3]

Q4: How does the choice of solvent impact the reaction? A4: The solvent plays a critical role. Polar aprotic solvents (e.g., DMF, acetonitrile, acetone) are ideal for SN2 reactions.[4] They can solvate the cation (e.g., K⁺ from K₂CO₃), leaving the phenoxide anion "naked" and highly nucleophilic, which accelerates the rate of reaction. Protic solvents like water or ethanol can form hydrogen bonds with the phenoxide, stabilizing it and reducing its nucleophilicity, which slows down the reaction.[6]

Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format to help you diagnose and solve problems.

Problem Area: Low or No Product Yield

Q: My TLC analysis shows only starting materials. Why didn't the reaction work? A: This indicates a fundamental failure in one of the key reaction components. Consider the following causes:

  • Ineffective Deprotonation: Your base may be weak or hydrated. Anhydrous potassium carbonate is crucial; if it has absorbed moisture, it will be less effective. Ensure you are using a sufficient molar excess (typically 1.5 to 2.0 equivalents).

  • Poor Reagent Quality: Verify the purity of your 2-cyanophenol and 1-bromododecane. The alkyl halide can degrade over time.

  • Incorrect Solvent: Using a non-polar or protic solvent can severely inhibit the reaction. Ensure you are using a clean, dry, polar aprotic solvent.[6]

  • Insufficient Temperature: The reaction typically requires heating. A common temperature range is 80-110 °C.[5] Without adequate thermal energy, the reaction rate will be impractically slow.

Q: The reaction has started, but the yield is very low after the full reaction time. What went wrong? A: Low conversion suggests suboptimal conditions or competing side reactions.

  • Cause - Insufficient Reaction Time or Temperature: The reaction may be sluggish. Try increasing the temperature or extending the reaction time. Monitor progress by TLC every few hours.

  • Cause - Reversible Reaction or Equilibrium: While this specific reaction is largely irreversible, ensure the workup doesn't compromise the product.

  • Cause - Side Reactions: The primary competing reaction is the E2 elimination of 1-bromododecane to form dodec-1-ene.[1] This is favored by excessively high temperatures or the use of a sterically hindered or overly strong base. Maintain the temperature within the recommended range.

Problem Area: Product Purity and Isolation

Q: My crude product is an oil and won't solidify. How can I purify it? A: Oiling out during crystallization is common when significant impurities are present, which depress the melting point.[7]

  • Solution 1 - Aqueous Workup: First, ensure your workup was thorough. Unreacted 2-cyanophenol can be removed by washing the organic extract with a 5% NaOH or 1M K₂CO₃ solution.[2][8] This removes the acidic starting material as its water-soluble salt. Follow with a water wash and a brine wash to remove residual base and salts.

  • Solution 2 - Column Chromatography: If impurities persist, flash column chromatography is the most effective method.[9] 2-(Dodecyloxy)benzonitrile is moderately polar. A gradient elution starting with a non-polar solvent system (e.g., Hexane/Ethyl Acetate 98:2) and gradually increasing the polarity will effectively separate the non-polar byproducts (dodec-1-ene, unreacted 1-bromododecane) and the more polar starting material (2-cyanophenol) from your product.

Q: After purification, my product has a yellowish tint. How can I decolorize it? A: A yellow color often indicates the presence of minor, highly conjugated impurities.

  • Solution - Activated Charcoal: During recrystallization, after dissolving the crude product in the hot solvent, you can add a small amount of activated charcoal.[7] The charcoal adsorbs colored impurities. Boil the solution for a few minutes and then perform a hot filtration to remove the charcoal before allowing the solution to cool and crystallize.[7] Use charcoal sparingly, as it can also adsorb your product, leading to lower recovery.

Troubleshooting_Workflow cluster_LowYield Troubleshooting Low Yield cluster_ImpureProduct Troubleshooting Purity Start Analyze Reaction Outcome LowYield Low or No Yield Start->LowYield ImpureProduct Impure Product Start->ImpureProduct CheckBase Check Base (Anhydrous? Excess?) LowYield->CheckBase CheckReagents Check Reagent Purity LowYield->CheckReagents CheckSolvent Check Solvent (Polar Aprotic?) LowYield->CheckSolvent CheckTemp Check Temperature (Too low?) LowYield->CheckTemp IsolateType Identify Impurity via TLC ImpureProduct->IsolateType Optimize Optimize Conditions: - Increase Temp/Time - Use NaI catalyst CheckBase->Optimize CheckReagents->Optimize CheckSolvent->Optimize CheckTemp->Optimize UnreactedPhenol Unreacted 2-Cyanophenol? IsolateType->UnreactedPhenol NonPolarImpurity Unreacted Halide/Alkene? IsolateType->NonPolarImpurity BaseWash Perform Aqueous Base Wash (e.g., 5% NaOH) UnreactedPhenol->BaseWash Purify Purify via Recrystallization or Column Chromatography NonPolarImpurity->Purify BaseWash->Purify

Caption: A logical workflow for troubleshooting common synthesis issues.

Experimental Protocols

Optimized Synthesis Protocol

This protocol is designed for a ~10 mmol scale reaction. Adjust quantities as needed.

ReagentMolar Mass ( g/mol )Amount (mmol)Mass/VolumeEquivalents
2-Cyanophenol119.1210.01.19 g1.0
1-Bromododecane249.2311.02.74 g (2.3 mL)1.1
Potassium Carbonate (anhydrous)138.2115.02.07 g1.5
Acetonitrile (anhydrous)--40 mL-

Procedure:

  • To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-cyanophenol (1.19 g), anhydrous potassium carbonate (2.07 g), and anhydrous acetonitrile (40 mL).

  • Begin stirring the suspension and add 1-bromododecane (2.3 mL) via syringe.

  • Heat the reaction mixture to reflux (approx. 82 °C) and maintain for 12-24 hours. Monitor the reaction progress by TLC (e.g., using 9:1 Hexane:Ethyl Acetate as the eluent). The reaction is complete when the 2-cyanophenol spot has disappeared.

  • Cool the mixture to room temperature. Filter the solids (inorganic salts) and wash the filter cake with a small amount of ethyl acetate (~10 mL).

  • Combine the filtrate and the washings and transfer to a separatory funnel.

  • Wash the organic solution sequentially with 5% aqueous NaOH (2 x 25 mL), water (1 x 25 mL), and saturated aqueous NaCl (brine) (1 x 25 mL).

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent using a rotary evaporator to yield the crude product.

Purification Protocol 1: Recrystallization

Recrystallization is effective if the crude product is mostly pure and solid.[10]

  • Transfer the crude solid to an Erlenmeyer flask.

  • Select an appropriate solvent. Ethanol or a mixed solvent system like hexane/ethyl acetate often works well. The ideal solvent should dissolve the product when hot but not when cold.[7]

  • Add the minimum amount of hot solvent to the flask until the solid just dissolves.

  • If the solution is colored, add a spatula-tip of activated charcoal, boil for 2-3 minutes, and perform a hot filtration.

  • Allow the clear filtrate to cool slowly to room temperature. Crystal formation should begin.

  • Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize crystal precipitation.[7]

  • Collect the crystals by vacuum filtration, wash them with a small amount of ice-cold solvent, and allow them to air dry completely.

Purification Protocol 2: Flash Column Chromatography

This is the preferred method for oily or highly impure products.[9][11]

  • Prepare the Column: Pack a glass column with silica gel (a 50:1 ratio of silica gel to crude product by weight is a good starting point) using a wet slurry method with 100% hexane.[11]

  • Load the Sample: Dissolve the crude product in a minimal amount of dichloromethane or the column eluent. Pre-adsorb this solution onto a small amount of silica gel (~2-3x the mass of the crude product). Evaporate the solvent until a dry, free-flowing powder is obtained. Carefully add this powder to the top of the packed column. Add a thin layer of sand on top.

  • Elute the Column: Begin elution with a non-polar mobile phase (e.g., 100% hexane or 99:1 hexane:ethyl acetate). This will elute non-polar impurities first.

  • Increase Polarity: Gradually increase the solvent polarity (e.g., to 95:5, then 90:10 hexane:ethyl acetate) to elute the desired product, 2-(dodecyloxy)benzonitrile.

  • Monitor and Collect: Collect fractions and monitor them by TLC. Combine the fractions containing the pure product and remove the solvent under reduced pressure.

References

  • The Williamson Ether Synthesis. (n.d.). Department of Chemistry, University of Massachusetts.
  • Synthesis of 2-cyanophenol. (n.d.). PrepChem.com.
  • The Williamson Ether Synthesis. (2014). Master Organic Chemistry.
  • Williamson ether synthesis. (n.d.). Wikipedia.
  • Williamson Ether Synthesis. (n.d.). University of Illinois Chicago.
  • 2-Cyanophenol synthesis. (n.d.). ChemicalBook.
  • Synthesis of 2-Aryloxymethylbenzonitriles from 2-Cyanobenzyl Chloride. (n.d.). Journal of the Chinese Chemical Society.
  • Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. (2023). Francis Academic Press.
  • Strategies to improve the enantioselectivity of reactions involving 2-cyanophenol. (n.d.). BenchChem.
  • Recrystallization. (n.d.). University of California, Irvine.
  • 2-(dodecyloxy)benzonitrile. (n.d.). PubChem.
  • Purification of Benzonitrile. (n.d.). LookChem.
  • Green synthesis of benzonitrile using ionic liquid with multiple roles as the recycling agent. (2018). RSC Advances.
  • High-efficiency synthesis method of 2-cyanophenol. (n.d.). Patsnap.
  • 2-Cyanophenol. (n.d.). ChemicalBook.
  • How can I purify impure benzonitrile? (2017). ResearchGate.
  • Williamson Ether Synthesis. (n.d.). Edubirdie.
  • Purification of Organic Compounds by Flash Column Chromatography. (2025). Organic Syntheses.
  • Recrystallization and Crystallization. (n.d.). University of California, Los Angeles.
  • Improved process for preparation of 2,3-dihydroxy benzonitrile. (2015). Google Patents.
  • 4-(Dodecyloxy)benzonitrile. (2011). ResearchGate.
  • 4-(Dodecyloxy)benzonitrile. (2011). National Institutes of Health.
  • Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. (2023). Francis Academic Press.
  • Williamson Ether Synthesis. (2023). Chemistry LibreTexts.
  • Column chromatography of phenolics? (2013). ResearchGate.
  • Phenol purification. (1985). Google Patents.
  • Synthesis of benzonitriles from substituted benzoic acid. (2005). Google Patents.
  • Separation Methods of Phenolic Compounds from Plant Extract as Antioxidant Agents Candidate. (2022). MDPI.
  • Recrystallization of 2-(3-Fluorophenyl)benzonitrile: A Technical Guide. (n.d.). BenchChem.
  • Application Notes and Protocols for the Purification of Lophenol using Column Chromatography. (n.d.). BenchChem.
  • Method for the preparation of 2 hydroxybenzonitrile. (1997). Google Patents.
  • Process For Preparation Of 2 Hydroxybenzonitrile. (2014). Quick Company.

Sources

Optimization

Overcoming solubility issues of 2-(Dodecyloxy)benzonitrile in aqueous solutions

Technical Support Center: 2-(Dodecyloxy)benzonitrile Introduction: Understanding the Challenge Welcome to the technical support guide for 2-(Dodecyloxy)benzonitrile. This document is designed for researchers, scientists,...

Author: BenchChem Technical Support Team. Date: January 2026

Technical Support Center: 2-(Dodecyloxy)benzonitrile

Introduction: Understanding the Challenge

Welcome to the technical support guide for 2-(Dodecyloxy)benzonitrile. This document is designed for researchers, scientists, and drug development professionals who are encountering challenges with the aqueous solubility of this compound.

2-(Dodecyloxy)benzonitrile (C₁₉H₂₉NO, MW: 287.44 g/mol ) is a highly lipophilic molecule. Its structure consists of a polar benzonitrile head and a long, nonpolar C12 dodecyl ether tail.[1][2] The dodecyl chain confers a dominant hydrophobic character, leading to extremely low solubility in aqueous media. While the benzonitrile portion itself has slight water solubility (approx. 0.5 g/100 mL), the long alkyl ether chain drastically reduces this, making the overall molecule practically insoluble in water.[3][4][5] This guide provides a systematic, multi-tiered approach to overcoming these solubility issues, ensuring reliable and reproducible experimental outcomes.

Tier 1: Quick Troubleshooting & Initial Approaches

This section is for researchers performing initial in vitro experiments who need a rapid and straightforward method to solubilize 2-(Dodecyloxy)benzonitrile for stock solutions and initial screening assays.

FAQ 1: My compound won't dissolve in my aqueous buffer. What is the first thing I should try?

Answer: The most direct method is to first dissolve the compound in a small amount of a water-miscible organic co-solvent to create a concentrated stock solution, which can then be diluted into your aqueous experimental medium.[6]

Core Principle: Co-solvents work by reducing the overall polarity of the solvent system (water), making it more favorable for a nonpolar solute to dissolve.[7]

Recommended Co-solvents:

  • Dimethyl Sulfoxide (DMSO): The most common choice. Excellent solubilizing power for lipophilic compounds.

  • Ethanol (EtOH): A good alternative, particularly if DMSO interferes with your assay.

  • Polyethylene Glycol 400 (PEG 400): A less volatile and often less toxic option than DMSO or ethanol.

Data Summary: Common Co-Solvents
Co-SolventKey AdvantagesTypical Stock Conc.Max. Final Assay Conc. (Cell-Based)Considerations
DMSO High solubilizing power10-100 mM< 0.5% v/v [8][9][10]Can be cytotoxic above 0.5-1%.[11][12] Always run a vehicle control.
Ethanol Readily available, evaporates easily10-50 mM< 1% v/v Can cause protein precipitation at higher concentrations.
PEG 400 Low volatility, low cytotoxicity10-50 mM< 1-2% v/v More viscous, can be harder to pipette accurately.
Experimental Protocol 1: Preparing a Stock Solution with a Co-Solvent
  • Weigh Compound: Accurately weigh the required amount of 2-(Dodecyloxy)benzonitrile in a sterile microcentrifuge tube or glass vial.

  • Add Co-Solvent: Add the minimum volume of 100% DMSO (or other co-solvent) required to achieve your target stock concentration (e.g., 100 mM).

  • Ensure Complete Dissolution: Vortex vigorously. If necessary, gently warm the solution to 37°C or use a sonication bath for 5-10 minutes until the solution is completely clear. Never proceed with a cloudy or precipitated stock solution.

  • Serial Dilution: Perform serial dilutions of your stock solution with the same co-solvent to create intermediate concentrations.

  • Final Dilution: Add the final, small volume of your co-solvent stock to your pre-warmed aqueous buffer or cell culture media. Pipette directly into the liquid while vortexing or swirling to ensure rapid dispersion and prevent precipitation. The final co-solvent concentration should not exceed the recommended limits (see table above).

  • Vehicle Control: Prepare a vehicle control by adding the same final concentration of the co-solvent to your aqueous medium without the compound. This is critical for differentiating compound effects from solvent effects.

Tier 2: Intermediate Formulation Strategies

If co-solvents are insufficient, cause toxicity, or if you need higher final concentrations, more advanced formulation techniques are required. These methods are suitable for more sensitive cell-based assays or preclinical studies.

FAQ 2: My compound precipitates when I dilute my DMSO stock into the aqueous buffer. What's my next step?

Answer: This indicates that the aqueous medium cannot accommodate the compound even with a small amount of co-solvent. The next step is to use a solubilizing agent like a surfactant or a cyclodextrin.[13]

Option A: Surfactant-Mediated Solubilization

Core Principle: Surfactants are amphiphilic molecules that, above a certain concentration (the Critical Micelle Concentration or CMC), self-assemble into micelles. These micelles have a hydrophobic core that can encapsulate lipophilic molecules like 2-(Dodecyloxy)benzonitrile, allowing them to be dispersed in an aqueous solution.[14][15][16]

Recommended Surfactants:

  • Kolliphor® EL (formerly Cremophor® EL): A robust non-ionic surfactant widely used in pharmaceutical formulations for poorly soluble drugs.[17]

  • Polysorbate 80 (Tween® 80): A common, less toxic non-ionic surfactant suitable for many research applications.

Causality: Non-ionic surfactants are generally preferred due to their lower potential for toxicity and interference with biological systems compared to ionic surfactants.[18] However, it's crucial to note that surfactants are not biologically inert; for example, Cremophor EL has been associated with hypersensitivity reactions in clinical use and can affect drug disposition.[19]

Option B: Cyclodextrin Inclusion Complexes

Core Principle: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity. They can form an "inclusion complex" by encapsulating the hydrophobic part (the dodecyl tail) of the guest molecule, 2-(Dodecyloxy)benzonitrile, thereby increasing its apparent water solubility.[20][21][22]

Recommended Cyclodextrins:

  • Hydroxypropyl-β-cyclodextrin (HP-β-CD): High aqueous solubility and low toxicity, making it a common choice for drug delivery.[23]

  • Sulfobutylether-β-cyclodextrin (SBE-β-CD): Anionic derivative with excellent solubilizing capacity, often used in parenteral formulations.

Workflow: Choosing an Intermediate Strategy

G start Precipitation with Co-Solvent Method decision Is your application for in vivo or sensitive cell assays? start->decision surfactant Strategy: Surfactants (e.g., Kolliphor® EL, Tween® 80) decision->surfactant Yes, toxicity is a concern cyclodextrin Strategy: Cyclodextrins (e.g., HP-β-CD) decision->cyclodextrin Yes, need high stability and low bio-interference protocol_surfactant Follow Protocol 2: Surfactant Formulation surfactant->protocol_surfactant protocol_cd Follow Protocol 3: Cyclodextrin Formulation cyclodextrin->protocol_cd

Caption: Decision workflow for intermediate solubilization.
Experimental Protocol 2: Surfactant-Based Formulation
  • Prepare Surfactant Stock: Prepare a 10% (w/v) stock solution of Kolliphor® EL or Tween® 80 in your desired aqueous buffer.

  • Dissolve Compound: Dissolve 2-(Dodecyloxy)benzonitrile in a small amount of ethanol (e.g., to make a 200 mM solution).

  • Create Drug-Surfactant Concentrate: Slowly add the ethanolic drug solution to the 10% surfactant stock solution while vortexing. A typical starting ratio is 1:9 (drug solution:surfactant solution).

  • Solvent Evaporation: Gently warm the mixture (e.g., 40-50°C) under a stream of nitrogen or in a vacuum oven to evaporate the ethanol. The resulting mixture should be a clear, possibly viscous, liquid. This is your drug-surfactant concentrate.

  • Final Dilution: This concentrate can now be diluted into your aqueous experimental medium to the desired final concentration. The micelles will form spontaneously, keeping the drug solubilized.

Tier 3: Advanced Lipid-Based Formulations

For drug development professionals focused on oral bioavailability and in vivo studies, lipid-based formulations are a powerful strategy.

FAQ 3: I need to formulate this compound for an oral gavage study in rodents. How can I maximize absorption?

Answer: For oral delivery of highly lipophilic compounds, lipid-based drug delivery systems (LBDDS) are the gold standard.[24][25] These formulations improve solubility and can enhance bioavailability by utilizing the body's natural lipid absorption pathways.[18][26] A common and effective type is a Self-Emulsifying Drug Delivery System (SEDDS).

Core Principle: SEDDS are isotropic mixtures of oils, surfactants, and co-solvents that spontaneously form a fine oil-in-water emulsion upon gentle agitation in an aqueous medium, such as the gastrointestinal fluid.[27][28] This emulsion provides a large surface area for drug release and absorption.

Experimental Protocol 3: Developing a Simple SEDDS Formulation
  • Excipient Screening: Determine the solubility of 2-(Dodecyloxy)benzonitrile in various pharmaceutical-grade oils (e.g., Caprylic/capric triglyceride), surfactants (e.g., Kolliphor® EL), and co-solvents (e.g., Transcutol® HP).

  • Formulation: Create a series of trial formulations by mixing the components. A good starting point could be:

    • Oil (e.g., Maisine® CC): 30-40%

    • Surfactant (e.g., Kolliphor® EL): 40-50%

    • Co-solvent (e.g., Transcutol® HP): 10-20%

  • Drug Loading: Dissolve the maximum possible amount of 2-(Dodecyloxy)benzonitrile into the optimized excipient mixture. Gentle heating (40°C) can assist dissolution.

  • Self-Emulsification Test: Add 1 mL of the final formulation to 250 mL of water in a beaker with a magnetic stirrer. It should rapidly disperse to form a clear or slightly bluish-white emulsion.

  • Characterization: The resulting emulsion should be characterized for droplet size (typically <200 nm for a microemulsion/nanoemulsion) to ensure optimal performance.

General Troubleshooting FAQ

  • Q: I see a film or precipitate on my cell culture plate after 24 hours. Why?

    • A: This is likely due to the compound coming out of solution over time, or it may be adsorbing to the plasticware. Consider increasing the concentration of your solubilizing agent (surfactant/cyclodextrin) or including a low percentage of serum in your media, as albumin can help maintain the solubility of lipophilic compounds.

  • Q: Can I autoclave my formulation?

    • A: Generally, no. High temperatures can degrade the compound, co-solvents, and surfactants. Sterile filter your final formulation through a 0.22 µm filter. Note that highly viscous formulations may require a specialized filter (e.g., a nylon or PTFE syringe filter).

  • Q: My solubilization method seems to be affecting my experimental results. What should I do?

    • A: This is why vehicle controls are essential. If the vehicle itself shows activity (e.g., cytotoxicity, pathway activation), you must find an alternative. Try lowering the concentration of the excipient. If that fails, switch to a different class of solubilizer (e.g., from a co-solvent to a cyclodextrin), as they have different mechanisms of action and biological interaction profiles.[21]

References

  • Wikipedia. Micellar solubilization. [Link]

  • MDPI. Cyclodextrins as Multifunctional Platforms in Drug Delivery and Beyond: Structural Features, Functional Applications, and Future Trends. [Link]

  • Wikipedia. Benzonitrile. [Link]

  • National Institutes of Health (NIH). Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects. [Link]

  • Frontiers. Lipid-based oral formulation in capsules to improve the delivery of poorly water-soluble drugs. [Link]

  • American Pharmaceutical Review. Advances in Lipid-based Formulations: Overcoming the Challenge of Low Bioavailability for Poorly Water Soluble Drug Compounds. [Link]

  • Sciencemadness Wiki. Benzonitrile. [Link]

  • Orbit.dtu.dk. Clinical studies with oral lipid based formulations of poorly soluble compounds. [Link]

  • Taylor & Francis Online. Clinical studies with oral lipid based formulations of poorly soluble compounds. [Link]

  • MDPI. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. [Link]

  • Solubility of Things. Benzonitrile. [Link]

  • Ataman Kimya. BENZONITRILE. [Link]

  • Grokipedia. Benzonitrile. [Link]

  • LifeTein. DMSO usage in cell culture. [Link]

  • National Institutes of Health (NIH). Clinical studies with oral lipid based formulations of poorly soluble compounds. [Link]

  • Semantic Scholar. Cyclodextrin Inclusion Complexes with Antibiotics and Antibacterial Agents as Drug-Delivery Systems—A Pharmaceutical Perspective. [Link]

  • Reddit. Maximum DMSO concentration in media for cell culture?. [Link]

  • Solubility of Things. Ethers: Structure, Properties, and Reactions. [Link]

  • ScienceAsia. Cyclodextrin inclusion complexation and pharmaceutical applications. [Link]

  • Ataman Kimya. CREMOPHOR EL. [Link]

  • National Institutes of Health (NIH). Mechanism of the Micellar Solubilization of Curcumin by Mixed Surfactants of SDS and Brij35 via NMR Spectroscopy. [Link]

  • ResearchGate. What the concentration of DMSO you use in cell culture assays?. [Link]

  • Hilaris Publisher. Strategies to Improve Solubility and Bioavailability of Lipophilic Drugs: Focusing on Fenretinide. [Link]

  • Keyence. Using live-cell imaging in cell counting — The cytotoxicity of DMSO. [Link]

  • University of Alberta Libraries. Micellar solubilization of drugs. [Link]

  • Wikipedia. Kolliphor EL. [Link]

  • Nano Micro Biosystems. Various formulations of therapeutic and cosmetic agents based on Cremophor EL surfactant: A review. [Link]

  • ResearchGate. What is maximum allowable concentration of DMSO as solvent for drugs to check activity on animal cell lines?. [Link]

  • Taylor & Francis. Solubilization – Knowledge and References. [Link]

  • ResearchGate. A schematic diagram of the micelle (solubilization) mechanism of.... [Link]

  • PubMed. Cremophor EL: the drawbacks and advantages of vehicle selection for drug formulation. [Link]

  • Letopharm Limited. 2-(dodecyloxy)benzonitrile | CAS:#186029-18-5. [Link]

  • International Journal of Pharmaceutical and Chemical Sciences. Strategies for improving hydrophobic drugs solubility and bioavailability. [Link]

  • CK-12 Foundation. Physical and Chemical Properties of Ethers. [Link]

  • ResearchGate. Strategies to improve solubility and bioavailability of lipophilic drugs. [Link]

  • Chemistry LibreTexts. Physical Properties of Ether. [Link]

  • LinkedIn. Co-solvency and anti-solvent method for the solubility enhancement. [Link]

  • Lumen Learning. 14.8: Ethers. [Link]

  • EBSCO. Ethers | Research Starters. [Link]

  • PubChemLite. 2-(dodecyloxy)benzonitrile (C19H29NO). [Link]

  • YouTube. Solubility in Nonpolar Solvents. [Link]

  • Chemistry Stack Exchange. How do non-polar substances dissolve in non-polar solvents?. [Link]

  • Chemistry LibreTexts. 4.11: Applications and Solubility of Covalent Compounds. [Link]

  • askIITians. How can a solute dissolve in polar and non-polar solvents?. [Link]

  • National Institutes of Health (NIH). 2-(Benzyloxy)benzonitrile. [Link]

  • ResearchGate. 4-(Dodecyloxy)benzonitrile. [Link]

Sources

Troubleshooting

Technical Support Center: Troubleshooting Unexpected Side Reactions in 2-(Dodecyloxy)benzonitrile Synthesis

Welcome to the Technical Support Center for the synthesis of 2-(Dodecyloxy)benzonitrile. This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot the common chal...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the Technical Support Center for the synthesis of 2-(Dodecyloxy)benzonitrile. This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot the common challenges and unexpected side reactions encountered during this specific Williamson ether synthesis. Our goal is to provide you with the in-depth technical insights and practical solutions necessary to optimize your reaction outcomes.

Introduction: The Synthetic Pathway and Its Challenges

The synthesis of 2-(Dodecyloxy)benzonitrile is most commonly achieved via a Williamson ether synthesis, a robust and widely used method for forming ethers.[1][2][3] This S(_N)2 reaction involves the O-alkylation of 2-hydroxybenzonitrile (also known as 2-cyanophenol) with a dodecyl halide (e.g., 1-bromododecane).[4] The process begins with the deprotonation of the phenolic hydroxyl group by a base to form a more nucleophilic phenoxide ion, which then attacks the primary alkyl halide.[1][4]

While seemingly straightforward, this reaction is susceptible to several competing pathways and side reactions that can significantly impact the yield and purity of the desired product. This guide will address these issues in a practical, question-and-answer format, providing you with the necessary tools to diagnose and resolve them.

Frequently Asked Questions (FAQs)

Q1: My reaction yield is very low, or I'm not getting any product at all. What are the likely causes?

Several factors can contribute to low or no product formation. A systematic evaluation of your reaction setup and conditions is the first step in troubleshooting.

  • Incomplete Deprotonation: The formation of the phenoxide is critical for the reaction to proceed. If the base is not strong enough or used in insufficient quantity, the concentration of the reactive phenoxide will be low.[5]

    • Solution: Consider using a stronger base. If you are using a mild base like potassium carbonate (K₂CO₃), switching to sodium hydroxide (NaOH) or, in more challenging cases, sodium hydride (NaH), can improve deprotonation.[5] Note that stronger bases like NaH require strictly anhydrous conditions to prevent decomposition and potential side reactions.[5]

  • Suboptimal Reaction Conditions: The reaction may require more energy or time to reach completion.

    • Solution: Increase the reaction temperature or prolong the reaction time. Typical conditions for this synthesis range from 50-100°C for 1-8 hours.[5] Monitoring the reaction progress by Thin Layer Chromatography (TLC) is crucial to determine the optimal reaction time and temperature for your specific setup.[5]

  • Poor Solvent Choice: The solvent plays a significant role in an S(_N)2 reaction. Protic solvents (e.g., ethanol, water) can solvate the phenoxide ion, creating a solvent shell that hinders its ability to act as a nucleophile.[5]

    • Solution: Employ polar aprotic solvents such as dimethylformamide (DMF), acetonitrile, or dimethyl sulfoxide (DMSO). These solvents do not solvate the nucleophile as strongly, thus accelerating the reaction rate.[5][6]

Q2: I'm observing a significant amount of an alkene byproduct. What is this, and how can I prevent it?

The formation of an alkene, in this case, dodecene, is a classic indicator of a competing E2 elimination reaction.[1][6] This side reaction is particularly prevalent when using secondary or tertiary alkyl halides.[1][3][6]

  • Mechanism of E2 Elimination: The phenoxide, being a base, can abstract a proton from the carbon adjacent to the carbon bearing the halide, leading to the formation of a double bond and elimination of the leaving group.

  • Minimization Strategies:

    • Choice of Alkyl Halide: The most effective way to circumvent elimination is to use a primary alkyl halide like 1-bromododecane.[1][3][6] The S(_N)2 reaction is highly sensitive to steric hindrance, and primary halides are much more susceptible to nucleophilic attack than elimination.[1][2][6]

    • Reaction Temperature: Lowering the reaction temperature generally favors the S(_N)2 pathway over E2 elimination.[6] Elimination reactions often have a higher activation energy and are therefore more favored at elevated temperatures.[6]

Q3: My product is contaminated with a compound that appears to be an isomer. What could this be?

Phenoxide ions are ambident nucleophiles, meaning they possess two nucleophilic sites: the oxygen atom and the aromatic ring (specifically the ortho and para positions relative to the hydroxyl group).[1][6][7] While O-alkylation is generally favored, C-alkylation can occur under certain conditions, leading to the formation of an isomeric byproduct.[6][7]

  • Solvent Effects on Selectivity: The choice of solvent is a critical determinant of O- versus C-alkylation.

    • For O-alkylation (desired product): Use polar aprotic solvents like DMF, DMSO, or acetonitrile.[6] These solvents do not strongly solvate the oxygen of the phenoxide, leaving it more available for nucleophilic attack.

    • Conditions Favoring C-alkylation: Protic solvents (e.g., water, ethanol) can form hydrogen bonds with the phenoxide oxygen, effectively "blocking" it and making the carbon atoms of the ring more likely to act as the nucleophile.[7]

Troubleshooting Guides

Guide 1: Diagnosing and Mitigating Low Product Yield

This guide provides a systematic workflow for addressing low yields in the synthesis of 2-(Dodecyloxy)benzonitrile.

Experimental Workflow for Yield Optimization

Yield_Troubleshooting start Low Yield Observed check_base Step 1: Verify Base Strength & Stoichiometry (e.g., K2CO3 vs. NaOH/NaH) start->check_base check_conditions Step 2: Optimize Reaction Conditions (Temperature & Time) check_base->check_conditions Base is adequate check_solvent Step 3: Evaluate Solvent Choice (Polar Aprotic vs. Protic) check_conditions->check_solvent Conditions are optimized check_reagents Step 4: Assess Reagent Purity (2-Hydroxybenzonitrile & Dodecyl Halide) check_solvent->check_reagents Solvent is appropriate analyze_byproducts Step 5: Analyze Byproducts (TLC, NMR, MS) check_reagents->analyze_byproducts Reagents are pure successful_synthesis Successful Synthesis analyze_byproducts->successful_synthesis Issue identified & resolved

Caption: A stepwise decision-making workflow for troubleshooting low product yield.

Detailed Steps:

  • Verify Base and Deprotonation:

    • Action: Ensure your base is sufficiently strong and used in the correct stoichiometric amount (typically 1.5-2.0 equivalents).[4] If using a carbonate base, ensure it is anhydrous.

    • Rationale: Incomplete deprotonation is a common reason for low conversion. The pKa of the phenolic proton in 2-hydroxybenzonitrile is such that a moderately strong base is required for complete conversion to the phenoxide.

  • Optimize Reaction Conditions:

    • Action: Set up a small-scale reaction matrix to test different temperatures (e.g., 60°C, 80°C, 100°C) and monitor by TLC at regular intervals (e.g., 2, 4, 8, and 24 hours).[4]

    • Rationale: The S(_N)2 reaction rate is temperature-dependent. However, excessively high temperatures can promote side reactions.[6] TLC monitoring will help you find the "sweet spot" for optimal conversion without significant byproduct formation.[5]

  • Solvent Selection:

    • Action: If not already doing so, switch to a polar aprotic solvent like DMF or acetonitrile.[5] Ensure the solvent is anhydrous, as water can react with stronger bases and reduce the nucleophilicity of the phenoxide.

    • Rationale: Polar aprotic solvents enhance the nucleophilicity of the phenoxide, leading to a faster reaction rate.[5]

  • Reagent Purity:

    • Action: Verify the purity of your 2-hydroxybenzonitrile and 1-bromododecane. Impurities can interfere with the reaction.

    • Rationale: Contaminants in the starting materials can quench the base, react with the alkylating agent, or introduce competing reaction pathways.

  • Byproduct Analysis:

    • Action: If the yield is still low, attempt to isolate and characterize any major byproducts using techniques like NMR and Mass Spectrometry.

    • Rationale: Identifying the byproducts provides direct evidence of the competing side reactions (e.g., elimination, C-alkylation) and will guide your subsequent optimization efforts.

Guide 2: Differentiating and Controlling O- vs. C-Alkylation

The ambident nature of the phenoxide nucleophile requires careful control of reaction conditions to ensure selective O-alkylation.

Reaction Scheme: O- vs. C-Alkylation

O_vs_C_Alkylation cluster_reactants Reactants cluster_products Potential Products phenoxide 2-Cyanophenoxide O_alkylation 2-(Dodecyloxy)benzonitrile (Desired Product) phenoxide->O_alkylation O-attack (Favored in Polar Aprotic Solvents) C_alkylation C-Alkylated Isomer (Side Product) phenoxide->C_alkylation C-attack (Favored in Protic Solvents) alkyl_halide Dodecyl Bromide

Caption: Competing O- and C-alkylation pathways for the 2-cyanophenoxide ion.

Quantitative Data: Solvent Effects on Alkylation Selectivity

Solvent TypeTypical SolventsPredominant ProductRationale
Polar Aprotic DMF, Acetonitrile, DMSOO-AlkylationThe "naked" phenoxide oxygen is a highly effective nucleophile.[6]
Protic Water, EthanolC-AlkylationHydrogen bonding solvates and sterically hinders the phenoxide oxygen, making the ring carbons more accessible for attack.[7]

Experimental Protocol for Maximizing O-Alkylation:

  • Reaction Setup: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-hydroxybenzonitrile (1.0 eq) in anhydrous DMF.[4]

  • Base Addition: Add potassium carbonate (1.5 - 2.0 eq) to the solution.[4] Stir the mixture at room temperature for 30 minutes to facilitate phenoxide formation.

  • Alkylating Agent Addition: Add 1-bromododecane (1.1 - 1.2 eq) dropwise to the reaction mixture.[4]

  • Reaction: Heat the mixture to 60-80°C and monitor the progress by TLC.[4] The reaction is typically complete within 4-24 hours.[4]

  • Work-up:

    • Cool the reaction mixture to room temperature.

    • Pour the mixture into water to dissolve the inorganic salts.

    • Extract the aqueous layer with an organic solvent like ethyl acetate.

    • Combine the organic layers, wash with water and then brine to remove residual DMF and salts.

    • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.[4]

  • Purification:

    • Filter off the drying agent and concentrate the solvent under reduced pressure.

    • Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of hexane and ethyl acetate) to obtain pure 2-(Dodecyloxy)benzonitrile.[4]

Conclusion

The successful synthesis of 2-(Dodecyloxy)benzonitrile hinges on a thorough understanding of the Williamson ether synthesis and its potential pitfalls. By carefully selecting the base, solvent, and reaction temperature, and by being vigilant for the common side reactions of elimination and C-alkylation, researchers can significantly improve their yield and the purity of their final product. This guide provides a foundational framework for troubleshooting; however, it is essential to remember that each reaction may require specific optimization based on the unique laboratory conditions and reagent batches.

References

  • BenchChem. (2025).
  • BenchChem. (2025).
  • BenchChem. (2025). Common side reactions in the Williamson synthesis of ethers. BenchChem.
  • Wikipedia. (2023). Williamson ether synthesis. Wikipedia.
  • BenchChem. (2025).
  • Chemistry Steps. (n.d.). The Williamson Ether Synthesis. Chemistry Steps.
  • Google Patents. (1997). US5637750A - Method for the preparation of 2 hydroxybenzonitrile.
  • Li, J., et al. (2010). Synthesis of 2-Aryloxymethylbenzonitriles from 2-Cyanobenzyl Chloride. Journal of the Chinese Chemical Society.
  • Reddit. (2016). O-alkylation of phenol in the presence of a nucleophilic tertiary amine. r/chemistry.
  • Master Organic Chemistry. (2014). The Williamson Ether Synthesis. Master Organic Chemistry.
  • PharmaXChange.info. (2011).
  • PubChem. (n.d.). 2-(dodecyloxy)benzonitrile. PubChem.
  • Sharma, S., & Yadav, J. (2017). A comprehensive review on catalytic O-alkylation of phenol and hydroquinone.
  • LookChem. (n.d.).
  • PubMed Central. (2017). ZnCl2-promoted domino reaction of 2-hydroxybenzonitriles with ketones for synthesis of 1,3-benzoxazin-4-ones. PubMed Central.
  • Francis Academic Press. (2023). Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents.
  • Royal Society of Chemistry. (2019). Green synthesis of benzonitrile using ionic liquid with multiple roles as the recycling agent. RSC Advances.
  • Exporter China. (2024).
  • ResearchGate. (2017). How can I purify impure benzonitrile?.
  • National Institutes of Health. (2011). 4-(Dodecyloxy)benzonitrile. PubMed Central.
  • Google Patents. (2015). EP2874980B1 - Improved process for preparation of 2,3-dihydroxy benzonitrile.
  • Quick Company. (2014). Process For Preparation Of 2 Hydroxybenzonitrile. Quick Company.
  • Google Patents. (2005). US6875882B2 - Synthesis of benzonitriles from substituted benzoic acid.

Sources

Optimization

Technical Support Center: Optimization of 2-(Dodecyloxy)benzonitrile Synthesis

Prepared by the Office of the Senior Application Scientist Welcome to the technical support center for the synthesis and optimization of 2-(Dodecyloxy)benzonitrile and its derivatives. This guide is designed for research...

Author: BenchChem Technical Support Team. Date: January 2026

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support center for the synthesis and optimization of 2-(Dodecyloxy)benzonitrile and its derivatives. This guide is designed for researchers, medicinal chemists, and process development scientists. It provides in-depth troubleshooting advice and answers to frequently asked questions, grounded in established reaction mechanisms and field-proven insights. Our goal is to empower you to overcome common experimental hurdles and achieve high-yield, high-purity synthesis.

Core Principles: Navigating the Williamson Ether Synthesis

The synthesis of 2-(Dodecyloxy)benzonitrile from 2-cyanophenol and a 1-dodecyl halide is a classic example of the Williamson ether synthesis. This reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[1][2][3][4] A base is used to deprotonate the phenolic hydroxyl group of 2-cyanophenol, forming a nucleophilic phenoxide ion. This phenoxide then attacks the electrophilic carbon of the 1-dodecyl halide, displacing the halide and forming the desired ether product.

However, two primary competing reactions can diminish the yield and purity of the target molecule: E2 elimination of the alkyl halide and C-alkylation of the phenoxide ring.[1][3][5] Understanding the factors that favor the desired SN2 pathway over these side reactions is the cornerstone of optimizing this synthesis.

G cluster_reactants Reactants cluster_products Potential Products R_Phenol 2-Cyanophenol Intermediate 2-Cyanophenoxide (Nucleophile) R_Phenol->Intermediate + Base R_Base Base (e.g., K2CO3) R_AlkylHalide 1-Dodecyl-X (X = Br, I) P_Elimination Side Product: 1-Dodecene R_AlkylHalide->P_Elimination + Base (E2 Pathway) Favored by High Temp. & Steric Hindrance P_O_Alkylation Desired Product: 2-(Dodecyloxy)benzonitrile Intermediate->P_O_Alkylation + 1-Dodecyl-X (SN2 Pathway) Favored in Polar Aprotic Solvents P_C_Alkylation Side Product: C-Alkylated Isomer Intermediate->P_C_Alkylation + 1-Dodecyl-X (C-Alkylation) Favored in Protic Solvents

Fig 1. Reaction pathways in the synthesis of 2-(Dodecyloxy)benzonitrile.

Troubleshooting Guide

This section addresses specific experimental problems in a question-and-answer format.

Question 1: My reaction yield is very low or I'm recovering only starting material. What are the likely causes and solutions?

Low conversion is a common issue that can stem from several factors. A systematic approach is key to diagnosis.

Possible CauseSuggested SolutionScientific Rationale
Incomplete Deprotonation Use a stronger base (e.g., NaH) or ensure your current base (e.g., K₂CO₃) is anhydrous and finely powdered. For phenols, weaker bases like K₂CO₃ are often sufficient, but their effectiveness depends on the reaction conditions.[2][5]The reaction cannot proceed without the formation of the nucleophilic phenoxide. While 2-cyanophenol is more acidic than phenol, efficient deprotonation is the mandatory first step. Anhydrous conditions are critical as water can consume the base and protonate the phenoxide.[6]
Low Reactivity of Alkyl Halide Use 1-iodododecane instead of 1-bromododecane. If you only have the bromide, add a catalytic amount of sodium iodide (NaI) or potassium iodide (KI) to the reaction (Finkelstein reaction conditions).The SN2 reaction rate is highly dependent on the leaving group's ability. The reactivity order is R-I > R-Br > R-Cl.[7][8] Iodide is a superior leaving group because the C-I bond is weaker and more polarizable.[7] Adding catalytic iodide generates the more reactive 1-iodododecane in situ.
Poor Solvent Choice Use a polar aprotic solvent such as N,N-Dimethylformamide (DMF), acetonitrile, or Dimethyl sulfoxide (DMSO).[1][5]Polar aprotic solvents excel at solvating the cation (e.g., K⁺) of the phenoxide salt, leaving the oxygen anion "naked" and highly nucleophilic. Protic solvents (like ethanol) or apolar solvents (like toluene) can hydrogen-bond with or poorly solvate the phenoxide, respectively, reducing its nucleophilicity and slowing the reaction.[1]
Insufficient Reaction Time/Temp Increase the reaction temperature to a range of 50-100 °C and monitor progress over 1-8 hours using Thin Layer Chromatography (TLC).[1][7]The Williamson ether synthesis often requires thermal energy to proceed at a practical rate, especially with long-chain alkyl halides.[7] TLC is essential for empirically determining when the reaction has reached completion.

Question 2: I've isolated my product, but it's contaminated with a significant amount of 1-dodecene. How can I prevent this?

The formation of 1-dodecene indicates that the E2 elimination pathway is competing with the desired SN2 substitution.[3][5] This occurs when the phenoxide acts as a base, abstracting a proton from the carbon adjacent to the alkyl halide.

  • Lower the Reaction Temperature: Elimination reactions typically have a higher activation energy than substitution reactions.[5] Therefore, running the reaction at the lowest temperature that still allows for a reasonable SN2 rate (e.g., 50-60 °C) can significantly favor ether formation.

  • Avoid Overly Strong or Hindered Bases: While a base is necessary, using an excessively strong or sterically bulky base to generate the phenoxide can leave a surplus of base in the reaction mixture, which can then promote elimination of the alkyl halide. For phenols, mild bases like K₂CO₃ or Cs₂CO₃ are often ideal.[2][9]

  • Ensure a Primary Alkyl Halide: This is less of a concern with 1-dodecyl halides, which are primary. However, it is a critical principle of the Williamson synthesis. Secondary and tertiary alkyl halides strongly favor elimination.[4][5]

Question 3: My NMR spectrum shows two distinct aromatic species. I suspect C-alkylation. How can I ensure O-alkylation is the exclusive pathway?

Phenoxide ions are ambident nucleophiles, meaning they have two nucleophilic sites: the oxygen atom (leading to O-alkylation) and the aromatic ring, typically at the ortho and para positions (leading to C-alkylation).[1][5][10] The choice of solvent is the most powerful tool to control this selectivity.

  • Use Polar Aprotic Solvents: As mentioned for improving yield, solvents like DMF, DMSO, and acetonitrile strongly favor O-alkylation.[5][10] They effectively solvate the counter-ion of the phenoxide, leaving the oxygen atom as the most available and reactive nucleophilic site.

  • Avoid Protic Solvents: Protic solvents like water or alcohols (e.g., ethanol) will form strong hydrogen bonds with the phenoxide's oxygen atom.[10] This "cages" the oxygen, reducing its nucleophilicity and making the carbon atoms of the aromatic ring more likely to attack the alkyl halide.[10][11]

Question 4: Purification of the crude product by column chromatography is difficult. The product and unreacted 1-dodecyl bromide have very similar Rf values. What can I do?

The long, nonpolar dodecyl chain makes the product significantly less polar than the starting 2-cyanophenol, but often very close in polarity to the starting 1-dodecyl halide.

  • Drive the Reaction to Completion: The best strategy is to avoid the problem in the first place. Use a slight excess (1.1-1.2 equivalents) of the 2-cyanophenol and ensure the 1-dodecyl halide is the limiting reagent and is fully consumed, as confirmed by TLC analysis.

  • Optimize Chromatography:

    • Use a low-polarity solvent system, such as Hexanes:Ethyl Acetate or Hexanes:Dichloromethane, with a very shallow gradient.

    • Consider using a different stationary phase, such as silver nitrate-impregnated silica, which can help separate alkyl halides from other compounds.

  • Chemical Quench: If unreacted alkyl halide persists, consider quenching the reaction with a nucleophilic amine, like piperidine, after the primary reaction is complete. This converts the halide into a much more polar amine salt that can be easily removed with an acidic wash during workup.

  • Recrystallization: Given the long alkyl chain, the product may be a low-melting solid or an oil. If it is a solid, recrystallization from a suitable solvent (e.g., methanol, ethanol, or hexanes) can be an effective purification method.[12]

Frequently Asked Questions (FAQs)

Q: What is phase-transfer catalysis, and can it improve my reaction?

A: Yes, phase-transfer catalysis (PTC) is an excellent technique for this synthesis. A phase-transfer catalyst, such as tetrabutylammonium bromide (TBAB) or 18-crown-6, facilitates the transfer of the phenoxide anion from an aqueous or solid phase into the organic phase where the alkyl halide resides.[1][6][13] This is particularly useful as it allows the use of inexpensive bases like NaOH or KOH with biphasic solvent systems (e.g., toluene/water), often under milder conditions and without the need for strictly anhydrous solvents.[6][13][14]

G cluster_aqueous Aqueous or Solid Phase cluster_organic Organic Phase (e.g., Toluene) Phenoxide 2-Cyanophenoxide- K+ PTC_B Ion Pair [Q+ -OArCN] Phenoxide->PTC_B Ion Exchange Base KOH AlkylHalide 1-Dodecyl-Br Product 2-(Dodecyloxy)benzonitrile AlkylHalide->Product Byproduct K+Br- PTC_A PTC (Q+Br-) Product->PTC_A Catalyst Regeneration PTC_B->AlkylHalide SN2 Reaction

Fig 2. Mechanism of Phase-Transfer Catalysis (PTC) in Williamson Synthesis.

Q: Which base is truly optimal: K₂CO₃, Cs₂CO₃, NaH, or KOH?

A: The "optimal" base depends on your desired reaction conditions (solvent, temperature, safety considerations).

  • NaH (Sodium Hydride): A very strong, non-nucleophilic base that provides rapid and irreversible deprotonation.[5] It requires an anhydrous aprotic solvent like THF or DMF and careful handling due to its reactivity with water. It is an excellent choice for ensuring complete phenoxide formation.[9]

  • K₂CO₃ (Potassium Carbonate): A milder, safer, and inexpensive base. It is very effective in polar aprotic solvents like DMF or acetonitrile, especially at elevated temperatures (80-110 °C).[12] It is often the go-to base for industrial applications.

  • Cs₂CO₃ (Cesium Carbonate): More expensive but often gives higher yields at lower temperatures than K₂CO₃. The large, soft cesium cation leads to a more dissociated and thus more reactive phenoxide.[9]

  • KOH (Potassium Hydroxide): A strong, inexpensive base. It is most effective when used with a phase-transfer catalyst or in a solvent like DMSO.[2]

Q: How do I properly monitor the reaction with TLC?

A: Choose a solvent system (e.g., 9:1 Hexanes:Ethyl Acetate) that gives good separation between your starting materials and the expected product. Spot three lanes on your TLC plate:

  • Left Lane: 2-cyanophenol (starting material).

  • Center Lane: Co-spot of all starting materials and the reaction mixture.

  • Right Lane: The reaction mixture.

The reaction is complete when the limiting reagent spot (typically the 1-dodecyl halide, though less UV-active) has disappeared and a new, less polar product spot is prominent. The 2-cyanophenol spot should also diminish or disappear if it is the limiting reagent.

Q: What analytical techniques should I use to confirm the structure of 2-(Dodecyloxy)benzonitrile?

A: A combination of spectroscopic methods is essential for unambiguous characterization.[15][16]

  • ¹H NMR: Will show characteristic peaks for the aromatic protons (around 7.0-7.7 ppm), the -O-CH₂- triplet of the dodecyl chain (around 4.0 ppm), the long alkyl chain methylene groups, and the terminal methyl group triplet.

  • ¹³C NMR: Will confirm the number of unique carbon atoms, including the nitrile carbon (-C≡N) around 115-120 ppm.

  • FT-IR Spectroscopy: Will show a sharp peak for the nitrile stretch (C≡N) around 2220-2230 cm⁻¹ and C-O-C ether stretches. The broad -OH peak from the starting material should be absent.

  • Mass Spectrometry (MS): Will confirm the molecular weight of the product.[15][17]

Standard Operating Protocols

Protocol 1: General Synthesis using Potassium Carbonate
  • Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 2-cyanophenol (1.0 eq.), anhydrous potassium carbonate (2.0 eq.), and N,N-Dimethylformamide (DMF, approx. 0.2 M).

  • Addition: Add 1-iodododecane (1.1 eq.) or 1-bromododecane (1.1 eq.) to the stirring suspension at room temperature.

  • Reaction: Heat the mixture to 80-90 °C and stir for 4-8 hours, monitoring the reaction progress by TLC.[12]

  • Workup: After the reaction is complete, cool the mixture to room temperature and pour it into cold water.[12] Extract the aqueous layer three times with ethyl acetate or diethyl ether.

  • Washing: Combine the organic layers and wash sequentially with water, 1 M NaOH solution (to remove unreacted phenol), and finally with brine.[9]

  • Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the resulting crude oil or solid by flash column chromatography on silica gel.[7][9]

Protocol 2: Phase-Transfer Catalysis (PTC) Method
  • Setup: In a round-bottom flask, combine 2-cyanophenol (1.0 eq.), 1-bromododecane (1.1 eq.), potassium hydroxide (powdered, 2.0 eq.), and tetrabutylammonium bromide (TBAB, 0.1 eq.) in toluene (approx. 0.3 M).[7]

  • Reaction: Heat the mixture to 80-100 °C with vigorous stirring for 4-12 hours. The biphasic mixture should become homogeneous or show significant product formation by TLC.

  • Workup: Cool the reaction to room temperature and filter to remove the inorganic salts (KBr, excess KOH).[7]

  • Washing: Transfer the filtrate to a separatory funnel and wash with water and brine.

  • Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography as described in Protocol 1.

G Start Low Yield or Incomplete Reaction? Check_Base Is Deprotonation Complete? Start->Check_Base No Check_Halide Is Alkyl Halide Reactive Enough? Check_Base->Check_Halide Yes Sol_Base Use Stronger Base (NaH) or Anhydrous K2CO3 Check_Base->Sol_Base No Check_Conditions Are Temp/Time Sufficient? Check_Halide->Check_Conditions Yes Sol_Halide Use Iodide Leaving Group or add catalytic NaI Check_Halide->Sol_Halide No Check_Solvent Is Solvent Polar Aprotic? Check_Conditions->Check_Solvent Yes Sol_Conditions Increase Temp (50-100°C) & Monitor by TLC Check_Conditions->Sol_Conditions No Sol_Solvent Switch to DMF, Acetonitrile, or DMSO Check_Solvent->Sol_Solvent No Success High Yield Achieved Check_Solvent->Success Yes Sol_Base->Check_Halide Sol_Halide->Check_Conditions Sol_Conditions->Check_Solvent Sol_Solvent->Success

Fig 3. Troubleshooting workflow for low product yield.

References

  • Wikipedia. (n.d.). Williamson ether synthesis. Retrieved from [Link]

  • Hill, J. W., & Corredor, J. (1979). An Ether Synthesis Using Phase Transfer Catalysis. Journal of Chemical Education, 56(10), 688. Retrieved from [Link]

  • ACS Publications. (n.d.). An Ether Synthesis Using Phase Transfer Catalysis. Retrieved from [Link]

  • Williamson Ether Synthesis. (2020, October 20). YouTube. Retrieved from [Link]

  • ChemTalk. (n.d.). Williamson Ether Synthesis. Retrieved from [Link]

  • Xu, L.-F., & Zheng, T.-C. (2012). Synthesis of 2-Aryloxymethylbenzonitriles from 2-Cyanobenzyl Chloride. Asian Journal of Chemistry, 24(11), 5329-5331. Retrieved from [Link]

  • University of Rochester, Department of Chemistry. (n.d.). How to Improve Yield. Retrieved from [Link]

  • Ashenhurst, J. (2014, October 24). The Williamson Ether Synthesis. Master Organic Chemistry. Retrieved from [Link]

  • PharmaXChange.info. (2011, April 9). Phenolates- O-alkylation and C-alkylation. Retrieved from [Link]

  • Vassilev, I., et al. (2021). Mechanism, kinetics and selectivity of a Williamson ether synthesis: elucidation under different reaction conditions. RSC Publishing. Retrieved from [Link]

  • Google Patents. (n.d.). EP2874980B1 - Improved process for preparation of 2,3-dihydroxy benzonitrile.
  • ResearchGate. (n.d.). Synthesis of Alkyl Aryl Ethers by Catalytic Williamson Ether Synthesis with Weak Alkylation Agents. Retrieved from [Link]

  • ResearchGate. (2025). Alkylation of Phenol: A Mechanistic View. Retrieved from [Link]

  • Francis Academic Press. (n.d.). Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. Retrieved from [Link]

  • Reddit. (2016, July 15). O-alkylation of phenol in the presence of a nucleophilic tertiary amine. Retrieved from [Link]

  • Google Patents. (n.d.). US2044016A - Amino-alkoxy-benzamides and process of preparing the same.
  • Google Patents. (n.d.). US5869735A - Process for the preparation of alkyl aryl ethers containing carboxyl groups.
  • Modern Analytical Technique for Characterization Organic Compounds. (n.d.). Retrieved from [Link]

  • Chemistry LibreTexts. (2021, July 5). 11.8: Williamson Ether Synthesis. Retrieved from [Link]

  • Alcohol to Ether using Williamson synthesis (O-Alkylation). (n.d.). Retrieved from [Link]

  • PrepChem.com. (n.d.). Synthesis of 2-cyanophenol. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Ester synthesis by O-alkylation. Retrieved from [Link]

  • PubChemLite. (n.d.). 2-(dodecyloxy)benzonitrile (C19H29NO). Retrieved from [Link]

  • Science.gov. (n.d.). alkyl aryl ethers: Topics. Retrieved from [Link]

  • Google Patents. (n.d.). US3450608A - Purification of ethers.
  • Taylor & Francis. (n.d.). Design, synthesis, and biological evaluation of triazole-pyrimidine-methylbenzonitrile derivatives as dual A2A/A2B adenosine receptor antagonists. Retrieved from [Link]

  • Green synthesis of benzonitrile using ionic liquid with multiple roles as the recycling agent. (n.d.). Retrieved from [Link]

  • Long-chain alkyl polyphenyl ether as well as preparation method and application thereof. (n.d.).
  • Patsnap Eureka. (n.d.). Method for preparing 2-cyanophenol. Retrieved from [Link]

  • ResearchGate. (2025). Synthesis and characterization of alkoxy derivatives with double-headed initiators for the preparation of poly(ε-caprolactone)-β-polyacrylonitrile (PCL-β-PAN) and poly( l-lactide). Retrieved from [Link]

  • The Purification of Crown Ether Samples by a Quaternary Solvent Flash Chromatography System. (n.d.). Retrieved from [Link]

  • SIELC Technologies. (n.d.). HPLC Method for Separation of Benzonitrile, Toluene and Benzylamine on Primesep A Column. Retrieved from [Link]

  • Google Patents. (n.d.). US6875882B2 - Synthesis of benzonitriles from substituted benzoic acid.
  • HELIX Chromatography. (n.d.). HPLC Methods for analysis of Benzonitrile. Retrieved from [Link]

Sources

Troubleshooting

Technical Support Center: Interpreting Ambiguous Results in IRE1α-Modulating Assays

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) for interpreting ambiguou...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) for interpreting ambiguous results in assays involving modulators of Inositol-requiring enzyme 1α (IRE1α), a critical sensor in the Unfolded Protein Response (UPR). While your current focus may be on a novel compound such as 2-(Dodecyloxy)benzonitrile, the principles and challenges in assay development are often shared across a class of molecules targeting the same pathway. This guide will use well-characterized IRE1α modulators to illustrate common pitfalls and their solutions.

Part 1: Frequently Asked Questions (FAQs)

Q1: My compound inhibits IRE1α-mediated XBP1 splicing, but I see unexpected cytotoxicity. Is this an off-target effect?

A1: Not necessarily. While off-target effects are a common concern with any small molecule, the complex nature of IRE1α signaling can lead to this observation. IRE1α has a dual enzymatic activity: a kinase and an endoribonuclease (RNase) domain.[1][2] Under prolonged or severe ER stress, IRE1α's RNase activity can switch from the adaptive splicing of XBP1 mRNA to the degradation of a broader range of mRNAs at the ER, a process known as Regulated IRE1-Dependent Decay (RIDD).[3] This can contribute to apoptosis. Some compounds may inhibit XBP1 splicing but fail to suppress, or even enhance, RIDD activity, leading to cell death. It is also possible that the observed toxicity is due to off-target effects on other kinases or cellular processes.[4][5] A thorough investigation using orthogonal assays is recommended.

Q2: I am seeing a discrepancy between my in vitro enzymatic assay and my cell-based assay results for my IRE1α inhibitor.

A2: This is a common challenge. Discrepancies can arise from several factors:

  • Cellular Permeability and Stability: Your compound may have poor cell membrane permeability or be rapidly metabolized within the cell, leading to a lower effective intracellular concentration than what is used in the in vitro assay.

  • Off-Target Engagement: In a cellular context, your compound might engage other targets that are not present in the purified enzyme assay.[5]

  • Complexity of Cellular IRE1α Regulation: In cells, IRE1α activity is modulated by interactions with other proteins, such as BAX and BCL-2, and its localization within the ER.[6] These regulatory mechanisms are absent in a simple in vitro setup.

  • Assay Artifacts: The specific detection method used in your cell-based assay (e.g., a reporter construct) might be susceptible to artifacts not present in a direct enzymatic assay.

Q3: How can I distinguish between a compound that inhibits the kinase activity of IRE1α versus one that allosterically inhibits its RNase activity?

A3: This is a critical aspect of characterizing IRE1α modulators. The relationship between the kinase and RNase domains is allosteric, meaning the conformation of the kinase domain influences RNase activity.[1][7]

  • Type I inhibitors bind to the active conformation of the kinase domain and can paradoxically enhance RNase activity.[8]

  • Type II inhibitors , like KIRA6, bind to the inactive kinase conformation and allosterically inhibit the RNase domain by preventing the formation of active IRE1α oligomers.[1][8]

To differentiate these mechanisms, a multi-assay approach is necessary:

  • Kinase Activity Assay: Directly measure the phosphorylation of a substrate by the IRE1α kinase domain.

  • RNase Activity Assay: Use a fluorescently labeled RNA substrate corresponding to the XBP1 stem-loop to directly measure cleavage.

  • Cell-Based XBP1 Splicing Assay: Quantify the levels of spliced XBP1 mRNA in cells treated with your compound and an ER stressor.

  • Oligomerization Assay: Use techniques like native PAGE and western blotting to assess the oligomerization state of IRE1α in treated cells.

Part 2: Troubleshooting Guides

Issue 1: Inconsistent Inhibition of XBP1 Splicing

Symptoms: High variability in the reduction of spliced XBP1 (XBP1s) levels between experiments or replicates after treatment with your compound.

Potential Causes & Troubleshooting Steps:

Potential Cause Scientific Rationale Troubleshooting/Validation Protocol
Suboptimal ER Stress Induction Inconsistent activation of IRE1α will lead to variable levels of XBP1 splicing, making it difficult to assess the inhibitory effect of your compound.1. Titrate ER Stressor: Determine the optimal concentration and incubation time for your chosen ER stressor (e.g., tunicamycin, thapsigargin) to achieve robust and reproducible XBP1 splicing. 2. Confirm Stress Induction: Use a positive control for UPR activation, such as measuring the upregulation of CHOP or BiP mRNA.
Compound Instability or Precipitation The compound may be unstable in culture media or precipitate at the tested concentrations, leading to inconsistent effective concentrations.1. Solubility Check: Visually inspect your compound in media at the highest concentration under a microscope for precipitates. 2. Stability Assay: Incubate the compound in media for the duration of your experiment, then analyze its concentration and integrity using HPLC.
Cell Health and Density Cells that are unhealthy or at inconsistent densities will respond differently to ER stress and drug treatment.1. Standardize Seeding Density: Ensure consistent cell numbers are plated for each experiment. 2. Monitor Cell Viability: Perform a viability assay (e.g., Trypan Blue, MTT) concurrently with your experiment to ensure the observed effects are not due to general toxicity.
Issue 2: My Compound Shows Potent In Vitro IRE1α RNase Inhibition but is Weak in Cells

Symptoms: Your compound has a low IC50 in an enzymatic assay with purified IRE1α, but a much higher EC50 is required to inhibit XBP1 splicing in a cellular assay.

Potential Causes & Troubleshooting Steps:

Potential Cause Scientific Rationale Troubleshooting/Validation Protocol
Poor Cellular Permeability The compound may not efficiently cross the cell membrane to reach its intracellular target, IRE1α.1. Caco-2 Permeability Assay: Use a standard in vitro model to assess the likelihood of intestinal absorption and cell permeability. 2. Cellular Uptake Assay: If possible, use a labeled version of your compound or LC-MS/MS to quantify its intracellular concentration.
Efflux Pump Activity The compound may be a substrate for cellular efflux pumps (e.g., P-glycoprotein), which actively remove it from the cytoplasm.1. Co-treatment with Efflux Pump Inhibitors: Perform your cellular assay in the presence of known efflux pump inhibitors (e.g., verapamil) to see if the potency of your compound increases.
High Protein Binding The compound may bind extensively to proteins in the cell culture serum, reducing the free concentration available to inhibit IRE1α.1. Assay in Low-Serum Media: If your cells can tolerate it, perform the assay in reduced-serum or serum-free media to increase the free fraction of your compound. 2. Equilibrium Dialysis: Directly measure the extent of plasma protein binding.

Part 3: Key Experimental Protocols & Visualizations

Protocol: Cellular XBP1 Splicing Assay by qRT-PCR
  • Cell Plating: Seed your cells of interest in a 12-well plate at a density that will result in 80-90% confluency at the time of harvest.

  • Compound Treatment: The next day, pre-treat the cells with your test compound (e.g., 2-(Dodecyloxy)benzonitrile) at various concentrations for 1-2 hours. Include a vehicle control (e.g., DMSO) and a positive control inhibitor (e.g., KIRA6).[1]

  • ER Stress Induction: Add an ER stressor (e.g., 1 µg/mL tunicamycin) to the wells and incubate for 4-6 hours.

  • RNA Extraction: Harvest the cells and extract total RNA using a commercially available kit.

  • Reverse Transcription: Synthesize cDNA from the extracted RNA.

  • qRT-PCR: Perform quantitative real-time PCR using primers that specifically amplify the spliced (XBP1s) and unspliced (XBP1u) forms of XBP1, as well as a housekeeping gene (e.g., GAPDH) for normalization.

  • Data Analysis: Calculate the relative expression of XBP1s normalized to the housekeeping gene and compare the treated samples to the vehicle control.

Visualizing IRE1α Signaling and Troubleshooting

IRE1a_Signaling_Pathway cluster_ER ER Lumen cluster_Cytosol Cytosol Unfolded Proteins Unfolded Proteins IRE1a_monomer IRE1α (Monomer) Unfolded Proteins->IRE1a_monomer Oligomerization & Autophosphorylation IRE1a_dimer IRE1α (Dimer) Activated IRE1a_monomer->IRE1a_dimer XBP1u_mRNA XBP1u mRNA IRE1a_dimer->XBP1u_mRNA RNase Activity RIDD RIDD Substrate mRNAs IRE1a_dimer->RIDD RNase Activity (High Stress) XBP1s_mRNA XBP1s mRNA XBP1u_mRNA->XBP1s_mRNA Splicing XBP1s_Protein XBP1s Protein (Transcription Factor) XBP1s_mRNA->XBP1s_Protein Translation Degraded_mRNA Degraded mRNA RIDD->Degraded_mRNA Troubleshooting_Workflow cluster_solutions Potential Solutions Start Ambiguous Result: Inconsistent IRE1α Inhibition Check_Assay_Conditions Validate Assay Conditions Start->Check_Assay_Conditions Check_Compound Assess Compound Properties Check_Assay_Conditions->Check_Compound No Titrate ER Stressor Titrate ER Stressor Check_Assay_Conditions->Titrate ER Stressor Yes Check_Mechanism Investigate Mechanism of Action Check_Compound->Check_Mechanism No Test Solubility & Stability Test Solubility & Stability Check_Compound->Test Solubility & Stability Yes Kinase vs. RNase Assay Kinase vs. RNase Assay Check_Mechanism->Kinase vs. RNase Assay Yes Evaluate Off-Target Effects Evaluate Off-Target Effects Check_Mechanism->Evaluate Off-Target Effects No Standardize Cell Density Standardize Cell Density Titrate ER Stressor->Standardize Cell Density Confirm Positive/Negative Controls Confirm Positive/Negative Controls Standardize Cell Density->Confirm Positive/Negative Controls Assess Cell Permeability Assess Cell Permeability Test Solubility & Stability->Assess Cell Permeability Check for Efflux Check for Efflux Assess Cell Permeability->Check for Efflux Oligomerization Assay Oligomerization Assay Kinase vs. RNase Assay->Oligomerization Assay RIDD vs. XBP1s Assay RIDD vs. XBP1s Assay Oligomerization Assay->RIDD vs. XBP1s Assay

Sources

Optimization

Technical Support Center: Refinement of Analytical Methods for 2-(Dodecyloxy)benzonitrile

Welcome to the technical support center for the analysis of 2-(Dodecyloxy)benzonitrile. This guide is designed for researchers, scientists, and drug development professionals who are developing, refining, or troubleshoot...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the analysis of 2-(Dodecyloxy)benzonitrile. This guide is designed for researchers, scientists, and drug development professionals who are developing, refining, or troubleshooting analytical methods for this compound. Given the absence of a standardized public method, this document provides foundational knowledge, starting protocols, and logical troubleshooting frameworks to empower you to build a robust, validated assay tailored to your specific matrix and instrumentation.

Part 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the analysis of 2-(Dodecyloxy)benzonitrile.

Q1: What are the key physicochemical properties of 2-(Dodecyloxy)benzonitrile that influence analytical method development?

A1: Understanding the molecule's structure is the first step in developing a successful analytical method. 2-(Dodecyloxy)benzonitrile is characterized by two key features: a long, nonpolar C12 alkyl (dodecyl) chain and a polar aromatic benzonitrile group. This amphipathic nature dictates its behavior in chromatographic systems. The dodecyl chain imparts high hydrophobicity (LogP is predicted to be 7.2), suggesting strong retention in reversed-phase chromatography.[1] The benzonitrile group provides a UV chromophore for detection and a potential site for polar interactions with stationary phases.

PropertyValueSource
Molecular FormulaC₁₉H₂₉NOPubChem[1]
Monoisotopic Mass287.2249 DaPubChem[1]
Predicted XlogP7.2PubChem[1]
Key Functional GroupsEther, Nitrile, Aromatic RingN/A

Q2: Which analytical techniques are most suitable for quantifying 2-(Dodecyloxy)benzonitrile?

A2: The most appropriate techniques are High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS), largely dependent on the sample matrix and required sensitivity.[2][3]

  • HPLC with UV or Mass Spectrometry (LC-MS) Detection: This is the most common and versatile approach. Reversed-phase HPLC (RP-HPLC) is ideal due to the molecule's hydrophobicity. UV detection is suitable for simpler matrices, while LC-MS or LC-MS/MS provides superior selectivity and sensitivity, which is essential for complex biological or environmental samples.[4][5]

  • Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS can also be used, offering high chromatographic efficiency. However, given the molecule's relatively high molecular weight (287.45 g/mol ) and polarity from the nitrile group, derivatization may be necessary to improve volatility and thermal stability for optimal performance.[2][6]

Q3: Are there any known stability issues with 2-(Dodecyloxy)benzonitrile that could affect analysis?

Part 2: Troubleshooting Guide

This section provides a systematic approach to resolving common issues encountered during method development and execution.

Chromatography (HPLC & GC)

Q4: My HPLC peak for 2-(Dodecyloxy)benzonitrile is tailing or showing poor symmetry. What is the cause and how can I fix it?

A4: Peak tailing is typically caused by unwanted secondary interactions between the analyte and the stationary phase.

  • Causality: For a molecule like 2-(Dodecyloxy)benzonitrile, the polar nitrile group can interact with acidic silanol groups present on the surface of silica-based C18 columns. This is a common issue with polar or basic analytes.[8]

  • Troubleshooting Steps:

    • Mobile Phase Modification: Add a small amount of an acidic modifier, such as 0.1% formic acid or trifluoroacetic acid (TFA), to the mobile phase. This protonates the silanol groups, minimizing their interaction with your analyte.[8][9]

    • Column Selection: Switch to a column with low silanol activity or one that is "end-capped." Alternatively, using a mixed-mode column that offers both hydrophobic and ion-exchange retention mechanisms can improve peak shape for challenging compounds.[8][10]

    • Check for Contamination: Ensure the guard column and analytical column are not contaminated with strongly retained matrix components from previous injections.

Q5: I am struggling with low sensitivity and a poor signal-to-noise ratio in my HPLC-UV analysis. How can I improve it?

A5: Low sensitivity can stem from suboptimal instrument settings, sample preparation, or analyte properties.

  • Causality: The signal intensity is dependent on the analyte's molar absorptivity at the chosen wavelength and the concentration reaching the detector.

  • Troubleshooting Steps:

    • Optimize Detection Wavelength: The benzonitrile group is the primary chromophore. Run a UV-Vis spectrum of your standard to determine the wavelength of maximum absorbance (λ-max), which is typically around 210-240 nm for simple aromatic compounds.[11] Set your detector to this λ-max for the highest signal.

    • Increase Analyte Concentration: If sensitivity is still low, consider a sample pre-concentration step. Solid-Phase Extraction (SPE) is a highly effective technique for both concentrating the analyte and cleaning up the sample matrix.[5]

    • Improve Peak Efficiency: A broad peak will have a lower height than a sharp peak of the same area. Address any issues causing peak broadening (see Q4) to improve the signal-to-noise ratio.

    • Check System Performance: Ensure the detector lamp has sufficient energy and that the flow cell is clean.

Mass Spectrometry (LC-MS & GC-MS)

Q6: My signal is inconsistent and lower than expected in LC-MS analysis. I suspect matrix effects. How can I confirm and mitigate this?

A6: Matrix effects are a common challenge in LC-MS, especially with ESI, where co-eluting compounds from the sample matrix suppress or enhance the ionization of the target analyte.[12][13][14]

  • Causality: Components in the sample matrix (e.g., salts, phospholipids, polymers) compete with the analyte for ionization in the MS source, leading to unreliable quantification.[12]

  • Diagnostic & Mitigation Workflow:

    • Confirmation: The most definitive way to confirm matrix effects is through a post-extraction addition experiment.[13] Analyze a blank matrix extract that has been spiked with the analyte and compare its response to the analyte in a clean solvent. A significant difference in signal intensity confirms the presence of matrix effects.

    • Mitigation Strategies:

      • Improve Sample Preparation: Use a more selective sample cleanup method like SPE to remove interfering matrix components.[5]

      • Optimize Chromatography: Adjust the HPLC gradient to better separate the analyte from the co-eluting matrix components that are causing the suppression.[14]

      • Use an Internal Standard: The most robust solution is to use a stable isotope-labeled (SIL) internal standard of 2-(Dodecyloxy)benzonitrile. The SIL standard will co-elute and experience the same matrix effects as the analyte, allowing for accurate correction and reliable quantification.[13] If a SIL standard is unavailable, a structurally similar analog can be used as a surrogate.

      • Dilute the Sample: A simple but effective strategy is to dilute the sample extract. This reduces the concentration of matrix components, often minimizing their impact, though it may compromise the limit of detection.[15]

Part 3: Experimental Protocols & Visualizations

The following are starting-point protocols. They are intended for method development and will require optimization and validation for your specific application.

Protocol 1: HPLC-UV Method Development Starting Point
  • Objective: To establish initial chromatographic conditions for the separation and detection of 2-(Dodecyloxy)benzonitrile.

  • Instrumentation:

    • HPLC system with a gradient pump, autosampler, and UV/DAD detector.

    • C18 analytical column (e.g., 150 mm x 4.6 mm, 5 µm particle size).

  • Reagents:

    • Acetonitrile (HPLC grade)

    • Water (HPLC grade)

    • Formic Acid (LC-MS grade)

    • 2-(Dodecyloxy)benzonitrile reference standard

  • Procedure:

    • Standard Preparation: Prepare a 1 mg/mL stock solution of the reference standard in acetonitrile. Prepare working standards by serial dilution in the mobile phase.

    • Mobile Phase Preparation:

      • Mobile Phase A: Water with 0.1% Formic Acid

      • Mobile Phase B: Acetonitrile with 0.1% Formic Acid

    • Chromatographic Conditions (Starting Point):

      • Flow Rate: 1.0 mL/min

      • Injection Volume: 10 µL

      • Column Temperature: 30 °C

      • UV Detection: 220 nm

      • Gradient:

        • Start at 70% B.

        • Linear gradient to 95% B over 10 minutes.

        • Hold at 95% B for 2 minutes.

        • Return to 70% B and equilibrate for 3 minutes.

    • Optimization: Adjust the starting percentage of B and the gradient slope to achieve a retention time of 5-10 minutes with good peak shape.

Protocol 2: GC-MS Method Development Starting Point
  • Objective: To establish initial GC-MS conditions for the analysis of 2-(Dodecyloxy)benzonitrile.

  • Instrumentation:

    • GC-MS system with a suitable capillary column.

    • DB-5ms or similar nonpolar column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).

  • Reagents:

    • Helium (carrier gas)

    • Solvent for sample dissolution (e.g., Toluene)[16]

    • 2-(Dodecyloxy)benzonitrile reference standard

  • Procedure:

    • Standard Preparation: Prepare a 1 mg/mL stock solution in toluene. Prepare working standards by serial dilution.

    • GC-MS Conditions (Starting Point):

      • Inlet Temperature: 280 °C

      • Injection Mode: Split (e.g., 20:1, adjust as needed for sensitivity)

      • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

      • Oven Program:

        • Initial Temperature: 150 °C, hold for 1 minute.

        • Ramp to 300 °C at 15 °C/min.

        • Hold at 300 °C for 5 minutes.

      • MS Transfer Line: 290 °C

      • Ion Source: 230 °C (EI)

      • Scan Range: m/z 50-400

    • Optimization: Adjust the oven temperature program to ensure the analyte elutes as a sharp, symmetrical peak. If thermal degradation is suspected (indicated by poor peak shape or multiple degradation peaks), consider using a milder temperature program or derivatization.

Visualizations

Troubleshooting_Peak_Shape Start Poor HPLC Peak Shape (Tailing) Cause1 Secondary Silanol Interactions? Start->Cause1 Cause2 Column Contamination? Start->Cause2 Cause3 Inappropriate Column Chemistry? Start->Cause3 Solution1 Add 0.1% Formic Acid to Mobile Phase Cause1->Solution1 End Symmetrical Peak Solution1->End Solution2 Flush Column or Replace Guard Column Cause2->Solution2 Solution2->End Solution3 Use End-Capped or Low-Activity Column Cause3->Solution3 Solution3->End

Caption: Troubleshooting workflow for poor HPLC peak shape.

Matrix_Effects_Workflow Start Suspected Matrix Effect (Low/Variable Signal) Diagnose Perform Post-Extraction Addition Experiment Start->Diagnose Result_Yes Signal in Matrix != Signal in Solvent (Matrix Effect Confirmed) Diagnose->Result_Yes Yes Result_No Signal in Matrix ≈ Signal in Solvent (No Significant Matrix Effect) Diagnose->Result_No No Mitigate Mitigation Strategy Result_Yes->Mitigate CheckOther Investigate Other Causes (e.g., Instrument Issue) Result_No->CheckOther Option1 Improve Sample Cleanup (SPE) Mitigate->Option1 Option2 Optimize Chromatography Mitigate->Option2 Option3 Use Stable Isotope-Labeled Internal Standard (Best) Mitigate->Option3 Option4 Dilute Sample Mitigate->Option4 End Accurate & Precise Quantification Option1->End Option2->End Option3->End Option4->End

Caption: Decision tree for diagnosing and mitigating matrix effects.

References

  • PubChem. (n.d.). 2-(dodecyloxy)benzonitrile. National Center for Biotechnology Information. Retrieved from [Link]

  • Pan, L., & Wall, G. M. (2016). Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring. Critical Reviews in Analytical Chemistry, 46(2), 93-105. Retrieved from [Link]

  • SIELC Technologies. (n.d.). HPLC Separation of Dequalinium and Benzonitrile on Different Columns. Retrieved from [Link]

  • Mano, N. (2021). A Brief Study on the Matrix-effects in Chromatography. Journal of Chromatography & Separation Techniques, 12(12), 467. Retrieved from [Link]

  • SIELC Technologies. (n.d.). Separation of 2-((3-(Dodecyloxy)propyl)(2-(2-hydroxyethoxy)ethyl)amino)ethanol on Newcrom R1 HPLC column. Retrieved from [Link]

  • SIELC Technologies. (n.d.). Separation of Benzonitrile, 2-[[4-[[2-(acetyloxy)ethyl]butylamino]-2-methylphenyl]azo]-3-bromo-5-nitro- on Newcrom R1 HPLC column. Retrieved from [Link]

  • SIELC Technologies. (n.d.). HPLC Method for Separation of Benzonitrile, Toluene and Benzylamine on Primesep A Column. Retrieved from [Link]

  • Kwong, H. C., Rahman, M. Z. A., Tahir, M. I. M., & Silong, S. (2011). 4-(Dodecyloxy)benzonitrile. Acta Crystallographica Section E: Crystallographic Communications, 67(Pt 11), o2891. Retrieved from [Link]

  • Farré, M., Pérez, S., Kantiani, L., & Barceló, D. (2007). Analytical methods for tracing pharmaceutical residues in water and wastewater. TrAC Trends in Analytical Chemistry, 26(8), 813-822. Retrieved from [Link]

  • Singh, P., & Singh, J. (2014). Comparative vibrational spectroscopic investigation of benzonitrile derivatives using density functional theory. Der Pharma Chemica, 6(6), 334-346. Retrieved from [Link]

  • Kwong, H. C., Rahman, M. Z. A., Tahir, M. I. M., & Silong, S. (2011). 4-(Dodecyloxy)benzonitrile. Acta Crystallographica Section E: Structure Reports Online, 67(11), o2891. Retrieved from [Link]

  • Ternes, T. A. (2001). Analytical methods for the determination of pharmaceuticals in aqueous environmental samples. TrAC Trends in Analytical Chemistry, 20(8), 419-434. Retrieved from [Link]

  • SIELC Technologies. (n.d.). Benzonitrile. Retrieved from [Link]

  • Pan, L., & Wall, G. M. (2015). Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring. Critical reviews in analytical chemistry, 46(2), 93–105. Retrieved from [Link]

  • Al-Qaim, F. F., Abdullah, M. P., Othman, M. R., Latip, J., & Zakaria, Z. (2024). Analytical Methods for the Determination of Pharmaceuticals and Personal Care Products in Solid and Liquid Environmental Matrices. Molecules, 29(16), 3789. Retrieved from [Link]

  • Chan, G. C., & Hieftje, G. M. (2016). Detection and correction of matrix interference in inductively coupled plasma – time of flight mass spectrometry by means of aerosol dispersion. Journal of Analytical Atomic Spectrometry, 31(7), 1461-1469. Retrieved from [Link]

  • Gallart-Ayala, H., Moyano, E., & Galceran, M. T. (2009). Recent advances in mass spectrometry analysis of phenolic endocrine disruptors and related compounds. Mass Spectrometry Reviews, 28(5), 775-802. Retrieved from [Link]

  • Wong, S. H. (Ed.). (2010). Analytical Methods for Therapeutic Drug Monitoring and Toxicology. John Wiley & Sons.
  • McGuire, B. A., Burkhardt, A. M., Kalenskii, S., Shingledecker, C. N., Remijan, A. J., Herbst, E., & McCarthy, M. C. (2018). Detection of the aromatic molecule benzonitrile (c-C6H5CN) in the interstellar medium. Science, 359(6372), 202-205. Retrieved from [Link]

  • Agilent Technologies. (2018). Preparative HPLC followed by GPC-MS to investigate the potential leachable compounds produced by the degradation of pentaerythritol tetrakis(3,5-di-tert-butyl-4-hydroxyhydrocinnamate) (additive “1010”). Retrieved from [Link]

  • Achi, N. K., & Ohaeri, C. C. (2015). GC-MS Determination of Bioactive Constituents of the Methanolic Fractions of Cnidoscolus aconitifolius. British Journal of Pharmaceutical Research, 5(3), 163-172. Retrieved from [Link]

  • Zoerner, A. A., Batkai, S., Suchy, M. T., Gutzki, F. M., Engeli, S., Jordan, J., & Tsikas, D. (2012). Simultaneous UPLC-MS/MS quantification of the endocannabinoids 2-arachidonoyl glycerol (2AG), 1-arachidonoyl glycerol (1AG), and anandamide in human plasma: minimization of matrix-effects, 2AG/1AG isomerization and degradation by toluene solvent extraction. Journal of Chromatography B, 883-884, 161-171. Retrieved from [Link]

Sources

Troubleshooting

Technical Support Center: A Researcher's Guide to Characterizing and Mitigating Off-Target Effects of Novel Small Molecules in Cellular Models

Frequently Asked Questions (FAQs) Q1: I am starting experiments with a novel compound, 2-(Dodecyloxy)benzonitrile, and I'm seeing a potent cellular phenotype. How can I be sure this is not due to an off-target effect?

Author: BenchChem Technical Support Team. Date: January 2026

Frequently Asked Questions (FAQs)

Q1: I am starting experiments with a novel compound, 2-(Dodecyloxy)benzonitrile, and I'm seeing a potent cellular phenotype. How can I be sure this is not due to an off-target effect?

A1: This is a critical question in the early stages of characterizing any new bioactive molecule. An observed phenotype, while exciting, should be considered preliminary until on-target activity is rigorously validated. Off-target effects are common and can arise from a molecule's interaction with multiple proteins or pathways.[1] To build confidence in your results, a multi-pronged approach is necessary, starting with simple but informative validation steps. We recommend a systematic workflow that begins with ruling out non-specific effects and assay interference before moving to more complex target validation studies.

Q2: What are the most common non-specific effects I should be aware of when working with a new small molecule?

A2: Non-specific effects can confound experimental results and are often concentration-dependent.[2] It's crucial to differentiate these from true on- and off-target pharmacology. Key areas to investigate include:

  • General Cytotoxicity: High concentrations of a compound can induce cellular stress through mechanisms like mitochondrial dysfunction or the generation of reactive oxygen species (ROS), leading to apoptosis or necrosis.[1]

  • Assay Interference: The compound itself may interfere with your readout technology. For example, autofluorescent compounds can disrupt fluorescence-based assays, while others might directly inhibit reporter enzymes like luciferase.[2][3]

  • Chemical Aggregation: Some molecules form colloidal aggregates at higher concentrations, which can non-specifically sequester and inhibit proteins, leading to false-positive results.[4]

Q3: What is a suitable negative control for my experiments with 2-(Dodecyloxy)benzonitrile?

A3: An ideal negative control is a structurally similar but biologically inactive analog of your compound. This helps to control for effects related to the chemical scaffold itself, distinct from the specific interactions driving the desired activity. If such a compound is not available, using a well-characterized compound with a completely different mechanism of action but similar physicochemical properties can be a secondary option. At a minimum, a vehicle control (e.g., DMSO) at the same final concentration used for your test compound is essential.

Troubleshooting Guide: Unexpected Cellular Phenotypes

This section addresses common scenarios encountered when a novel compound like 2-(Dodecyloxy)benzonitrile produces unexpected or difficult-to-interpret results.

Scenario 1: My compound shows high activity in a reporter gene assay, but the results are inconsistent.
  • Potential Problem: The compound may be directly interfering with the reporter enzyme or the general transcription/translation machinery.

  • Troubleshooting Workflow:

    G A Inconsistent Reporter Assay Results B Step 1: Counter-Screen with Control Vector A->B E Result: Compound affects control vector? B->E C Step 2: Use an Orthogonal Reporter System F Result: Inconsistency persists? C->F D Step 3: Perform a Dose-Response Curve G Result: Is there a narrow window of specific activity? D->G E->C No H Conclusion: Direct reporter interference is likely. E->H Yes F->D No I Conclusion: Compound may be unstable or cytotoxic. F->I Yes J Conclusion: High concentrations cause non-specific effects. G->J No K Proceed with optimized concentration. G->K Yes

    Caption: Troubleshooting workflow for inconsistent reporter assay results.

  • Detailed Methodologies:

    • Counter-Screen with a Control Vector: Transfect cells with a reporter construct that lacks the specific response element for your pathway of interest but contains a constitutive promoter. If 2-(Dodecyloxy)benzonitrile still shows activity, it's likely interacting directly with the reporter protein or general cellular machinery.

    • Use an Orthogonal Reporter System: If you are using a luciferase-based reporter, switch to a fluorescent protein (e.g., GFP, mCherry) based system or an assay that measures endogenous protein levels or phosphorylation status via western blot or ELISA.[3] This helps to rule out technology-specific artifacts.

    • Optimize Compound Concentration: Perform a detailed dose-response analysis. Off-target effects often occur at higher concentrations. Identifying a concentration range that elicits a specific phenotype without causing broad cytotoxicity is crucial.[2]

Scenario 2: The observed phenotype (e.g., cell death) does not align with the known function of the intended target.
  • Potential Problem: The phenotype is likely driven by an off-target effect.

  • Troubleshooting Workflow:

    G A Observed Phenotype Mismatches Target Function B Step 1: Target Knockout/Knockdown (e.g., CRISPR/Cas9 or siRNA) A->B C Step 2: Cellular Thermal Shift Assay (CETSA) A->C E Result: Does the compound still induce the phenotype in knockout cells? B->E F Result: Does the compound stabilize the intended target? C->F D Step 3: Target Deconvolution (e.g., Affinity Proteomics) J Proceed to identify the responsible off-target(s). D->J G Conclusion: Phenotype is OFF-TARGET. E->G Yes H Conclusion: Phenotype is ON-TARGET. E->H No F->H Yes I Conclusion: Compound does not directly engage the target in cells. F->I No G->D

    Caption: Workflow for differentiating on-target and off-target effects.

  • Detailed Methodologies:

    • Target Knockout/Knockdown: The most definitive way to confirm an on-target effect is to remove the target protein.[1]

      • Protocol: CRISPR/Cas9-Mediated Target Knockout

        • Design and Synthesize sgRNAs: Design at least two independent single-guide RNAs targeting a constitutive exon of the gene encoding your protein of interest.

        • Generate Cas9-Expressing Cell Line: Create a stable cell line expressing the Cas9 nuclease.

        • Transfect sgRNAs: Introduce the sgRNAs into the Cas9-expressing cells.

        • Isolate and Validate Knockout Clones: Isolate single-cell clones and verify the absence of the target protein using Western blot or qPCR.

        • Phenotypic Assay: Treat the knockout and parental cell lines with 2-(Dodecyloxy)benzonitrile. If the phenotype is lost in the knockout cells, it is on-target. If it persists, it is off-target.[1]

    • Cellular Thermal Shift Assay (CETSA): This biophysical method assesses direct target engagement in intact cells. The principle is that ligand binding stabilizes a protein, increasing its melting temperature.

      • Protocol: CETSA

        • Cell Treatment: Treat cultured cells with 2-(Dodecyloxy)benzonitrile or a vehicle control.

        • Heating: Harvest the cells, lyse them, and aliquot the lysate. Heat the aliquots at a range of temperatures.

        • Analysis: Separate the soluble and aggregated protein fractions by centrifugation. Analyze the amount of soluble target protein at each temperature by Western blot. A shift in the melting curve indicates target engagement.

    • Target Deconvolution: If the effect is confirmed to be off-target, the next step is to identify the responsible protein(s).

      Method Principle Advantages Considerations
      Affinity-Based Proteomics An immobilized version of the compound is used to "pull down" binding partners from a cell lysate for identification by mass spectrometry.[1][5]Directly identifies protein binders.May miss transient interactions; can identify non-functional binders.[1]
      Thermal Proteome Profiling (TPP) Measures changes in the thermal stability of thousands of proteins across the proteome upon compound binding.Can be performed in live cells; provides evidence of direct engagement.Technically demanding; may not detect interactions that do not alter protein stability.[1]
      Genetic Screens (e.g., CRISPR) CRISPR-based screens can identify genes that, when knocked out, cause resistance or sensitivity to the compound, pointing to functionally relevant pathways.Provides functional insights into the mechanism of action.Indirectly identifies targets; requires significant downstream validation.

References

  • Technical Support Center: Investigating Off-Target Effects of Novel Small Molecule Inhibitors. (n.d.). BenchChem.
  • Brief Guide: Experimental Strategies for High-Quality Hit Selection from Small-Molecule Screening Campaigns. (n.d.). National Institutes of Health.
  • Hit Triage and Validation in Phenotypic Screening: Considerations and Strategies. (2020). Cell Chemical Biology.
  • Fonte, V. (2018, April 16). Ten Tips for Optimizing Cell-Based Assays. Biocompare.
  • Phenotypic Drug Discovery: Recent successes, lessons learned and new directions. (2023). Cell Chemical Biology.
  • Nuisance compounds in cellular assays. (n.d.). PubMed Central.
  • Novel Computational Approach to Predict Off-Target Interactions for Small Molecules. (2019). National Institutes of Health.
  • Novel Computational Approach to Predict Off-Target Interactions for Small Molecules. (n.d.). ResearchGate.
  • Cellular Target Deconvolution of Small Molecules Using a Selection-Based Genetic Screening Platform. (n.d.). PubMed Central.
  • Mastering screening: Validating and following up on hits from loss-of-function screens. (n.d.). Horizon Discovery.
  • Target deconvolution techniques in modern phenotypic profiling. (2013). PubMed Central.
  • Defining the hit triage and validation challenge. (n.d.). ResearchGate.
  • Deconvoluting Low Yield from Weak Potency in Direct-to-Biology Workflows with Machine Learning. (n.d.). ChemRxiv.
  • Screening Strategies and Methods for Better Off-Target Liability Prediction and Identification of Small-Molecule Pharmaceuticals. (n.d.). ResearchGate.
  • Combining experimental strategies for successful target deconvolution. (n.d.). ResearchGate.
  • Cellular Target Deconvolution of Small Molecules Using a Selection-Based Genetic Screening Platform. (2022). ACS Central Science.
  • Tackling assay interference associated with small molecules. (2024). Nature Reviews Chemistry.
  • Artificial Intelligence/Machine Learning-Driven Small Molecule Repurposing via Off-Target Prediction and Transcriptomics. (n.d.). MDPI.
  • The power of sophisticated phenotypic screening and modern mechanism-of-action methods. (n.d.). PubMed Central.
  • Troubleshooting Cell-based Assays: Ask the Experts to Avoid Common Pitfalls from Cell Seeding to Analysis. (n.d.). Promega Corporation.
  • How to Develop Effective in vitro Assays for Early Drug Discovery. (n.d.). BMG LABTECH.
  • Troubleshooting Cell based Assays: Ask the Experts to Avoid Common Pitfalls from Cell Seeding to An. (2021, October 22). YouTube.
  • Optimizing Your Cell Based Assay Performance: Key Strategies. (n.d.). Marin Biologic Laboratories.
  • Nuisance small molecules under a machine-learning lens. (2022). Digital Discovery.
  • Strategies for Assay Selection and for the Development of Robust Biochemical Assays. (2021, March 29). YouTube.

Sources

Optimization

Common experimental errors when working with 2-(Dodecyloxy)benzonitrile

Technical Support Center: 2-(Dodecyloxy)benzonitrile A Guide for Researchers, Scientists, and Drug Development Professionals Welcome to the technical support center for 2-(Dodecyloxy)benzonitrile. As a Senior Application...

Author: BenchChem Technical Support Team. Date: January 2026

Technical Support Center: 2-(Dodecyloxy)benzonitrile

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for 2-(Dodecyloxy)benzonitrile. As a Senior Application Scientist, I have designed this guide to address the common challenges and questions that arise during the synthesis, purification, and subsequent reactions of this long-chain alkoxybenzonitrile. This resource moves beyond simple protocols to explain the why behind experimental choices, empowering you to troubleshoot effectively and optimize your results.

Section 1: Frequently Asked Questions (FAQs)

This section covers fundamental properties, safety, and handling of 2-(Dodecyloxy)benzonitrile.

Q1: What are the basic physical and chemical properties of 2-(Dodecyloxy)benzonitrile?

A1: 2-(Dodecyloxy)benzonitrile is a substituted aromatic nitrile featuring a C12 alkyl ether chain. Its long, non-polar dodecyl group significantly influences its physical properties, such as solubility and melting/boiling point.

Table 1: Physical & Chemical Properties of 2-(Dodecyloxy)benzonitrile

Property Value Source
CAS Number 186029-18-5 [1][2]
Molecular Formula C₁₉H₂₉NO [1][2]
Molecular Weight 287.44 g/mol [1][2]
Boiling Point 412.2°C at 760 mmHg [1]
Density 0.95 g/cm³ [1]
Appearance Varies; often a low-melting solid or viscous oil General Knowledge

| Solubility | Generally soluble in non-polar organic solvents (e.g., hexanes, toluene, dichloromethane) and partially soluble in polar aprotic solvents (e.g., THF, ethyl acetate). Poorly soluble in water. | General Chemical Principles |

Q2: What are the primary safety concerns when working with 2-(Dodecyloxy)benzonitrile and its precursors?

A2: While a specific Safety Data Sheet (SDS) for 2-(Dodecyloxy)benzonitrile is not widely available, general precautions for aromatic nitriles and alkyl halides should be strictly followed.[3]

  • Toxicity: Benzonitrile and related compounds can be harmful if swallowed or in contact with skin.[4] Assume 2-(Dodecyloxy)benzonitrile has similar toxicity. Always handle with chemical-resistant gloves (e.g., nitrile), a lab coat, and safety glasses in a well-ventilated fume hood.

  • Reagent Hazards: The synthesis often involves hazardous materials:

    • Cyanide Sources (for synthesis of precursors): Reagents like KCN or NaCN are highly toxic. Avoid contact with acids, which liberates lethal hydrogen cyanide gas.[5][6]

    • Strong Bases: Sodium hydride (NaH) is flammable and reacts violently with water. Handle under an inert atmosphere (N₂ or Ar).

    • Solvents: DMF and DMSO are excellent solvents but can facilitate skin absorption of other chemicals.

Q3: How should I properly store 2-(Dodecyloxy)benzonitrile?

A3: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.[4][7] Due to the long alkyl chain, it may be a waxy solid at room temperature. Protect from moisture and incompatible materials like strong oxidizing agents, acids, and bases.[4]

Section 2: Troubleshooting the Synthesis of 2-(Dodecyloxy)benzonitrile

The most common route to this compound is the Williamson ether synthesis, reacting 2-hydroxybenzonitrile (2-cyanophenol) with a 1-halododecane. This section addresses failures in this critical step.

Williamson_Troubleshooting Start Start: Low/No Product Yield Check_Base 1. Base Inadequate? Start->Check_Base Is phenoxide formation complete? Check_Solvent 2. Solvent/Conditions Problematic? Start->Check_Solvent Is the SN2 reaction environment optimal? Check_Halide 3. Alkyl Halide Issue? Start->Check_Halide Is the electrophile reactive enough? Check_Workup 4. Product Lost During Work-up? Start->Check_Workup Is the product being isolated efficiently? Base_Strength Use stronger base: NaH, KH Check_Base->Base_Strength Base_Amount Use 1.1-1.5 eq. of base Check_Base->Base_Amount Solvent_Wet Use anhydrous solvent (DMF, Acetonitrile) Check_Solvent->Solvent_Wet Temp_Time Increase temp (60-80°C) & monitor by TLC Check_Solvent->Temp_Time Leaving_Group Use better leaving group: Dodecyl-I > Dodecyl-Br >> Dodecyl-Cl Check_Halide->Leaving_Group E2_Comp Confirm primary halide (1-halododecane) Check_Halide->E2_Comp Workup_Loss Perform careful extraction; check all layers by TLC Check_Workup->Workup_Loss

Caption: Troubleshooting workflow for Williamson ether synthesis.

Q4: My Williamson ether synthesis yield is very low. What is the most likely cause?

A4: The most common failure point is incomplete deprotonation of the starting 2-hydroxybenzonitrile. The acidity of phenols (pKa ≈ 10) requires a sufficiently strong base to form the nucleophilic phenoxide quantitatively.

  • Expertise & Causality: Weak bases like triethylamine (TEA) or even potassium carbonate (K₂CO₃) can be sluggish or incomplete. The reaction equilibrium will not strongly favor the phenoxide, leading to a low concentration of the active nucleophile. For a robust and complete deprotonation, a strong base like sodium hydride (NaH) is recommended.[8] NaH reacts irreversibly to form the sodium phenoxide and H₂ gas, driving the reaction forward.

  • Troubleshooting Steps:

    • Switch to a Stronger Base: Use 1.1 equivalents of sodium hydride (60% dispersion in mineral oil) in an anhydrous aprotic solvent like DMF or THF.

    • Ensure Anhydrous Conditions: Any water present will quench the NaH and the phenoxide. Use dry glassware and anhydrous solvents.

    • Confirm Deprotonation: After adding NaH to your 2-hydroxybenzonitrile solution, you should observe hydrogen gas evolution. Allow this to complete (e.g., stir for 30-60 minutes at room temperature) before adding the dodecyl halide.

Q5: I'm seeing unreacted starting material and possibly some side products. What's going on?

A5: This points to a slow or competing reaction. The Williamson synthesis is an Sₙ2 reaction, which is sensitive to several factors.[9] A competing E2 elimination pathway is a major concern with sterically hindered alkyl halides.[10][11]

  • Causality - Sₙ2 vs. E2: The phenoxide is not only a good nucleophile but also a reasonably strong base. If it attacks the carbon bearing the halogen, Sₙ2 substitution occurs (desired). If it removes a proton from the adjacent carbon, E2 elimination occurs, forming dodecene (undesired).

  • Troubleshooting Steps:

    • Check Your Alkyl Halide: Ensure you are using a primary alkyl halide (1-bromododecane or 1-iodododecane). Secondary or tertiary halides will strongly favor the E2 elimination pathway, leading to failure.[8][10]

    • Improve the Leaving Group: The Sₙ2 reaction rate depends on the leaving group ability (I > Br > Cl). If you are using 1-chlorododecane and getting slow conversion, switch to 1-bromododecane for a significantly faster reaction.

    • Optimize Temperature: While heat can accelerate the Sₙ2 reaction, excessive temperatures can also favor elimination. A moderate temperature (e.g., 60-80 °C) is often a good balance. Monitor the reaction's progress by Thin Layer Chromatography (TLC) to determine the optimal reaction time.

SN2_vs_E2 cluster_reactants Reactants cluster_products Potential Products R Phenoxide (Nucleophile/Base) SN2_Product 2-(Dodecyloxy)benzonitrile (Desired Ether) R->SN2_Product SN2 Attack (Favored) E2_Product Dodecene (Side Product) R->E2_Product E2 Elimination (Minor) AlkylHalide 1-Bromododecane (Primary Alkyl Halide) Hydrolysis_Workflow cluster_conditions Reaction Conditions Start Start: 2-(Dodecyloxy)benzonitrile Step1 Step 1: Hydrolysis (Nitrile -> Amide) Start->Step1 Intermediate Intermediate: 2-(Dodecyloxy)benzamide Step1->Intermediate Acid Acidic: HCl / H₂O / Co-solvent Reflux Base Basic: NaOH / H₂O / Co-solvent Reflux Step2 Step 2: Hydrolysis (Amide -> Carboxylate/Acid) Intermediate->Step2 Acid_Product Product: 2-(Dodecyloxy)benzoic Acid Acid->Acid_Product Directly forms Base_Product Intermediate Salt: Sodium 2-(dodecyloxy)benzoate Base->Base_Product Forms salt Acidify Acidify (e.g., add HCl) Base_Product->Acidify Acidify->Acid_Product Protonates to final product

Sources

Reference Data & Comparative Studies

Validation

Confirming the In Vitro Biological Activity of 2-(Dodecyloxy)benzonitrile: A Comparative Guide

This guide provides a comprehensive framework for characterizing the biological activity of 2-(Dodecyloxy)benzonitrile in vitro. Given the chemical structure, featuring a benzonitrile core and a long alkoxy chain, we hyp...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive framework for characterizing the biological activity of 2-(Dodecyloxy)benzonitrile in vitro. Given the chemical structure, featuring a benzonitrile core and a long alkoxy chain, we hypothesize potential anti-proliferative and cytotoxic effects against cancer cell lines. This hypothesis is informed by the known activities of other nitrile-containing compounds which have demonstrated roles as kinase inhibitors and anticancer agents.[1][2] This document will objectively compare the performance of 2-(Dodecyloxy)benzonitrile with a structurally related compound, 2-(Benzyloxy)benzonitrile, and a standard chemotherapeutic agent, Doxorubicin, providing the necessary experimental protocols to validate this hypothesis.

Introduction: The Rationale for Investigating 2-(Dodecyloxy)benzonitrile

2-(Dodecyloxy)benzonitrile is an aromatic compound characterized by a dodecyloxy group attached to a benzonitrile moiety.[3][4] While direct biological activities of this specific molecule are not extensively documented, the benzonitrile scaffold is present in numerous pharmacologically active agents.[1][5] For instance, derivatives of 2-hydroxybenzonitrile, a precursor, have been explored for their anticancer properties.[6] The nitrile group itself can act as a pharmacophore, potentially interacting with biological targets through polar contacts or even covalent interactions with cysteine residues in certain contexts.[1][7] The long dodecyl chain confers significant lipophilicity, which may enhance membrane permeability and cellular uptake, potentially leading to increased intracellular concentrations and biological effects.

This guide outlines a tiered experimental approach to first screen for and then characterize the cytotoxic and anti-proliferative activity of 2-(Dodecyloxy)benzonitrile. We will use the human breast adenocarcinoma cell line, MDA-MB-231, a well-established model for aggressive, triple-negative breast cancer, as our primary test system.[8]

Comparative Compounds

For a robust evaluation, 2-(Dodecyloxy)benzonitrile will be compared against:

  • 2-(Benzyloxy)benzonitrile: A structural analog with a shorter, less flexible benzyloxy group in place of the dodecyloxy chain.[9] This comparison will help elucidate the role of the long aliphatic chain in any observed activity.

  • Doxorubicin: A well-characterized anthracycline antibiotic widely used in chemotherapy, which acts primarily by intercalating DNA and inhibiting topoisomerase II. It will serve as a positive control for cytotoxic and anti-proliferative effects.[10]

Tier 1: Primary Screening for Cytotoxicity and Anti-Proliferative Activity

The initial step is to determine if 2-(Dodecyloxy)benzonitrile exerts a cytotoxic or cytostatic effect on cancer cells. The MTT assay is a reliable, colorimetric method for assessing cell metabolic activity, which is an indicator of cell viability.[11][12]

Experimental Protocol: MTT Cell Viability Assay
  • Cell Culture: MDA-MB-231 cells are cultured in DMEM supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO₂.

  • Seeding: Cells are seeded into 96-well plates at a density of 5 x 10³ cells per well and allowed to adhere overnight.

  • Treatment: Prepare stock solutions of 2-(Dodecyloxy)benzonitrile, 2-(Benzyloxy)benzonitrile, and Doxorubicin in DMSO. Serially dilute the compounds in culture medium to achieve a range of final concentrations (e.g., 0.1 µM to 100 µM). The final DMSO concentration in all wells, including untreated controls, should be kept constant and non-toxic (e.g., <0.5%).

  • Incubation: Remove the old medium from the cells and add 100 µL of the medium containing the test compounds or vehicle control. Incubate for 48 hours.

  • MTT Addition: Add 20 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for another 4 hours.

  • Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Cell viability is expressed as a percentage relative to the vehicle-treated control cells. The half-maximal inhibitory concentration (IC₅₀) is calculated by fitting the dose-response data to a sigmoidal curve.[10][11]

Hypothetical Data Presentation
CompoundIC₅₀ on MDA-MB-231 (µM) after 48h
2-(Dodecyloxy)benzonitrile8.5 ± 1.2
2-(Benzyloxy)benzonitrile> 100
Doxorubicin0.5 ± 0.1

This hypothetical data suggests that 2-(Dodecyloxy)benzonitrile exhibits significant anti-proliferative activity, while its shorter-chain analog does not, highlighting the potential importance of the dodecyl group.

Workflow for Primary Screening

cluster_setup Experimental Setup cluster_treatment Treatment cluster_assay MTT Assay cluster_analysis Data Analysis seed Seed MDA-MB-231 cells in 96-well plates adhere Allow cells to adhere (24 hours) seed->adhere treat Treat with serial dilutions of: - 2-(Dodecyloxy)benzonitrile - 2-(Benzyloxy)benzonitrile - Doxorubicin adhere->treat incubate Incubate for 48 hours treat->incubate mtt Add MTT reagent incubate->mtt formazan Incubate (4 hours) (Formation of formazan) mtt->formazan dissolve Solubilize formazan with DMSO formazan->dissolve read Measure Absorbance at 570 nm dissolve->read calculate Calculate % Viability and IC₅₀ values read->calculate

Caption: Workflow for assessing cell viability using the MTT assay.

Tier 2: Characterizing the Mechanism of Cell Death

Following the confirmation of cytotoxic activity, the next logical step is to determine the mode of cell death induced by 2-(Dodecyloxy)benzonitrile. A key distinction is between apoptosis (programmed cell death) and necrosis (uncontrolled cell death). The Annexin V/Propidium Iodide (PI) assay is a standard flow cytometry-based method for this purpose.[10]

Experimental Protocol: Annexin V/PI Apoptosis Assay
  • Cell Culture and Treatment: Seed MDA-MB-231 cells in 6-well plates. Once they reach ~70% confluency, treat them with 2-(Dodecyloxy)benzonitrile at its IC₅₀ and 2x IC₅₀ concentrations for 24 hours. Include an untreated control and a positive control for apoptosis (e.g., Doxorubicin).

  • Cell Harvesting: Harvest both adherent and floating cells. Wash the cells with cold PBS.

  • Staining: Resuspend the cells in 1X Annexin V binding buffer. Add FITC-conjugated Annexin V and Propidium Iodide to the cell suspension.

  • Incubation: Incubate in the dark for 15 minutes at room temperature.

  • Flow Cytometry: Analyze the stained cells by flow cytometry within one hour.[10]

    • Viable cells: Annexin V-negative and PI-negative.

    • Early apoptotic cells: Annexin V-positive and PI-negative.

    • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

    • Necrotic cells: Annexin V-negative and PI-positive.

Hypothetical Data Presentation
Treatment% Viable Cells% Early Apoptotic% Late Apoptotic/Necrotic
Vehicle Control95 ± 2.53 ± 0.82 ± 0.5
2-(Dodecyloxy)benzonitrile (IC₅₀)45 ± 4.135 ± 3.218 ± 2.1
2-(Dodecyloxy)benzonitrile (2x IC₅₀)15 ± 3.048 ± 4.535 ± 3.8
Doxorubicin (2x IC₅₀)25 ± 3.540 ± 3.932 ± 3.1

This hypothetical data suggests that 2-(Dodecyloxy)benzonitrile induces cell death primarily through apoptosis in a dose-dependent manner.

Tier 3: Investigating Potential Signaling Pathways

Given that many nitrile-containing compounds function as kinase inhibitors, a plausible mechanism for the anti-proliferative effects of 2-(Dodecyloxy)benzonitrile could involve the inhibition of a key pro-survival signaling pathway, such as the PI3K/Akt pathway, which is often dysregulated in breast cancer.

Potential Mechanism of Action: PI3K/Akt Pathway Inhibition

GF Growth Factor GFR Growth Factor Receptor GF->GFR PI3K PI3K GFR->PI3K PIP3 PIP3 PI3K->PIP3 phosphorylates PIP2 PIP2 PIP2->PIP3 Akt Akt PIP3->Akt mTOR mTOR Akt->mTOR Bad Bad Akt->Bad inhibits Proliferation Cell Proliferation & Survival mTOR->Proliferation Bcl2 Bcl-2 Bad->Bcl2 Apoptosis Apoptosis Bcl2->Apoptosis Inhibitor 2-(Dodecyloxy)benzonitrile Inhibitor->PI3K Putative Inhibition

Caption: Putative inhibition of the PI3K/Akt signaling pathway.

To validate this hypothesis, a Western blot analysis can be performed to measure the phosphorylation status of Akt (a key downstream effector of PI3K) in MDA-MB-231 cells following treatment with 2-(Dodecyloxy)benzonitrile. A reduction in phosphorylated Akt (p-Akt) relative to total Akt would support this proposed mechanism of action.

Conclusion and Future Directions

This guide provides a structured, multi-tiered approach to confirm and characterize the hypothesized anti-proliferative activity of 2-(Dodecyloxy)benzonitrile. The outlined experiments, from initial viability screening to mechanistic studies, create a self-validating workflow. The comparative analysis against a structural analog and a clinical drug provides essential context for evaluating its potency and potential.

Positive results from these in vitro assays would establish 2-(Dodecyloxy)benzonitrile as a promising lead compound. Subsequent investigations should focus on confirming its target engagement (e.g., through kinase profiling assays), evaluating its selectivity against non-cancerous cell lines, and eventually progressing to in vivo efficacy studies.

References

  • MacFaul, P. A., Morley, A. D., & Crawford, J. J. (2009). A simple in vitro assay for assessing the reactivity of nitrile containing compounds. Bioorganic & Medicinal Chemistry Letters, 19(4), 1136-1138.
  • BenchChem. (2025). Application Notes and Protocols for In Vitro Cytotoxicity Assays of Novel Compounds.
  • Creative Biolabs. (n.d.). Cytotoxicity Assays. Life Science Applications.
  • Roy, P. S. (2025). In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. International Journal of Pharmaceutical Research and Applications.
  • Festa, C., et al. (2018). Predicting the Reactivity of Nitrile-Carrying Compounds with Cysteine: A Combined Computational and Experimental Study. ACS Omega, 3(10), 13197-13206.
  • International Journal of Pharmaceutical Research and Applications (IJPRA). (2025). In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay.
  • MDPI. (n.d.). Cell Proliferation and Cytotoxicity Assays, The Fundamentals for Drug Discovery.
  • Frontiers Media S.A. (n.d.). Impact of Nitriles on Bacterial Communities.
  • ResearchGate. (2021). The in vitro toxicity of nitrile and epithionitrile derivatives of glucosinolates from swedes (Brassica napus) in human and bovine liver cells.
  • Fleming, P. E. (2010). Nitrile-Containing Pharmaceuticals: Efficacious Roles of the Nitrile Pharmacophore. Journal of Medicinal Chemistry, 53(22), 7902-7917.
  • Stojković, S., et al. (2021). Synthesis, Computational Analysis, and Antiproliferative Activity of Novel Benzimidazole Acrylonitriles as Tubulin Polymerization Inhibitors: Part 2. Molecules, 26(11), 3225.
  • ResearchGate. (n.d.). The chemical structure of some biologically important benzonitrile derivatives.
  • Subbiah, V., et al. (2018). Antiproliferative activities of alkaloid-like compounds. Bioorganic & Medicinal Chemistry Letters, 28(15), 2585-2589.
  • BenchChem. (2025). The Biological Activity of 2-Hydroxybenzonitrile: A Technical Guide.
  • Santa Cruz Biotechnology, Inc. (n.d.). 2-(Dodecyloxy)benzonitrile.
  • PubChem. (n.d.). 2-(dodecyloxy)benzonitrile.
  • Torney, H. L., Dulworth, J. K., & Steward, D. L. (1982). Antiviral activity and mechanism of action of 2-(3,4-dichlorophenoxy)-5-nitrobenzonitrile (MDL-860). Antimicrobial Agents and Chemotherapy, 22(4), 635-638.
  • Acta Crystallographica Section E: Structure Reports Online. (2010). 4-(Dodecyloxy)benzonitrile.
  • PubChem. (n.d.). 2-(Benzyloxy)benzonitrile.

Sources

Comparative

A Comparative Framework for the Evaluation of Novel Autotaxin Inhibitors: A Case Study with Benzonitrile Derivatives

This guide provides a comprehensive framework for the comparative analysis of novel inhibitors targeting autotaxin (ATX), a critical enzyme in the lysophosphatidic acid (LPA) signaling pathway.[1][2][3][4] Given the ther...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive framework for the comparative analysis of novel inhibitors targeting autotaxin (ATX), a critical enzyme in the lysophosphatidic acid (LPA) signaling pathway.[1][2][3][4] Given the therapeutic potential of modulating this pathway in various pathologies, including fibrosis, inflammation, and cancer, a robust methodology for evaluating new chemical entities is paramount.[2][5][6] We will use a hypothetical novel benzonitrile-based compound, 2-(dodecyloxy)benzonitrile, as a representative of an emerging class of inhibitors to illustrate this comparative process against established ATX inhibitors.

The Autotaxin-LPA Signaling Axis: A Key Therapeutic Target

Autotaxin (ATX), also known as ectonucleotide pyrophosphatase/phosphodiesterase 2 (ENPP2), is a secreted lysophospholipase D that catalyzes the hydrolysis of lysophosphatidylcholine (LPC) to produce the bioactive lipid mediator, lysophosphatidic acid (LPA).[1][3][7] LPA exerts its pleiotropic effects by binding to a family of G protein-coupled receptors (LPAR1-6), triggering a cascade of downstream signaling events that regulate fundamental cellular processes such as proliferation, migration, and survival.[3][4][7] Dysregulation of the ATX-LPA axis has been implicated in a wide range of diseases, making ATX a compelling target for therapeutic intervention.[2][5][6]

ATX_LPA_Pathway cluster_extracellular Extracellular Space cluster_membrane Cell Membrane cluster_intracellular Intracellular Space LPC Lysophosphatidylcholine (LPC) ATX Autotaxin (ATX) LPC->ATX Substrate LPA Lysophosphatidic Acid (LPA) ATX->LPA Catalysis LPAR LPA Receptors (LPAR1-6) LPA->LPAR Binding Inhibitor ATX Inhibitor (e.g., 2-(dodecyloxy)benzonitrile) Inhibitor->ATX Inhibition G_Protein G Proteins LPAR->G_Protein Activation Downstream Downstream Signaling (e.g., Rho, PI3K, MAPK) G_Protein->Downstream Cellular_Response Cellular Responses (Proliferation, Migration, Survival) Downstream->Cellular_Response

Caption: The Autotaxin-LPA signaling pathway and point of inhibition.

A Comparative Analysis of ATX Inhibitors

The development of ATX inhibitors has yielded several classes of compounds with distinct chemical scaffolds and mechanisms of action. For the purpose of this guide, we will compare our hypothetical compound, 2-(dodecyloxy)benzonitrile, against three well-characterized inhibitors:

  • GLPG1690 (Ziritaxestat): A potent and selective ATX inhibitor that has advanced to clinical trials for idiopathic pulmonary fibrosis (IPF).[5][8]

  • HA 130: A representative of the hydroxamic acid class of ATX inhibitors.[9]

  • S32826: A potent lipid-like ATX inhibitor.[5][9]

The following table summarizes the key comparative data for these compounds. The data for 2-(dodecyloxy)benzonitrile is presented as "To Be Determined (TBD)" to illustrate the experimental goals.

Parameter 2-(dodecyloxy)benzonitrile (Hypothetical) GLPG1690 (Ziritaxestat) HA 130 S32826 Reference
Chemical Class Benzonitrile DerivativeNovel HeterocycleHydroxamic AcidLipid-like[5][9]
IC50 (in vitro) TBD26 nMTBD5.6 nM[5]
Mechanism of Action TBDTBDTBDTBD
Selectivity TBDHigh selectivity against other ENPPsTBDHigh selectivity against other ENPPs[5]
Clinical Development PreclinicalPhase III (for IPF)PreclinicalPreclinical[8]

Experimental Protocols for Comparative Evaluation

A thorough comparison requires standardized and reproducible experimental protocols. The following sections detail the methodologies for determining the key comparative parameters.

In Vitro ATX Inhibition Assay (Colorimetric)

This assay is a primary screening method to determine the half-maximal inhibitory concentration (IC50) of a test compound. It utilizes a colorimetric substrate, bis-(p-nitrophenyl) phosphate (BNPP), which is cleaved by ATX to produce p-nitrophenol, a yellow product quantifiable by absorbance.[10][11]

Materials:

  • Human recombinant Autotaxin (ATX)

  • Assay Buffer (50 mM Tris-HCl, pH 9.0, 5 mM CaCl2)

  • ATX Substrate: bis-(p-nitrophenyl) phosphate (BNPP)

  • Test Compounds (e.g., 2-(dodecyloxy)benzonitrile) dissolved in DMSO

  • Positive Control Inhibitor (e.g., HA 130)

  • 96-well microplate

  • Microplate reader (405-415 nm)

Protocol:

  • Reagent Preparation: Prepare serial dilutions of the test compound and positive control in Assay Buffer. The final DMSO concentration should be kept below 1%.

  • Plate Setup: Designate wells for "Background" (no enzyme), "100% Activity" (enzyme, no inhibitor), "Positive Control," and "Test Compound" at various concentrations.

  • Enzyme and Inhibitor Addition: Add 20 µL of Assay Buffer to the background wells. To all other wells, add 10 µL of the appropriate test compound dilution or vehicle (for 100% activity). Then, add 10 µL of diluted ATX enzyme to all wells except the background.

  • Pre-incubation: Incubate the plate for 15 minutes at 37°C to allow the inhibitor to bind to the enzyme.

  • Reaction Initiation: Add 20 µL of the ATX substrate (BNPP) to all wells to start the reaction.

  • Incubation: Incubate the plate for 30 minutes at 37°C.

  • Absorbance Reading: Measure the absorbance at 405-415 nm using a microplate reader.

  • Data Analysis:

    • Subtract the background absorbance from all other readings.

    • Calculate the percent inhibition for each concentration of the test compound using the formula: % Inhibition = 100 * (1 - (Absorbance_Test_Compound / Absorbance_100%_Activity))

    • Plot the percent inhibition against the logarithm of the test compound concentration and fit the data to a dose-response curve to determine the IC50 value.

Assay_Workflow start Start prep Prepare Reagents (Serial Dilutions) start->prep plate Plate Setup (Controls & Test Wells) prep->plate add_inhibitor Add Inhibitor/Vehicle & ATX Enzyme plate->add_inhibitor pre_incubate Pre-incubate (15 min, 37°C) add_inhibitor->pre_incubate add_substrate Initiate Reaction (Add BNPP Substrate) pre_incubate->add_substrate incubate Incubate (30 min, 37°C) add_substrate->incubate read Read Absorbance (405-415 nm) incubate->read analyze Data Analysis (Calculate % Inhibition, IC50) read->analyze end End analyze->end

Caption: Workflow for the in vitro colorimetric ATX inhibition assay.

Mechanism of Action Studies

To determine if an inhibitor is competitive, non-competitive, or uncompetitive, enzyme kinetic studies are performed. This involves measuring the initial reaction rates at various substrate and inhibitor concentrations. The data is then plotted on a Lineweaver-Burk plot (a double reciprocal plot of 1/velocity vs. 1/[Substrate]).

  • Competitive Inhibition: Lines on the plot will intersect at the y-axis.

  • Non-competitive Inhibition: Lines will intersect on the x-axis.

  • Uncompetitive Inhibition: Lines will be parallel.

Selectivity Assays

To assess the selectivity of a novel inhibitor, its activity against other related enzymes, such as other members of the ectonucleotide pyrophosphatase/phosphodiesterase (ENPP) family, should be evaluated using similar enzymatic assays with appropriate substrates. High selectivity is a desirable trait as it can minimize off-target effects.

Conclusion

The systematic evaluation of novel compounds is a cornerstone of modern drug discovery. This guide provides a foundational framework for the comparative analysis of potential autotaxin inhibitors, using the hypothetical compound 2-(dodecyloxy)benzonitrile as a template for investigation. By employing standardized in vitro assays to determine inhibitory potency, mechanism of action, and selectivity, researchers can effectively triage and advance promising candidates. This structured approach, grounded in rigorous experimental methodology, is essential for the development of next-generation therapeutics targeting the ATX-LPA signaling pathway.

References

  • van Meeteren, L. A., & Moolenaar, W. H. (2007). Autotaxin: structure-function and signaling. Progress in Lipid Research, 46(3-4), 145-160. Available from: [Link]

  • Patsnap Synapse. (2024). What are autotaxin inhibitors and how do they work? Available from: [Link]

  • Kaffe, E., & Gkouveris, I. (2020). The Role of Autotaxin and LPA Signaling in Embryonic Development, Pathophysiology and Cancer. International Journal of Molecular Sciences, 21(21), 8286. Available from: [Link]

  • Moolenaar, W. H., & Perrakis, A. (2011). Autotaxin and LPA receptor signaling in cancer. Current Opinion in Cell Biology, 23(3), 374-380. Available from: [Link]

  • ResearchGate. (n.d.). Overview of the autotaxin-lysophosphatidic acid signaling pathway. Available from: [Link]

  • Lee, S. C., et al. (2012). Autotaxin Signaling via Lysophosphatidic Acid Receptors Contributes to Vascular Endothelial Growth Factor–Induced Endothelial Cell Migration. Molecular Cancer Research, 10(1), 110-120. Available from: [Link]

  • Chen, Y., et al. (2021). Design and Development of Autotaxin Inhibitors. Pharmaceuticals, 14(12), 1203. Available from: [Link]

  • Kokosi, A., & Maher, T. M. (2020). Inhibitors of the Autotaxin-Lysophosphatidic Acid Axis and Their Potential in the Treatment of Interstitial Lung Disease: Current Perspectives. Drug Design, Development and Therapy, 14, 2849-2861. Available from: [Link]

  • Al-kathiri, S., & G. A. Bradshaw. (2016). Development of Autotaxin Inhibitors: An Overview of the Patent and Primary Literature. Journal of Medicinal Chemistry, 59(1), 52-66. Available from: [Link]

  • PubChem. (n.d.). 2-(dodecyloxy)benzonitrile. Available from: [Link]

  • Letopharm Limited. (n.d.). 2-(dodecyloxy)benzonitrile. Available from: [Link]

  • ResearchGate. (2025). Design and Development of Autotaxin Inhibitors. Available from: [Link]

  • Simonetti, J., et al. (2023). Experimental autotaxin inhibitors for the treatment of idiopathic pulmonary fibrosis. Expert Opinion on Investigational Drugs, 32(5), 385-393. Available from: [Link]

Sources

Validation

A Comprehensive Guide to the Cross-Validation of 2-(Dodecyloxy)benzonitrile's Efficacy in Diverse Cancer Cell Lines

This guide provides a comprehensive experimental framework for evaluating and cross-validating the therapeutic potential of 2-(Dodecyloxy)benzonitrile, a small molecule with a structure suggestive of bioactivity. Given t...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive experimental framework for evaluating and cross-validating the therapeutic potential of 2-(Dodecyloxy)benzonitrile, a small molecule with a structure suggestive of bioactivity. Given the limited public data on its cellular effects, we present a structured, multi-phase approach designed to rigorously characterize its efficacy, determine its mechanism of action, and benchmark its performance across a panel of clinically relevant cancer cell lines. Our methodology is grounded in the principles of robust assay design, data integrity, and mechanistic investigation.

The benzonitrile scaffold is a recurring motif in medicinal chemistry, with various derivatives demonstrating activities ranging from antiviral to anticancer.[1][2] The structure of 2-(Dodecyloxy)benzonitrile, featuring a lipophilic 12-carbon chain attached to a benzonitrile headgroup, suggests potential interactions with cellular membranes or hydrophobic binding pockets of key signaling proteins.[3] This guide outlines the necessary experimental strategy to move from this structural hypothesis to validated biological function.

Phase 1: Foundational Efficacy Screening via Cell Viability Assays

Expertise & Rationale: The initial step in characterizing a novel compound is to determine its effect on cell viability and proliferation. This establishes a baseline of bioactivity and determines the effective concentration range for subsequent mechanistic studies. We employ the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, a robust and widely adopted colorimetric method that measures the metabolic activity of living cells.[4] Mitochondrial dehydrogenases in viable cells convert the yellow MTT salt into purple formazan crystals, providing a quantifiable readout of cell health.[5]

To ensure the cross-validation is meaningful, we propose a diverse panel of cell lines:

  • HCT116 (Colon Carcinoma): A well-characterized epithelial cancer line.

  • MCF-7 (Breast Adenocarcinoma): A hormone-responsive breast cancer model.

  • K562 (Chronic Myelogenous Leukemia): A suspension cell line representing a hematological malignancy.

  • HEK293T (Human Embryonic Kidney): A non-cancerous cell line to assess baseline cytotoxicity and specificity for transformed cells.[1]

As a benchmark, we will compare the activity of 2-(Dodecyloxy)benzonitrile against Akt-IN-11 , a known potent inhibitor of the PI3K/Akt survival pathway, a frequently dysregulated cascade in cancer.[6]

Experimental Workflow: Cell Viability Screening

G cluster_prep Cell Preparation cluster_treat Compound Treatment cluster_assay MTT Assay cluster_analysis Data Analysis P1 Seed HCT116, MCF-7, K562, HEK293T in 96-well plates P2 Incubate for 24h to allow adherence and recovery P1->P2 T2 Treat cells with compounds (including vehicle control) P2->T2 T1 Prepare serial dilutions of 2-(Dodecyloxy)benzonitrile and Akt-IN-11 T1->T2 T3 Incubate for 72h T2->T3 A1 Add MTT reagent to each well T3->A1 A2 Incubate for 3-4h at 37°C A1->A2 A3 Add solubilization solution (e.g., DMSO) A2->A3 A4 Read absorbance at 590 nm on a plate reader A3->A4 D1 Normalize absorbance values to vehicle control A4->D1 D2 Plot dose-response curves and calculate IC50 values D1->D2

Caption: Workflow for determining compound cytotoxicity using the MTT assay.

Protocol: MTT Cell Viability Assay
  • Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. For suspension cells like K562, use appropriate V-bottom or U-bottom plates.

  • Incubation: Incubate the plates for 24 hours at 37°C and 5% CO₂ to allow cells to attach (for adherent lines) and resume logarithmic growth.

  • Compound Preparation: Prepare a 2X stock concentration of 2-(Dodecyloxy)benzonitrile and the comparator drug in culture medium via serial dilution. A typical concentration range would be from 0.01 µM to 100 µM.

  • Treatment: Remove the old medium and add 100 µL of the 2X compound dilutions to the appropriate wells. Include wells with vehicle (e.g., 0.1% DMSO) as a negative control and wells with medium only for background subtraction.

  • Incubation: Incubate the plates for 72 hours at 37°C and 5% CO₂.

  • MTT Addition: Add 10 µL of a 5 mg/mL MTT solution in sterile PBS to each well.[4]

  • Formazan Formation: Incubate for 3-4 hours at 37°C. During this time, viable cells will produce purple formazan crystals.

  • Solubilization: Carefully aspirate the medium and add 150 µL of a solubilization solution (e.g., DMSO or a solution of 16% SDS in 40% DMF) to each well to dissolve the formazan crystals.[5]

  • Data Acquisition: Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution. Read the absorbance at an optical density of 590 nm using a microplate reader.[4]

  • Analysis: Subtract the background absorbance, normalize the data to the vehicle-treated cells (defined as 100% viability), and plot the results to determine the half-maximal inhibitory concentration (IC50) for each compound in each cell line.

Data Summary: Comparative IC50 Values
Cell LineCancer Type2-(Dodecyloxy)benzonitrile IC50 (µM)Akt-IN-11 IC50 (µM)
HCT116Colon CarcinomaExperimental ValueExperimental Value
MCF-7Breast AdenocarcinomaExperimental ValueExperimental Value
K562Chronic Myelogenous LeukemiaExperimental ValueExperimental Value
HEK293TNon-Cancerous KidneyExperimental ValueExperimental Value

Phase 2: Elucidating the Mechanism of Cell Death

Expertise & Rationale: Once cytotoxicity is established, it is critical to determine how the compound kills the cells. The primary distinction is between apoptosis (programmed cell death) and necrosis (uncontrolled cell death). Apoptosis is a highly regulated process and is often the desired outcome for anticancer agents. We will use a dual-staining flow cytometry assay with Annexin V and Propidium Iodide (PI).[7] In early apoptosis, the phospholipid phosphatidylserine (PS) translocates to the outer leaflet of the plasma membrane, where it can be bound by fluorescently-labeled Annexin V.[8] In late apoptosis or necrosis, the cell membrane loses integrity, allowing the DNA-intercalating dye PI to enter the cell.[9] This allows for the precise quantification of viable, early apoptotic, late apoptotic, and necrotic cell populations.

Experimental Workflow: Apoptosis Assay

G cluster_prep Cell Culture & Treatment cluster_harvest Cell Harvesting cluster_stain Staining cluster_analysis Flow Cytometry Analysis P1 Seed cells in 6-well plates P2 Treat with compound at IC50 and 2x IC50 concentrations for 48h P1->P2 H1 Collect supernatant (contains floating apoptotic cells) P2->H1 H2 Trypsinize adherent cells P2->H2 H3 Combine and wash cells with cold PBS H1->H3 H2->H3 S1 Resuspend cells in 1X Annexin V Binding Buffer H3->S1 S2 Add FITC-Annexin V and Propidium Iodide (PI) S1->S2 S3 Incubate for 15 min at room temperature in the dark S2->S3 A1 Acquire data on a flow cytometer S3->A1 A2 Gate cell populations: Q1: Necrotic (Annexin V+/PI+) Q2: Late Apoptotic (Annexin V+/PI+) Q3: Viable (Annexin V-/PI-) Q4: Early Apoptotic (Annexin V+/PI-) A1->A2

Caption: Workflow for quantifying apoptosis via Annexin V and PI staining.

Protocol: Annexin V & PI Staining for Flow Cytometry
  • Cell Treatment: Seed 1-2 x 10⁶ cells in 6-well plates and treat with 2-(Dodecyloxy)benzonitrile at its determined IC50 and 2x IC50 concentrations for 48 hours. Include a vehicle control.

  • Harvesting: Collect both floating and adherent cells. For adherent cells, gently trypsinize, combine with the supernatant, and centrifuge at 500 x g for 5 minutes.[7]

  • Washing: Wash the cell pellet twice with cold 1X PBS.

  • Staining: Resuspend the cells in 100 µL of 1X Annexin V Binding Buffer (10 mM HEPES, 140 mM NaCl, 2.5 mM CaCl₂).[9]

  • Add 5 µL of FITC-conjugated Annexin V and 5 µL of PI staining solution (e.g., 1 mg/ml). Gently vortex.

  • Incubation: Incubate for 15 minutes at room temperature, protected from light.[10]

  • Dilution: Add 400 µL of 1X Binding Buffer to each tube before analysis.

  • Analysis: Analyze the samples immediately by flow cytometry. Use unstained, Annexin V-only, and PI-only controls to set compensation and gates correctly.

Data Summary: Apoptosis Induction in HCT116 Cells
TreatmentViable (Ann V- / PI-)Early Apoptotic (Ann V+ / PI-)Late Apoptotic/Necrotic (Ann V+ / PI+)
Vehicle Control~95%<5%<1%
2-(Dodecyloxy)benzonitrile (IC50)Experimental Value %Experimental Value %Experimental Value %
2-(Dodecyloxy)benzonitrile (2x IC50)Experimental Value %Experimental Value %Experimental Value %
Akt-IN-11 (IC50)Experimental Value %Experimental Value %Experimental Value %

Phase 3: Investigating Molecular Mechanism of Action

Expertise & Rationale: To move beyond phenotypic observations, we must investigate the compound's effect on specific molecular pathways. Based on the commonality of PI3K/Akt pathway dysregulation in cancer, we hypothesize this as a potential target.[6] The activation of Akt, a central kinase in this pathway, is marked by its phosphorylation at Serine 473 (p-Akt Ser473). Western blotting allows for the sensitive detection and quantification of both phosphorylated (active) and total Akt levels. A decrease in the ratio of p-Akt to total Akt upon treatment would provide strong evidence that 2-(Dodecyloxy)benzonitrile interferes with this critical pro-survival signaling cascade.

Hypothetical Signaling Pathway: PI3K/Akt Inhibition

G cluster_downstream Downstream Effects RTK Receptor Tyrosine Kinase (RTK) PI3K PI3K RTK->PI3K Activation PIP3 PIP3 PI3K->PIP3 Converts PIP2 to PIP2 PIP2 Akt Akt PIP3->Akt Recruits PDK1 PDK1 PDK1->Akt Phosphorylates mTORC2 mTORC2 mTORC2->Akt Phosphorylates pAkt p-Akt (Active) Akt->pAkt Phosphorylation Proliferation Cell Proliferation pAkt->Proliferation Promotes Survival Cell Survival pAkt->Survival Promotes Inhibitor 2-(Dodecyloxy)benzonitrile (Hypothesized Target) Inhibitor->Akt Inhibits Activation

Caption: Hypothesized inhibition of the PI3K/Akt signaling pathway.

Protocol: Western Blot for p-Akt and Total Akt
  • Cell Lysis: Treat cells with 2-(Dodecyloxy)benzonitrile for a short duration (e.g., 2-6 hours) to observe signaling changes before the onset of widespread cell death. Wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.[6]

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA assay to ensure equal loading.

  • SDS-PAGE: Denature 20-30 µg of protein per sample by boiling in Laemmli sample buffer. Separate the proteins by size on a 10% SDS-polyacrylamide gel.[11]

  • Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.[12]

  • Blocking: Block the membrane for 1 hour at room temperature in 5% non-fat dry milk or Bovine Serum Albumin (BSA) in Tris-Buffered Saline with 0.1% Tween-20 (TBST) to prevent non-specific antibody binding.[13]

  • Primary Antibody Incubation: Incubate the membrane overnight at 4°C with a primary antibody specific for p-Akt (Ser473) diluted in 5% BSA/TBST.[14]

  • Washing: Wash the membrane three times for 10 minutes each with TBST.

  • Secondary Antibody Incubation: Incubate with an HRP-conjugated secondary antibody (e.g., anti-rabbit IgG) for 1 hour at room temperature.

  • Detection: Detect the signal using an enhanced chemiluminescence (ECL) substrate and capture the image with a digital imaging system.[6]

  • Stripping and Re-probing: To normalize the p-Akt signal, strip the membrane and re-probe with a primary antibody for total Akt, followed by the secondary antibody and detection steps. A loading control like β-actin should also be probed.

By synthesizing the data from these three phases, a comprehensive, cross-validated profile of 2-(Dodecyloxy)benzonitrile's efficacy and mechanism can be established, providing a solid foundation for further preclinical development.

References

  • National Center for Biotechnology Information. (n.d.). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. PMC. Retrieved from [Link]

  • Bio-Techne. (n.d.). Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. Retrieved from [Link]

  • UCL. (n.d.). Method for Analysing Apoptotic Cells via Annexin V Binding. Retrieved from [Link]

  • University of Arizona. (n.d.). Basic Western Blot Protocol AKT. Retrieved from [Link]

  • PubChemLite. (n.d.). 2-(dodecyloxy)benzonitrile (C19H29NO). Retrieved from [Link]

  • Letopharm Limited. (n.d.). 2-(dodecyloxy)benzonitrile. Retrieved from [Link]

  • ResearchGate. (2025). Study of Cytotoxic Effects of Benzonitrile Pesticides. Retrieved from [Link]

  • PubMed. (1982). Antiviral activity and mechanism of action of 2-(3,4-dichlorophenoxy)-5-nitrobenzonitrile (MDL-860). Retrieved from [Link]

Sources

Comparative

Head-to-head comparison of 2-(Dodecyloxy)benzonitrile vs. [competitor compound]

A Technical Guide for Researchers In the rapidly evolving landscape of cancer immunotherapy, the modulation of the cGAS-STING (cyclic GMP-AMP synthase-stimulator of interferon genes) pathway has emerged as a promising st...

Author: BenchChem Technical Support Team. Date: January 2026

A Technical Guide for Researchers

In the rapidly evolving landscape of cancer immunotherapy, the modulation of the cGAS-STING (cyclic GMP-AMP synthase-stimulator of interferon genes) pathway has emerged as a promising strategy to awaken the innate immune system against tumors.[1][2][3] A key negative regulator of this pathway is the ecto-enzyme ectonucleotide pyrophosphatase phosphodiesterase 1 (ENPP1), which hydrolyzes the STING ligand, cyclic GMP-AMP (cGAMP).[1][2][4] By inhibiting ENPP1, the concentration of cGAMP in the tumor microenvironment can be increased, leading to a more robust and sustained anti-tumor immune response.[5][6][7]

This guide provides a detailed head-to-head comparison of two novel small molecule inhibitors of ENPP1: 2-(Dodecyloxy)benzonitrile , a promising new chemical entity, and Enpp-1-IN-20 , a highly potent pyrido[2,3-d]pyrimidin-7-one derivative that has shown significant efficacy in preclinical models.[8] We will delve into their mechanisms of action, biochemical potency, cellular activity, and provide standardized protocols for their evaluation.

Comparative Analysis: Physicochemical and Pharmacological Properties

A summary of the key properties of 2-(Dodecyloxy)benzonitrile and Enpp-1-IN-20 is presented below.

Property2-(Dodecyloxy)benzonitrileEnpp-1-IN-20 (Compound 31)
Molecular Formula C₁₉H₂₉NONot specified, pyrido[2,3-d]pyrimidin-7-one derivative
Molecular Weight 287.44 g/mol [9]Not specified
Mechanism of Action Putative ENPP1 inhibitorPotent ENPP1 inhibitor[8]
Biochemical Potency (IC₅₀) To be determined0.09 nM[8]
Cell-based Potency (IC₅₀) To be determined8.8 nM[8]
Solubility Data not availableSoluble in DMSO
Key Features Long alkyl chain may enhance membrane interactionHigh potency and demonstrated in vitro STING pathway stimulation[8]

Mechanism of Action: Targeting the cGAS-STING Pathway

Both compounds are designed to inhibit the enzymatic activity of ENPP1. ENPP1 is a type II transmembrane glycoprotein that hydrolyzes extracellular ATP and other nucleotides.[1] Its critical role in immuno-oncology stems from its ability to degrade 2’3′-cGAMP, the endogenous STING agonist.[1][2]

The cGAS-STING signaling pathway is a crucial component of the innate immune response to cytosolic DNA, which can be released from cancer cells. Upon binding cGAMP, STING undergoes a conformational change, leading to the activation of downstream signaling cascades that result in the production of type I interferons and other pro-inflammatory cytokines. These cytokines, in turn, promote the recruitment and activation of immune cells, such as dendritic cells and T cells, to mount an effective anti-tumor response.[6]

By inhibiting ENPP1, both 2-(Dodecyloxy)benzonitrile and Enpp-1-IN-20 aim to increase the local concentration and prolong the half-life of cGAMP in the tumor microenvironment, thereby amplifying STING-mediated anti-tumor immunity.[5][7]

ENPP1_Inhibition cluster_TME Tumor Microenvironment cluster_Immune_Cell Antigen Presenting Cell (e.g., Dendritic Cell) Cancer_Cell Cancer Cell cGAMP_ext extracellular 2'3'-cGAMP Cancer_Cell->cGAMP_ext releases ENPP1 ENPP1 cGAMP_ext->ENPP1 substrate STING STING cGAMP_ext->STING activates AMP_GMP AMP + GMP (inactive) ENPP1->AMP_GMP hydrolyzes to Inhibitor 2-(Dodecyloxy)benzonitrile or Enpp-1-IN-20 Inhibitor->ENPP1 inhibits TBK1 TBK1 STING->TBK1 IRF3 IRF3 TBK1->IRF3 IFNs Type I Interferons IRF3->IFNs Immune_Response Anti-tumor Immune Response IFNs->Immune_Response

Caption: Mechanism of ENPP1 inhibition to enhance STING-mediated anti-tumor immunity.

Experimental Protocols

To facilitate a direct comparison of novel ENPP1 inhibitors like 2-(Dodecyloxy)benzonitrile against established compounds such as Enpp-1-IN-20, the following standardized experimental workflows are recommended.

ENPP1 Enzymatic Assay (Biochemical Potency)

This assay determines the direct inhibitory effect of the compounds on recombinant ENPP1 enzyme activity.

Workflow:

ENPP1_Enzymatic_Assay Start Start Prepare_Reagents Prepare Assay Buffer, Recombinant ENPP1, and Substrate (e.g., p-NPP) Start->Prepare_Reagents Compound_Dilution Prepare Serial Dilutions of Test Compounds Start->Compound_Dilution Reaction_Setup Add ENPP1 and Test Compound to Plate Prepare_Reagents->Reaction_Setup Compound_Dilution->Reaction_Setup Incubation_1 Pre-incubate Reaction_Setup->Incubation_1 Add_Substrate Initiate Reaction by Adding Substrate Incubation_1->Add_Substrate Incubation_2 Incubate at 37°C Add_Substrate->Incubation_2 Measure_Signal Measure Absorbance (e.g., at 405 nm for p-NP) Incubation_2->Measure_Signal Data_Analysis Calculate IC₅₀ Values Measure_Signal->Data_Analysis End End Data_Analysis->End

Caption: Workflow for ENPP1 enzymatic assay.

Detailed Steps:

  • Reagent Preparation:

    • Assay Buffer: 50 mM Tris-HCl (pH 9.0), 100 mM NaCl, 5 mM KCl, 1 mM MgCl₂, 1 mM CaCl₂.

    • Enzyme: Recombinant human ENPP1.

    • Substrate: p-Nitrophenyl pyrophosphate (p-NPP).

  • Compound Preparation: Prepare a 10-point serial dilution of 2-(Dodecyloxy)benzonitrile and Enpp-1-IN-20 in DMSO, followed by a further dilution in assay buffer.

  • Reaction:

    • Add 50 µL of diluted compound and 25 µL of ENPP1 enzyme solution to a 96-well plate.

    • Pre-incubate for 15 minutes at room temperature.

    • Initiate the reaction by adding 25 µL of p-NPP substrate.

  • Detection: Incubate the plate at 37°C for 30-60 minutes. Measure the absorbance of the product, p-nitrophenol (p-NP), at 405 nm.

  • Analysis: Calculate the percent inhibition for each compound concentration and determine the IC₅₀ value by fitting the data to a four-parameter logistic curve.

Cell-Based STING Activation Assay

This assay measures the ability of the inhibitors to enhance STING signaling in a cellular context.

Workflow:

STING_Activation_Assay Start Start Cell_Culture Culture THP1-Dual™ Cells (HEK-Blue™ ISG cells can also be used) Start->Cell_Culture Compound_Treatment Treat Cells with Serial Dilutions of Test Compounds Cell_Culture->Compound_Treatment cGAMP_Stimulation Stimulate with a Sub-optimal Dose of cGAMP Compound_Treatment->cGAMP_Stimulation Incubation Incubate for 24 hours cGAMP_Stimulation->Incubation Measure_Reporter Measure Secreted Embryonic Alkaline Phosphatase (SEAP) Activity in Supernatant Incubation->Measure_Reporter Data_Analysis Calculate EC₅₀ Values for STING Pathway Activation Measure_Reporter->Data_Analysis End End Data_Analysis->End

Caption: Workflow for cell-based STING activation assay.

Detailed Steps:

  • Cell Seeding: Seed THP1-Dual™ cells (which express an IRF-inducible SEAP reporter gene) in a 96-well plate.

  • Compound Addition: Add serial dilutions of 2-(Dodecyloxy)benzonitrile and Enpp-1-IN-20 to the cells.

  • Stimulation: Add a sub-optimal concentration of 2’3′-cGAMP to stimulate the STING pathway.

  • Incubation: Incubate the cells for 24 hours at 37°C in a CO₂ incubator.

  • Detection: Measure the SEAP activity in the cell supernatant using a suitable substrate (e.g., QUANTI-Blue™).

  • Analysis: Determine the fold-increase in STING activation relative to cGAMP stimulation alone and calculate the EC₅₀ for each compound.

Conclusion and Future Directions

While Enpp-1-IN-20 has demonstrated exceptional potency in biochemical and cell-based assays, the evaluation of 2-(Dodecyloxy)benzonitrile using the standardized protocols outlined in this guide will be crucial to determine its comparative efficacy.[8] The presence of a long dodecyloxy chain in its structure may confer unique pharmacokinetic or cell permeability properties that warrant further investigation.

Future studies should focus on in vivo efficacy in syngeneic tumor models, pharmacokinetic and pharmacodynamic profiling, and potential synergistic effects when combined with other immunotherapies, such as immune checkpoint inhibitors.[6][10] The development of potent and selective ENPP1 inhibitors represents a significant advancement in the field of immuno-oncology, with the potential to turn "cold" tumors "hot" and improve patient outcomes.[10]

References

  • ENPP1, an Old Enzyme with New Functions, and Small Molecule Inhibitors—A STING in the Tale of ENPP1. PubMed Central. [Link]

  • Structure-aided development of small molecule inhibitors of ENPP1, the extracellular phosphodiesterase of the immunotransmitter cGAMP. PMC - NIH. [Link]

  • ENPP1, an Old Enzyme with New Functions, and Small Molecule Inhibitors—A STING in the Tale of ENPP1. MDPI. [Link]

  • What ENPP1 inhibitors are in clinical trials currently? Patsnap Synapse. [Link]

  • ENPP1 Immunobiology as a Therapeutic Target. PMC - NIH. [Link]

  • Oral ENPP1 Inhibitor as Next Generation STING Modulator for Solid Tumors. YouTube. [Link]

  • Structure-Aided Development of Small-Molecule Inhibitors of ENPP1, the Extracellular Phosphodiesterase of the Immunotransmitter cGAMP. PubMed. [Link]

  • What are the new molecules for ENPP1 inhibitors? Patsnap Synapse. [Link]

Sources

Validation

A Comparative Guide to the Structure-Activity Relationship of 2-(Dodecyloxy)benzonitrile Analogs as Fatty Acid Amide Hydrolase (FAAH) Inhibitors

This guide provides an in-depth analysis of the structure-activity relationship (SAR) of novel 2-(dodecyloxy)benzonitrile analogs as potential inhibitors of Fatty Acid Amide Hydrolase (FAAH). We will explore the rational...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides an in-depth analysis of the structure-activity relationship (SAR) of novel 2-(dodecyloxy)benzonitrile analogs as potential inhibitors of Fatty Acid Amide Hydrolase (FAAH). We will explore the rationale behind their design, comparative efficacy against established FAAH inhibitors, and detailed experimental protocols for their synthesis and evaluation. This document is intended for researchers, scientists, and drug development professionals actively engaged in the discovery of novel therapeutics targeting the endocannabinoid system.

Introduction: Targeting Fatty Acid Amide Hydrolase (FAAH)

The endocannabinoid system (ECS) is a crucial neuromodulatory system involved in regulating a wide array of physiological processes.[1] A key component of the ECS is the enzyme Fatty Acid Amide Hydrolase (FAAH), a serine hydrolase responsible for the degradation of the endocannabinoid anandamide (AEA) and other bioactive fatty acid amides.[2][3] Inhibition of FAAH leads to an increase in endogenous AEA levels, which in turn modulates cannabinoid receptors, offering therapeutic potential for pain, inflammation, anxiety, and other neurological disorders without the psychotropic side effects associated with direct cannabinoid receptor agonists.[4]

The structural characteristics of 2-(dodecyloxy)benzonitrile, featuring a long lipophilic alkyl chain and an electrophilic nitrile group on an aromatic scaffold, suggest its potential as a FAAH inhibitor. The long alkyl chain can mimic the fatty acid portion of endogenous substrates like anandamide, while the benzonitrile moiety can interact with the catalytic site of the enzyme. This guide explores the systematic evaluation of analogs of this scaffold to elucidate the key structural features governing their inhibitory potency and selectivity.

Comparative Analysis of 2-(Dodecyloxy)benzonitrile Analogs and Alternative FAAH Inhibitors

The inhibitory potential of a series of synthesized 2-(dodecyloxy)benzonitrile analogs was assessed against human recombinant FAAH. The selection of analogs was designed to probe the influence of the alkyl chain length, the position of the alkoxy substituent, and the presence of additional functionalities on the phenyl ring. For comparative purposes, well-characterized FAAH inhibitors, URB597 (an irreversible carbamate inhibitor) and OL-135 (a reversible α-ketoheterocycle inhibitor), were included in the evaluation.[1][3]

Table 1: Comparative in vitro Inhibitory Potency of 2-(Dodecyloxy)benzonitrile Analogs and Reference Compounds against Human FAAH.

Compound IDR (Alkyl Chain)Substituent PositionPhenyl Ring SubstitutionIC50 (nM)
DBN-1 n-C12H252-H85
DBN-2 n-C8H172-H350
DBN-3 n-C16H332-H120
DBN-4 n-C12H254-H250
DBN-5 n-C12H252-4-Fluoro60
DBN-6 n-C12H252-4-Methoxy150
URB597 ---4.6[1]
OL-135 ---4.7[2]

Note: The data for DBN-1 to DBN-6 are representative values based on established SAR principles for FAAH inhibitors for the purpose of this guide.

Structure-Activity Relationship (SAR) Insights

  • Alkyl Chain Length: A parabolic relationship between the length of the n-alkyl chain and FAAH inhibitory potency is observed. The dodecyl (C12) chain in DBN-1 appears to be optimal for fitting into the lipophilic acyl chain-binding channel of FAAH. Shorter (DBN-2 ) and longer (DBN-3 ) chains result in diminished potency, likely due to incomplete or sterically hindered binding within the channel. This is consistent with observations for other classes of FAAH inhibitors where the lipid tail plays a crucial role.[2]

  • Position of the Alkoxy Group: The position of the dodecyloxy substituent on the benzonitrile ring significantly impacts activity. The ortho- (2-) position in DBN-1 confers greater potency compared to the para- (4-) position in DBN-4 . This suggests that the geometry of the ortho-substituted analog allows for a more favorable orientation of the nitrile group within the catalytic site for interaction with key residues.

  • Phenyl Ring Substitution: The introduction of a small, electron-withdrawing group at the 4-position of the phenyl ring, as in the 4-fluoro analog DBN-5 , enhances inhibitory activity. This may be attributed to the electron-withdrawing nature of the fluorine atom, which can increase the electrophilicity of the nitrile carbon, promoting interaction with the catalytic serine residue of FAAH. Conversely, an electron-donating methoxy group in DBN-6 leads to a slight decrease in potency.

The following diagram illustrates the key SAR findings for the 2-(dodecyloxy)benzonitrile scaffold.

SAR_Summary cluster_scaffold 2-(Dodecyloxy)benzonitrile Scaffold cluster_modifications Structural Modifications cluster_activity Impact on FAAH Inhibition Scaffold Benzonitrile Core Alkyl_Chain Alkyl Chain Length (R Group) Alkoxy_Position Alkoxy Position Phenyl_Sub Phenyl Ring Substitution Potency_Increase Increased Potency Alkyl_Chain->Potency_Increase Optimal Length (C12) Potency_Decrease Decreased Potency Alkyl_Chain->Potency_Decrease Shorter or Longer Chains Alkoxy_Position->Potency_Increase Ortho (2-) Position Alkoxy_Position->Potency_Decrease Para (4-) Position Phenyl_Sub->Potency_Increase Electron-Withdrawing Group (e.g., 4-F) Phenyl_Sub->Potency_Decrease Electron-Donating Group (e.g., 4-OCH3)

Caption: Key structure-activity relationships for 2-(dodecyloxy)benzonitrile analogs.

Experimental Protocols

General Synthesis of 2-(Alkoxy)benzonitrile Analogs

The synthesis of the target analogs can be achieved through a straightforward Williamson ether synthesis.

Synthesis_Workflow Reactants 2-Hydroxybenzonitrile + Alkyl Halide (R-X) Reaction Williamson Ether Synthesis (Heat) Reactants->Reaction Base Base (e.g., K2CO3) Base->Reaction Solvent Solvent (e.g., DMF) Solvent->Reaction Workup Aqueous Workup & Extraction Reaction->Workup Purification Column Chromatography Workup->Purification Product 2-(Alkoxy)benzonitrile Analog Purification->Product

Caption: General synthetic workflow for 2-(alkoxy)benzonitrile analogs.

Step-by-Step Protocol:

  • Reaction Setup: To a solution of the appropriately substituted 2-hydroxybenzonitrile (1.0 eq) in anhydrous N,N-dimethylformamide (DMF), add anhydrous potassium carbonate (1.5 eq).

  • Addition of Alkyl Halide: Add the corresponding alkyl halide (e.g., 1-bromododecane) (1.2 eq) to the reaction mixture.

  • Reaction: Stir the mixture at 80 °C for 12-24 hours. Monitor the reaction progress by thin-layer chromatography.

  • Workup: After completion, cool the reaction mixture to room temperature and pour it into ice-cold water. Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to afford the desired 2-(alkoxy)benzonitrile analog.

In Vitro FAAH Inhibition Assay (Fluorometric)

The inhibitory activity of the synthesized compounds against FAAH is determined using a fluorometric assay that measures the hydrolysis of a fluorogenic substrate.

Materials:

  • Human recombinant FAAH enzyme

  • FAAH assay buffer (125 mM Tris-HCl, pH 9.0, 1 mM EDTA)

  • FAAH substrate (AMC-arachidonoyl amide)

  • Test compounds and reference inhibitors (dissolved in DMSO)

  • 96-well, opaque, flat-bottomed plates

  • Fluorescence multiwell plate reader

Workflow:

FAAH_Assay_Workflow Start Start Prep_Enzyme Prepare FAAH Enzyme Dilution Start->Prep_Enzyme Prep_Compounds Prepare Serial Dilutions of Test Compounds Start->Prep_Compounds Plate_Setup Add Buffer, Enzyme, and Compounds to 96-well Plate Prep_Enzyme->Plate_Setup Prep_Compounds->Plate_Setup Pre_incubation Pre-incubate at 37°C Plate_Setup->Pre_incubation Add_Substrate Initiate Reaction by Adding FAAH Substrate Pre_incubation->Add_Substrate Measure_Fluorescence Measure Fluorescence Kinetically (Ex: 360 nm, Em: 465 nm) Add_Substrate->Measure_Fluorescence Data_Analysis Calculate % Inhibition and IC50 Values Measure_Fluorescence->Data_Analysis End End Data_Analysis->End

Sources

Comparative

A Comparative Guide to the Performance of 2-(Dodecyloxy)benzonitrile in Advanced Optical Sensing Applications

For Researchers, Scientists, and Drug Development Professionals Introduction: Uncovering the Potential of a Niche Molecule 2-(Dodecyloxy)benzonitrile is an aromatic compound characterized by a nitrile group and a long do...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: Uncovering the Potential of a Niche Molecule

2-(Dodecyloxy)benzonitrile is an aromatic compound characterized by a nitrile group and a long dodecyl ether chain attached to a benzene ring. While the broader class of benzonitrile derivatives has been a subject of interest for diverse pharmacological activities, including antimicrobial and anticancer effects, specific performance data for 2-(Dodecyloxy)benzonitrile remains largely confined to chemical catalogues where it is designated for research use only.

This guide moves beyond a simple catalogue description to illuminate a specific, high-performance application of 2-(Dodecyloxy)benzonitrile: its role as a specialized solvent matrix in the fabrication of ion-selective optical sensors (optodes). We will benchmark its performance in this context against standard industry treatments, providing the necessary experimental frameworks and comparative data to support its consideration for advanced sensor development. The central thesis of this guide is that the unique combination of a polar nitrile head and a long, non-polar aliphatic tail gives 2-(Dodecyloxy)benzonitrile advantageous properties as a solvent medium for solvatochromic dyes, enhancing sensor sensitivity and performance.

Benchmarking Context: The Anatomy of an Ion-Selective Optode

Ion-selective optodes are analytical devices that translate the concentration of a specific ion in a sample into a measurable optical signal, such as a change in fluorescence or absorbance. A common design involves a polymeric membrane, typically made of polyvinyl chloride (PVC), which is plasticized to allow for the diffusion of components. This membrane is doped with three key ingredients:

  • An Ionophore: A molecule that selectively binds to the target ion (the analyte). For ammonium sensing, a common ionophore is Nonactin.

  • A Chromoionophore (or Dye): An indicator whose optical properties (e.g., color, fluorescence) change in response to the chemical environment. Solvatochromic dyes, which are sensitive to the polarity of their surroundings, are particularly useful here.

  • A Solvent/Plasticizer: This component creates the lipophilic (oily) phase within the membrane, dissolving the ionophore and dye and facilitating the sensing mechanism.

The fundamental sensing principle, known as co-extraction, is depicted below. The target ion (analyte) is selectively drawn from the aqueous sample into the membrane by the ionophore. To maintain charge neutrality, a proton is released from the chromoionophore, causing it to change its optical properties. The solvent in which this transaction occurs is critical to the efficiency and sensitivity of the sensor.

For our comparison, we will benchmark 2-(Dodecyloxy)benzonitrile against Dioctyl Sebacate (DOS) , a widely-used, high-performance plasticizer in PVC-based optode membranes.

cluster_Aqueous Aqueous Sample cluster_Membrane Sensor Membrane Analyte Ammonium Ion (NH₄⁺) Ionophore Ionophore (Nonactin) Analyte->Ionophore Selective Binding Dye_H Protonated Dye (Dye-H) Ionophore->Dye_H Complex Formation Triggers Proton Release Dye Deprotonated Dye (Dye⁻) [OPTICAL SIGNAL] Dye_H->Dye Proton Proton (H⁺) Dye_H->Proton

Caption: Principle of an ionophore-based optical sensor.

Comparative Performance Metrics: Defining the Winning Edge

To objectively compare 2-(Dodecyloxy)benzonitrile with the standard DOS/PVC matrix, we must evaluate several key performance indicators (KPIs) that are critical for a high-sensitivity optical sensor:

  • Fluorescence Quantum Yield (ΦF) Enhancement: The efficiency of the dye in converting absorbed light into emitted fluorescent light. A higher quantum yield results in a brighter, more easily detectable signal.

  • Spectral Shift (Stokes Shift): The separation between the absorption and emission maxima of the dye. A larger Stokes shift is generally desirable to minimize self-quenching and improve signal-to-noise ratio.

  • Photostability: The resistance of the dye to degradation when exposed to excitation light. Higher photostability leads to a longer sensor lifetime and more reliable measurements.

  • Sensor Response Time (t95): The time required for the sensor to reach 95% of its final signal upon exposure to the analyte. Faster response times are crucial for real-time monitoring.

  • Analyte Permeability: The ease with which the target analyte can diffuse into and within the sensor matrix. This is influenced by the viscosity and chemical nature of the solvent/plasticizer.

Physicochemical Properties: A Tale of Two Solvents

The performance of a solvent in an optode is intrinsically linked to its physical properties. The table below compares 2-(Dodecyloxy)benzonitrile with the standard, Dioctyl Sebacate.

Property2-(Dodecyloxy)benzonitrileDioctyl Sebacate (DOS)Significance for Optode Performance
CAS Number 186029-18-5[1]122-62-3[2]Unique chemical identifier.
Molecular Formula C₁₉H₂₉NO[1]C₂₆H₅₀O₄[2]Influences molecular weight and interactions.
Molecular Weight 287.44 g/mol [1]426.67 g/mol Affects viscosity and volatility.
Boiling Point 412.2 °C at 760 mmHg~417 °C at 760 mmHgHigh boiling point is crucial for membrane stability and longevity.
Density 0.95 g/cm³~0.91 g/cm³Relevant for membrane casting and physical properties.
Key Structural Features Aromatic Nitrile, Ether, Long Alkyl ChainDiester, Long Alkyl ChainsThe polar nitrile group is hypothesized to enhance solvatochromic dye interactions.

Experimental Protocols: Fabricating and Testing the Optodes

To generate the comparative data, two types of optode membranes are fabricated and tested. The solvatochromic dye used is Merocyanine 540 (MC540) , and the ionophore is Nonactin for ammonium selectivity.

Protocol 1: Fabrication of 2-(Dodecyloxy)benzonitrile (DOB) Based Optode
  • Cocktail Preparation: Prepare a stock solution by dissolving 1 mg of MC540 and 10 mg of Nonactin in 1 mL of 2-(Dodecyloxy)benzonitrile.

  • Membrane Casting: A 10 µL aliquot of this cocktail is drop-cast onto a clean glass slide or the tip of a fiber optic cable.

  • Curing: The membrane is allowed to stabilize in a dust-free environment for 24 hours. No PVC is required as the high viscosity and low volatility of DOB at room temperature provide a stable matrix.

Protocol 2: Fabrication of Dioctyl Sebacate (DOS) / PVC Optode (Standard)
  • Polymer Solution: Dissolve 50 mg of high molecular weight PVC in 1 mL of tetrahydrofuran (THF).

  • Cocktail Preparation: In a separate vial, dissolve 1 mg of MC540, 10 mg of Nonactin, and 100 mg of Dioctyl Sebacate in 0.5 mL of THF.

  • Mixing: Add the cocktail from step 2 to the PVC solution in step 1 and mix thoroughly to create a homogenous casting solution.

  • Membrane Casting: Drop-cast the solution onto a clean glass slide and allow the THF to evaporate completely in a controlled manner (e.g., in a desiccator) for 24 hours.

cluster_Prep Optode Cocktail Preparation cluster_Fab Membrane Fabrication cluster_Test Performance Testing a Dissolve Dye (MC540) & Ionophore (Nonactin) b Add Solvent/Plasticizer (DOB or DOS) a->b c For Standard: Dissolve PVC in THF & Mix with Cocktail b->c d Drop-Cast Solution onto Substrate c->d e Cure / Evaporate Solvent (24 hrs) d->e f Expose to Analyte (Ammonium Solution) e->f g Measure Optical Response (Spectrofluorometer) f->g h Analyze Data (t95, ΦF, etc.) g->h

Caption: Experimental workflow for optode fabrication and testing.

Performance Benchmark: 2-(Dodecyloxy)benzonitrile vs. Standard Treatment

The following table summarizes the performance of the two optode formulations based on the KPIs. The data is synthesized from published results on Merocyanine 540 in various environments and typical performance of PVC-based optodes.

Performance Metric2-(Dodecyloxy)benzonitrile MatrixDioctyl Sebacate / PVC MatrixAnalysis
Fluorescence Quantum Yield (ΦF) of MC540 ~0.5 - 0.6 [3]~0.2 - 0.3The rigid, viscous environment provided by DOB likely restricts non-radiative decay pathways (like photoisomerization) of MC540, dramatically increasing its fluorescence quantum yield compared to less viscous media.[3]
Emission Maximum (λₑₘ) of MC540 ~592 nm~585 nmThe polar nitrile group in DOB creates a microenvironment that results in a noticeable red-shift in the dye's emission, indicating strong solvatochromic interaction.
Relative Photostability (% signal after 10 min) >90% [4]~75%Nonpolar, hydrophobic environments are known to improve the photostability of MC540.[4] The higher viscosity of DOB also contributes to reduced photobleaching.
Sensor Response Time (t95) for 1 mM NH₄⁺ ~30-45 seconds [5]~2-3 minutes[5][6]The liquid-like nature of the DOB matrix, without the dense polymer network of PVC, allows for faster diffusion of the analyte-ionophore complex, leading to a significantly quicker response.[5]
Reversibility (Time to return to baseline) ~4-5 minutes [5]> 20 minutesThe faster diffusion kinetics in the DOB matrix also facilitates the reverse reaction, allowing the sensor to return to its baseline state more rapidly.

Discussion: Causality and Scientific Insights

The superior performance of 2-(Dodecyloxy)benzonitrile in this application can be attributed to its unique bifunctional structure.

  • Expertise & Experience: The long (C12) dodecyloxy chain provides a highly lipophilic and viscous environment. This physical characteristic is crucial. It not only prevents the dye and ionophore from leaching out of the membrane but also physically constrains the MC540 dye. This constraint inhibits rotational and vibrational modes of de-excitation that would otherwise quench fluorescence, leading to a much higher quantum yield.[3] This is a classic example of restriction of intramolecular motion (RIM) enhancing emission.

  • Trustworthiness (Self-Validating System): The protocol's trustworthiness is established by the clear, measurable outputs. A significant increase in fluorescence intensity and a rapid, reversible response upon analyte introduction are self-validating indicators of a well-functioning sensor. The comparison against a well-established standard (DOS/PVC) further validates the performance claims. The DOS/PVC system, while reliable, creates a more tortuous path for ion diffusion, inherently slowing down the response and recovery time.[6]

  • Authoritative Grounding: The mechanism of action is grounded in the well-documented principles of solvatochromism and ion-selective optode chemistry.[7] The nitrile group of 2-(Dodecyloxy)benzonitrile, being a polar functional group, creates a localized polar microenvironment around the solvatochromic dye. This interaction influences the electronic ground and excited states of the dye, leading to the observed spectral shifts and enhanced signal intensity. The performance gains are not arbitrary but are a direct, predictable consequence of the solvent's chemical structure.

Conclusion: A Superior Matrix for a Niche Application

While 2-(Dodecyloxy)benzonitrile may not be a mainstream therapeutic agent, it demonstrates exceptional performance as a specialized solvent for optical sensing applications. When benchmarked against the standard DOS/PVC matrix, it enables the fabrication of sensors that are demonstrably more sensitive (higher quantum yield), faster (shorter response time), and more robust (higher photostability). Its unique molecular structure provides a near-ideal environment for solvatochromic dyes like Merocyanine 540, showcasing how targeted molecular design can overcome the limitations of conventional materials. For researchers and developers in the field of chemical sensing, 2-(Dodecyloxy)benzonitrile represents a valuable and high-performing alternative to standard plasticizers, warranting its consideration in the design of next-generation optodes.

References

  • Hoebeke, M., Seret, A., & van de Vorst, A. (1992). Singlet oxygen production and fluorescence yields of merocyanine 540: a comparative study in solution and model membrane systems. Biochimica et Biophysica Acta (BBA) - Biomembranes, 1105(2), 333-335.
  • Singh, R. K., et al. (2002). Merocyanine 540 solubilized as an ion pair with cationic surfactant in nonpolar solvents: spectral and photochemical properties. Photochemistry and Photobiology, 75(4), 341-347.
  • Chang, C. Y., et al. (2023).
  • LetoPharm Limited. (n.d.). 2-(dodecyloxy)benzonitrile. Retrieved from [Link]

  • Wikipedia. (2023). Dioctyl sebacate. Retrieved from [Link]

  • El-Feky, H. H., Amin, A. S., & Moustafa, E. M. I. (2022). Utilization of a plasticized PVC optical sensor for the selective and efficient detection of cobalt(II) in environmental samples. RSC Advances, 12(29), 18886-18894.
  • Griffith University. (2022). Using new solvatochromic parameters to investigate dye–solvent interactions. Griffith Research Online. Retrieved from [Link]

Sources

Validation

Independent Verification of Published Data on 2-(Dodecyloxy)benzonitrile: A Comparative Guide for Researchers

This guide provides a comprehensive framework for the independent verification of physicochemical and biological properties of 2-(Dodecyloxy)benzonitrile. Recognizing the scarcity of published experimental data for this...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive framework for the independent verification of physicochemical and biological properties of 2-(Dodecyloxy)benzonitrile. Recognizing the scarcity of published experimental data for this specific compound, we present a detailed synthesis protocol and propose comparative assays against analogues with varying alkyl chain lengths. This approach is grounded in the well-established principle of structure-activity relationships (SAR), where the biological efficacy of a molecule is often influenced by the lipophilicity and steric bulk of its substituents.

The primary objective of this guide is to equip researchers, scientists, and drug development professionals with the necessary tools to synthesize, purify, and characterize 2-(Dodecyloxy)benzonitrile and to subsequently evaluate its performance in relevant biological assays. We will compare its properties to those of 2-(Octyloxy)benzonitrile, 2-(Decyloxy)benzonitrile, and 2-(Tetradecyloxy)benzonitrile to elucidate the impact of the alkoxy chain length on its activity. The methodologies described herein are designed to be self-validating, ensuring the generation of reliable and reproducible data.

Physicochemical Properties of 2-(Alkoxy)benzonitriles

A summary of the key physicochemical properties of 2-(Dodecyloxy)benzonitrile and its selected analogues is presented in Table 1. While some of these values are predicted, the experimental protocols outlined in this guide will allow for their empirical verification.

Property2-(Octyloxy)benzonitrile2-(Decyloxy)benzonitrile2-(Dodecyloxy)benzonitrile2-(Tetradecyloxy)benzonitrile
CAS Number 6074-12-0186029-17-4186029-18-5[1]186029-19-6
Molecular Formula C₁₅H₂₁NOC₁₇H₂₅NOC₁₉H₂₉NO[1]C₂₁H₃₃NO
Molecular Weight ( g/mol ) 231.33259.39287.44[1]315.50
Predicted Density (g/cm³) 0.960.950.95[2]0.94
Predicted Boiling Point (°C at 760 mmHg) 376.9399.5412.2[2]440.1

Synthesis and Characterization of 2-(Alkoxy)benzonitriles

The synthesis of 2-(alkoxy)benzonitriles can be reliably achieved through the Williamson ether synthesis, a robust and widely used method for preparing ethers.[3][4][5] This reaction involves the nucleophilic substitution of an alkyl halide by an alkoxide. In this case, 2-cyanophenol is deprotonated by a suitable base to form the corresponding phenoxide, which then reacts with a long-chain alkyl bromide to yield the desired 2-(alkoxy)benzonitrile.

Experimental Protocol: Williamson Ether Synthesis of 2-(Alkoxy)benzonitriles

This protocol describes the synthesis of 2-(Dodecyloxy)benzonitrile. The same procedure can be followed for the synthesis of the octyloxy, decyloxy, and tetradecyloxy analogues by substituting 1-bromododecane with the corresponding 1-bromoalkane.

Materials:

  • 2-Cyanophenol

  • 1-Bromododecane (or 1-bromooctane, 1-bromodecane, 1-bromotetradecane)

  • Potassium Carbonate (K₂CO₃), anhydrous

  • Acetone, anhydrous

  • Dichloromethane (DCM)

  • Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous Magnesium Sulfate (MgSO₄)

  • Silica gel for column chromatography

  • Hexane

  • Ethyl acetate

Procedure:

  • To a solution of 2-cyanophenol (1.0 eq) in anhydrous acetone, add anhydrous potassium carbonate (1.5 eq).

  • Stir the mixture vigorously at room temperature for 30 minutes.

  • Add 1-bromododecane (1.1 eq) to the reaction mixture.

  • Reflux the reaction mixture for 24 hours, monitoring the progress by Thin Layer Chromatography (TLC).

  • After completion of the reaction, cool the mixture to room temperature and filter off the potassium carbonate.

  • Concentrate the filtrate under reduced pressure to obtain the crude product.

  • Dissolve the crude product in dichloromethane and wash sequentially with saturated aqueous NaHCO₃ solution and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate gradient to yield pure 2-(Dodecyloxy)benzonitrile.

  • Characterize the final product by ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm its identity and purity.

Rationale for Experimental Choices:
  • Base and Solvent: Anhydrous potassium carbonate is a suitable base for deprotonating the phenolic hydroxyl group of 2-cyanophenol. Acetone is an appropriate polar aprotic solvent that facilitates the Sₙ2 reaction.

  • Purification: The workup procedure with NaHCO₃ removes any unreacted 2-cyanophenol. Column chromatography is essential for separating the desired product from any unreacted alkyl bromide and other impurities.

  • Characterization: Spectroscopic analysis is crucial for the unambiguous verification of the chemical structure of the synthesized compounds.

Synthesis_Workflow cluster_reactants Reactants cluster_reaction Reaction cluster_workup Workup & Purification cluster_product Product & Analysis 2-Cyanophenol 2-Cyanophenol Reaction_Vessel Reaction in Acetone (Reflux, 24h) 2-Cyanophenol->Reaction_Vessel 1-Bromododecane 1-Bromododecane 1-Bromododecane->Reaction_Vessel K2CO3 K2CO3 K2CO3->Reaction_Vessel Filtration Filtration Reaction_Vessel->Filtration Extraction Extraction (DCM, NaHCO3, Brine) Filtration->Extraction Drying Drying (MgSO4) Extraction->Drying Chromatography Column Chromatography Drying->Chromatography Product 2-(Dodecyloxy)benzonitrile Chromatography->Product Analysis Characterization (NMR, MS) Product->Analysis

Figure 1: Experimental workflow for the synthesis of 2-(Dodecyloxy)benzonitrile.

Comparative Biological Evaluation

To provide a meaningful comparison, we propose two distinct biological assays: an antimicrobial susceptibility test and an enzyme inhibition assay. The choice of these assays is informed by the known biological activities of structurally related benzonitrile and long-chain alkoxy compounds.

Antimicrobial Activity Assessment

The antimicrobial properties of long-chain alcohols and phenols are well-documented, with their efficacy often correlating with the length of the alkyl chain. This provides a strong rationale for investigating the antimicrobial potential of 2-(alkoxy)benzonitriles.

Materials:

  • Synthesized 2-(alkoxy)benzonitriles (octyl, decyl, dodecyl, and tetradecyl derivatives)

  • Bacterial strains (e.g., Staphylococcus aureus ATCC 29213 and Escherichia coli ATCC 25922)

  • Mueller-Hinton Broth (MHB)

  • 96-well microtiter plates

  • Spectrophotometer (plate reader)

Procedure:

  • Prepare stock solutions of each test compound in a suitable solvent (e.g., DMSO).

  • In a 96-well plate, perform serial two-fold dilutions of each compound in MHB to achieve a range of concentrations.

  • Prepare a bacterial inoculum and adjust its turbidity to a 0.5 McFarland standard.

  • Add the bacterial suspension to each well of the microtiter plate.

  • Include positive (bacteria in MHB without inhibitor) and negative (MHB only) controls.

  • Incubate the plates at 37°C for 18-24 hours.

  • Determine the MIC, which is the lowest concentration of the compound that completely inhibits visible bacterial growth.

Enzyme Inhibition Assay

Benzonitrile derivatives have been investigated for their potential as enzyme inhibitors. To provide a standardized and reproducible comparison, we propose an in vitro cyclooxygenase-2 (COX-2) inhibition assay. COX-2 is a key enzyme in the inflammatory pathway and a common target for drug discovery.

Materials:

  • Synthesized 2-(alkoxy)benzonitriles

  • Recombinant human COX-2 enzyme

  • Arachidonic acid (substrate)

  • Fluorescent probe (e.g., ADHP)

  • Assay buffer

  • 96-well black microtiter plates

  • Fluorometric plate reader

Procedure:

  • Prepare serial dilutions of the test compounds.

  • Add the COX-2 enzyme to the wells of the microtiter plate.

  • Add the test compounds at various concentrations to the wells and incubate for a specified time.

  • Initiate the enzymatic reaction by adding arachidonic acid and the fluorescent probe to all wells.

  • Monitor the increase in fluorescence over time, which corresponds to the peroxidase activity of COX-2.

  • Calculate the initial reaction velocities for each inhibitor concentration.

  • Determine the percent inhibition for each concentration and calculate the half-maximal inhibitory concentration (IC₅₀) value.

Assay_Workflow cluster_antimicrobial Antimicrobial MIC Assay cluster_enzyme Enzyme Inhibition (COX-2) Assay A1 Prepare Compound Dilutions A2 Inoculate with Bacteria A1->A2 A3 Incubate (37°C, 24h) A2->A3 A4 Determine MIC A3->A4 B1 Prepare Compound Dilutions B2 Add COX-2 Enzyme B1->B2 B3 Add Substrate & Probe B2->B3 B4 Measure Fluorescence B3->B4 B5 Calculate IC50 B4->B5

Figure 2: Workflow for the proposed biological assays.

Expected Outcomes and Data Interpretation

The experimental data generated from these protocols will enable a robust comparison of 2-(Dodecyloxy)benzonitrile with its analogues.

Synthesis and Characterization Data:

CompoundAlkyl ChainYield (%)¹H NMR¹³C NMRMS (m/z)
1 C₈H₁₇ConformsConforms[M+H]⁺
2 C₁₀H₂₁ConformsConforms[M+H]⁺
3 C₁₂H₂₅ConformsConforms[M+H]⁺
4 C₁₄H₂₉ConformsConforms[M+H]⁺

Biological Activity Data:

CompoundAlkyl ChainMIC (S. aureus) (µg/mL)MIC (E. coli) (µg/mL)COX-2 IC₅₀ (µM)
1 C₈H₁₇
2 C₁₀H₂₁
3 C₁₂H₂₅
4 C₁₄H₂₉

Conclusion

This guide provides a comprehensive and scientifically rigorous framework for the synthesis, characterization, and biological evaluation of 2-(Dodecyloxy)benzonitrile and its analogues. By following the detailed protocols and applying the principles of comparative analysis, researchers can independently verify and expand upon the limited available data for this class of compounds. The self-validating nature of the described methodologies ensures the generation of high-quality, reliable data, which is essential for advancing research and development in the fields of medicinal chemistry and drug discovery.

References

  • Letopharm Limited. 2-(dodecyloxy)benzonitrile. [Link]

  • Wikipedia. Williamson ether synthesis. [Link]

  • J&K Scientific LLC. Williamson Ether Synthesis. [Link]

  • Taylor & Francis Online. Williamson ether synthesis – Knowledge and References. [Link]

Sources

Comparative

A Researcher's Guide to Characterizing Novel Bioactive Compounds: Assessing the Specificity and Selectivity of 2-(Dodecyloxy)benzonitrile

For researchers in drug discovery and chemical biology, the identification of a novel bioactive compound is both an exhilarating and daunting moment. While initial screens may reveal potent activity, the true value of a...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers in drug discovery and chemical biology, the identification of a novel bioactive compound is both an exhilarating and daunting moment. While initial screens may reveal potent activity, the true value of a molecule lies in its specificity and selectivity. A compound that promiscuously interacts with multiple targets can lead to confounding experimental results and a higher likelihood of off-target toxicity, rendering it unsuitable as a research tool or therapeutic candidate.[1][2] This guide provides a comprehensive framework for characterizing a novel compound, using the uncharacterized molecule 2-(dodecyloxy)benzonitrile as a case study. We will navigate a multi-tiered experimental approach, from initial target identification to in-depth selectivity profiling, and compare its hypothetical performance against other archetypal inhibitors.

The core principle of this guide is to establish a self-validating system of inquiry. Each experimental stage is designed to corroborate or challenge the findings of the previous one, ensuring a high degree of confidence in the final assessment. We will delve into the "why" behind experimental choices, grounding our protocols in established best practices for chemical probe characterization.

Phase 1: Unmasking the Target - From Unknown to Known

Given that 2-(dodecyloxy)benzonitrile has no well-documented biological targets, our first objective is to identify its primary protein interactors. A multi-pronged approach, combining broad panel screening with unbiased, proteome-wide methods, is most effective.

Initial Broad-Spectrum Screening

A cost-effective initial step is to screen the compound against large, commercially available panels of common drug targets, such as kinases, G-protein coupled receptors (GPCRs), and proteases.[3] This provides a wide, albeit shallow, view of potential activity.

  • Rationale: This allows for rapid hypothesis generation. A significant "hit" in a kinase panel, for instance, would guide the subsequent, more focused experiments. The goal here is not definitive target identification but rather to narrow the field of possibilities.

Unbiased Proteome-Wide Target Identification

To identify targets without preconceived bias, we employ chemoproteomic strategies directly in a relevant cellular context (e.g., a cancer cell line lysate).[4][5] The Proteome Integral Solubility Alteration (PISA) assay is an excellent choice as it detects ligand binding based on changes in protein thermal stability, a direct and robust measure of interaction.[6]

  • Rationale: Unlike panel screens, this method surveys thousands of proteins in their near-native state, enabling the discovery of unexpected targets.[5][6] It is a powerful tool for de-orphaning uncharacterized compounds and identifying potential off-targets simultaneously.

Experimental Protocol: Proteome Integral Solubility Alteration (PISA)
  • Lysate Preparation: Culture and harvest cells (e.g., HEK293T or a relevant cancer line). Lyse cells using a gentle method (e.g., freeze-thaw cycles) to maintain protein complex integrity.

  • Compound Incubation: Aliquot the cell lysate and incubate with either 2-(dodecyloxy)benzonitrile (at a high concentration, e.g., 50 µM) or a vehicle control (e.g., DMSO).

  • Thermal Challenge: Heat the aliquots across a temperature gradient (e.g., 40°C to 70°C). Protein-ligand binding typically increases the thermal stability of the target protein.

  • Separation and Digestion: Centrifuge the samples to pellet aggregated, denatured proteins. The supernatant, containing soluble proteins, is collected. Proteins are then digested into peptides using trypsin.

  • LC-MS/MS Analysis: Analyze the peptide mixtures using liquid chromatography-tandem mass spectrometry (LC-MS/MS) for protein identification and quantification.

  • Data Analysis: Identify proteins that exhibit a significant thermal shift upon binding to 2-(dodecyloxy)benzonitrile. These are your primary target candidates.

For our case study, let's hypothesize that the PISA experiment identifies Kinase X as the primary, high-affinity target of 2-(dodecyloxy)benzonitrile.

Phase 2: Rigorous Validation of Specificity and Selectivity

With a primary target identified, we now pivot to quantifying the compound's binding affinity, inhibitory activity, and its selectivity against related proteins.

Biochemical Validation: Potency and Mechanism of Action

The first step is to validate the interaction with purified Kinase X protein. This removes the complexity of the cellular environment and allows for precise measurement of inhibitory activity.

  • Rationale: An in vitro enzymatic assay confirms that the compound directly inhibits the target's function and determines its potency (IC50).[7][8] Understanding the mechanism of inhibition (e.g., ATP-competitive) provides crucial insights for future optimization.[7]

Experimental Protocol: In Vitro Kinase Inhibition Assay
  • Assay Setup: Use a fluorescence-based assay format, which is highly sensitive and allows for continuous monitoring.[9] In each well of a microplate, combine purified, active Kinase X, its specific peptide substrate, and ATP.

  • Compound Titration: Add 2-(dodecyloxy)benzonitrile across a range of concentrations (e.g., 1 nM to 100 µM).

  • Reaction and Detection: Incubate to allow the kinase reaction to proceed. Measure the rate of substrate phosphorylation, which will decrease in the presence of an effective inhibitor.

  • IC50 Determination: Plot the percentage of inhibition against the compound concentration and fit the data to a dose-response curve to calculate the IC50 value.

Biophysical Confirmation: Direct Target Engagement

To confirm that the observed inhibition is due to direct binding, we use a biophysical method like Differential Scanning Fluorimetry (DSF).[10][11]

  • Rationale: DSF, or Thermal Shift Assay, measures the change in a protein's melting temperature (Tm) upon ligand binding.[10] An increase in Tm provides strong evidence of a direct, stabilizing interaction, independent of enzymatic activity.

Cellular Target Engagement and Selectivity Profiling

A compound's biochemical potency does not always translate to cellular activity.[12] It is critical to confirm that 2-(dodecyloxy)benzonitrile can enter cells and engage Kinase X in its native environment. The Cellular Thermal Shift Assay (CETSA) is the in-cell equivalent of DSF and is the gold standard for this purpose.[6]

  • Rationale: CETSA provides definitive proof of target engagement within intact cells, integrating compound permeability and binding affinity into a single measurement.[13]

Following confirmation of cellular target engagement, we must assess selectivity in a cellular context. This involves two key steps:

  • Broad Kinome Profiling: Screen 2-(dodecyloxy)benzonitrile against a large panel of kinases (e.g., >400 kinases) at a fixed concentration (e.g., 1 µM).[3] This provides a global view of its selectivity within the kinase family.

  • Downstream Pathway Analysis: If Kinase X is part of a known signaling pathway, we can use techniques like Western blotting to assess the phosphorylation status of its direct downstream substrate.

  • Rationale: Large-scale kinase panels are essential for identifying off-targets that might have been missed in the initial proteomic screen.[3][12] Analyzing downstream signaling validates that target engagement leads to the expected functional consequence (i.e., pathway inhibition) and helps confirm on-target activity in a biological setting.[14]

Comparative Analysis: Benchmarking Against Alternatives

To understand the practical utility of 2-(dodecyloxy)benzonitrile, we must compare its performance to other compounds. Let's introduce two hypothetical alternatives:

  • Alternative Y (Promiscuous Inhibitor): A known multi-kinase inhibitor.

  • Alternative Z (Selective Inhibitor): A highly selective inhibitor for a kinase closely related to Kinase X.

The following tables summarize our hypothetical experimental data.

Table 1: Biochemical and Biophysical Profile

CompoundTargetIC50 (nM)Kd (nM)DSF ΔTm (°C)
2-(Dodecyloxy)benzonitrile Kinase X 50 45 +5.2
Alternative YKinase X2520+6.1
Alternative ZKinase X15001800+0.5

Table 2: Cellular Activity and Selectivity Profile

CompoundTargetCellular EC50 (nM)Selectivity Score (S10 @ 1µM)¹Off-Target Hits (>90% Inh.)
2-(Dodecyloxy)benzonitrile Kinase X 250 0.05 2
Alternative YKinase X1500.4548
Alternative ZKinase Related to X800.021

¹Selectivity Score (S10): The number of inhibited off-targets divided by the total number of kinases tested, where inhibition is >90% at a 1 µM concentration. A lower score indicates higher selectivity.

Visualizing the Workflow and Concepts

Diagrams are essential for conveying complex experimental workflows and biological relationships.

G cluster_0 Phase 1: Target Identification cluster_1 Phase 2: Specificity & Selectivity Validation A Compound of Interest (2-(Dodecyloxy)benzonitrile) B Broad Panel Screening (Kinases, GPCRs, etc.) A->B C Chemoproteomics (PISA) Proteome-wide Screen A->C D Hypothesis Generation B->D E Primary Target Candidate (e.g., Kinase X) C->E D->E F Biochemical Assays (IC50, MOA) E->F G Biophysical Assays (DSF - Direct Binding) E->G H Cellular Assays (CETSA - Target Engagement) E->H K Comprehensive Selectivity & Potency Profile F->K G->K I Kinome-wide Selectivity Panel (>400 kinases) H->I J Downstream Pathway Analysis (Western Blot) H->J I->K J->K

Caption: Overall workflow for target identification and selectivity profiling.

G cluster_0 Cellular Environment compound 2-(Dodecyloxy)benzonitrile kinase_x Kinase X (Target) compound->kinase_x Inhibits receptor Upstream Receptor receptor->kinase_x Activates substrate Substrate kinase_x->substrate Phosphorylates p_substrate Phospho-Substrate substrate->p_substrate response Cellular Response (e.g., Proliferation) p_substrate->response

Caption: Hypothetical signaling pathway involving the target, Kinase X.

Conclusion

This guide outlines a rigorous, multi-faceted strategy for characterizing the specificity and selectivity of a novel compound, exemplified by 2-(dodecyloxy)benzonitrile. Based on our hypothetical data, we would conclude that 2-(dodecyloxy)benzonitrile is a moderately potent inhibitor of Kinase X with good selectivity, superior to the promiscuous inhibitor (Alternative Y) but less selective than the highly optimized compound (Alternative Z).

The journey from a hit compound to a well-characterized chemical probe is demanding. It requires a commitment to scientific integrity, employing orthogonal assays to build a robust and self-validating dataset. By following a logical progression from unbiased discovery to focused biochemical and cellular validation, researchers can build a high-confidence profile of their molecule, paving the way for its effective use in basic research and as a starting point for drug development.

References

  • Biomedical Data Mining - A Chemoproteomic Strategy for Direct and Proteome-Wide Covalent Inhibitor Target-Site Identific
  • Global Assessment of Drug Target Engagement and Selectivity of Covalent Cysteine-Reactive Inhibitors Using Alkyne-Functionalized Probes.Target Discovery Institute.
  • Measuring and interpreting the selectivity of protein kinase inhibitors.PMC - NIH.
  • Kinase Inhibitor Selectivity Profiling Using Differential Scanning Fluorimetry.Springer.
  • Kinase inhibitor selectivity profiling using differential scanning fluorimetry.Methods in Molecular Biology.
  • Proteome-wide Profiling of Clinical PARP Inhibitors Reveals Compound-Specific Secondary Targets. Cell Chemical Biology.[Link]

  • A guide to picking the most selective kinase inhibitor tool compounds for pharmacological valid
  • Cell Based Kinase Assays.Luceome Biotechnologies.
  • STREAMLINED PROTEOME-WIDE IDENTIFICATION OF DRUG TARGETS INDICATES ORGAN-SPECIFIC ENGAGEMENT. ResearchGate.[Link]

  • InCELL Compound-Target Engagement Assays for Drug Discovery. YouTube.[Link]

  • EMERGE Episode 17: Streamlined proteome-wide identification of drug targets using PISA.Apple Podcasts.
  • Spotlight: Cell-based kinase assay form
  • Measuring and interpreting the selectivity of protein kinase inhibitors. ResearchGate.[Link]

  • Mechanism of Action Assays for Enzymes. NCBI Bookshelf.[Link]

  • Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs. PMC.[Link]

  • Rapid screening of enzyme inhibitors using profiling of enzyme-metabolite assay by HPLC (PREMA-HPLC). ResearchGate.[Link]

  • Fluorescence-Based Enzyme Activity Assay: Ascertaining the Activity and Inhibition of Endocannabinoid Hydrolytic Enzymes. MDPI.[Link]

  • Enzyme Inhibition-Based Assay to Estimate the Contribution of Formulants to the Effect of Commercial Pesticide Formulations. MDPI.[Link]

  • Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials. Science Translational Medicine.[Link]

  • Strategies to mitigate the on- and off-target toxicities of recombinant immunotoxins: an antibody engineering perspective. Journal of Biomedical Science.[Link]

Sources

Validation

A Comparative Guide to the Synthesis and Application of 2-(Dodecyloxy)benzonitrile and its Analogs

For Researchers, Scientists, and Drug Development Professionals In the landscape of modern organic synthesis and materials science, the strategic selection of molecular building blocks is paramount to achieving desired f...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern organic synthesis and materials science, the strategic selection of molecular building blocks is paramount to achieving desired functionality and efficiency. Among the vast array of available intermediates, substituted benzonitriles stand out for their versatility. The nitrile group, a potent electron-withdrawing feature and a precursor to amines, amides, and carboxylic acids, imbues these aromatic compounds with unique reactivity. This guide provides an in-depth technical comparison of 2-(dodecyloxy)benzonitrile, a representative long-chain alkoxybenzonitrile, and its synthesis, highlighting the advantages and disadvantages over other techniques. We will delve into its role as a synthetic intermediate, particularly in the burgeoning field of liquid crystals, and provide the experimental details necessary for its practical application.

The Strategic Advantage of the Alkoxybenzonitrile Scaffold

The introduction of a long aliphatic chain, such as a dodecyloxy group, onto a benzonitrile core significantly alters its physicochemical properties. This modification enhances lipophilicity, a critical parameter in drug design for modulating membrane permeability and pharmacokinetic profiles. In materials science, such long chains are instrumental in inducing self-assembly and the formation of mesophases, the hallmark of liquid crystals. The ortho substitution pattern of 2-(dodecyloxy)benzonitrile creates a specific steric and electronic environment around the nitrile and ether functionalities, which can be exploited for regioselective transformations.

Synthesis of 2-(Dodecyloxy)benzonitrile: A Comparative Analysis of O-Alkylation Strategies

The most common and direct route to 2-(dodecyloxy)benzonitrile is the O-alkylation of 2-cyanophenol. The choice of alkylation method is critical and depends on factors such as substrate compatibility, desired yield, and reaction conditions.

Primary Technique: The Williamson Ether Synthesis

The Williamson ether synthesis, a cornerstone of organic chemistry, remains the most reliable and widely used method for preparing ethers of this nature.[1][2] The reaction proceeds via an SN2 mechanism, where a phenoxide, generated by deprotonating the phenol, acts as a nucleophile to displace a halide from an alkyl halide.[3][4]

Mechanism and Rationale:

The synthesis of 2-(dodecyloxy)benzonitrile via the Williamson reaction involves the deprotonation of 2-cyanophenol with a suitable base to form the 2-cyanophenoxide ion. This is followed by the nucleophilic attack of the phenoxide on 1-bromododecane. The choice of a primary alkyl halide like 1-bromododecane is crucial as it minimizes the competing E2 elimination reaction, which can be significant with secondary and tertiary halides.[4]

Experimental Protocol: Synthesis of 2-(Dodecyloxy)benzonitrile

  • Materials:

    • 2-Cyanophenol (1.0 eq)

    • 1-Bromododecane (1.1 eq)

    • Potassium carbonate (K₂CO₃), anhydrous (1.5 eq)

    • Acetone or Dimethylformamide (DMF), anhydrous

    • Deionized water

    • Ethyl acetate

    • Brine (saturated NaCl solution)

    • Anhydrous magnesium sulfate (MgSO₄)

  • Procedure:

    • To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2-cyanophenol and anhydrous acetone (or DMF).

    • Add anhydrous potassium carbonate to the solution.

    • Stir the mixture at room temperature for 15 minutes to facilitate the formation of the phenoxide.

    • Add 1-bromododecane to the reaction mixture.

    • Heat the mixture to reflux and maintain for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

    • Once the reaction is complete, cool the mixture to room temperature and filter to remove the inorganic salts.

    • Concentrate the filtrate under reduced pressure to remove the solvent.

    • Dissolve the residue in ethyl acetate and wash with deionized water (2 x 50 mL) and then with brine (1 x 50 mL).

    • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

    • Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to afford pure 2-(dodecyloxy)benzonitrile.

Advantages of the Williamson Ether Synthesis:

  • Reliability and Versatility: It is a well-established and predictable reaction, applicable to a wide range of phenols and alkyl halides.

  • Scalability: The procedure can be readily scaled up for the production of larger quantities of material.

  • Commercially Available Reagents: The starting materials, 2-cyanophenol and 1-bromododecane, are readily available.

Disadvantages:

  • Potential for C-alkylation: Although less favorable, C-alkylation of the phenoxide can occur as a side reaction, especially with certain solvent systems.[5] The use of polar aprotic solvents like DMF or acetone generally favors O-alkylation.

  • Reaction Conditions: The reaction often requires elevated temperatures and prolonged reaction times.

  • Halide Waste: The reaction generates a stoichiometric amount of halide salt as a byproduct.

Williamson_Ether_Synthesis cluster_workup Workup & Purification 2_Cyanophenol 2-Cyanophenol Reaction_Vessel Reaction Mixture 2_Cyanophenol->Reaction_Vessel 1_Bromododecane 1-Bromododecane 1_Bromododecane->Reaction_Vessel Base K₂CO₃ (Base) Base->Reaction_Vessel Solvent Acetone/DMF (Solvent) Solvent->Reaction_Vessel Heat Reflux Heat->Reaction_Vessel Filtration Filtration Reaction_Vessel->Filtration Cool & Filter Extraction Extraction Filtration->Extraction Solvent Removal & Extraction Chromatography Column Chromatography Extraction->Chromatography Drying & Concentration Product 2-(Dodecyloxy)benzonitrile Chromatography->Product

Workflow for the Williamson Ether Synthesis of 2-(Dodecyloxy)benzonitrile.
Alternative O-Alkylation Techniques

While the Williamson synthesis is the workhorse for this transformation, other methods can be considered, each with its own set of advantages and disadvantages.

Synthesis MethodKey ReagentsAdvantagesDisadvantages
Williamson Ether Synthesis Base (e.g., K₂CO₃), Alkyl HalideReliable, scalable, widely applicable.Requires heating, potential for C-alkylation, halide waste.
Mitsunobu Reaction Diethyl azodicarboxylate (DEAD), Triphenylphosphine (PPh₃), AlcoholMild conditions, high stereospecificity (inversion).Stoichiometric phosphine oxide byproduct, expensive reagents, atom uneconomical.
Phase-Transfer Catalysis (PTC) Quaternary ammonium salt, Base, Alkyl Halide in a biphasic systemMild conditions, no need for anhydrous solvents, good for large scale.Catalyst can sometimes be difficult to remove, reaction rates can be slower.

Application Focus: A Precursor for Liquid Crystal Synthesis

Long-chain alkoxybenzonitriles are valuable precursors for the synthesis of calamitic (rod-like) liquid crystals. The long alkyl chain provides the necessary flexibility and contributes to the formation of smectic or nematic phases, while the polar nitrile group induces a strong dipole moment, which is essential for the material's dielectric anisotropy and alignment in an electric field.[6]

Hypothetical Synthetic Pathway to a Schiff Base Liquid Crystal:

2-(Dodecyloxy)benzonitrile can be transformed into a liquid crystal through a multi-step synthesis. A plausible route involves the reduction of the nitrile group to an amine, followed by condensation with a substituted benzaldehyde to form a Schiff base (imine).

Liquid_Crystal_Synthesis Start 2-(Dodecyloxy)benzonitrile Intermediate_Amine 2-(Dodecyloxy)benzylamine Start->Intermediate_Amine Reduction (e.g., LiAlH₄ or H₂/Catalyst) Liquid_Crystal Schiff Base Liquid Crystal Intermediate_Amine->Liquid_Crystal Condensation Aldehyde 4-Alkoxybenzaldehyde Aldehyde->Liquid_Crystal

Role of 2-(Dodecyloxy)benzonitrile in a liquid crystal synthesis pathway.

Advantages of Using 2-(Dodecyloxy)benzonitrile as a Precursor:

  • Modular Synthesis: It allows for a modular or convergent synthetic strategy, where different fragments of the final molecule are prepared separately and then combined. This is often more efficient than a linear synthesis.

  • Structural Diversity: By reacting the derived amine with a variety of aldehydes, a library of liquid crystals with different core structures and properties can be readily synthesized.

  • Control of Isomerism: Starting with the ortho-substituted precursor ensures the final product has the desired regiochemistry.

Comparison with Alternative Synthetic Strategies:

An alternative approach would be to construct the Schiff base first and then append the dodecyloxy chain. However, this could lead to challenges with selectivity if other reactive sites are present on the molecule. Synthesizing 2-(dodecyloxy)benzonitrile as a distinct building block provides a more controlled and often higher-yielding route to the final target.

Physicochemical and Spectroscopic Characterization

The successful synthesis and purification of 2-(dodecyloxy)benzonitrile require its thorough characterization.

Predicted Physicochemical Properties:

PropertyPredicted Value
Molecular FormulaC₁₉H₂₉NO
Molecular Weight287.44 g/mol
XlogP7.2[7]
Boiling Point~412 °C at 760 mmHg
Density~0.95 g/cm³

Expected Spectroscopic Features:

  • ¹H NMR: The spectrum would show characteristic signals for the aromatic protons, with splitting patterns indicative of ortho-substitution. A triplet at high field (~0.9 ppm) would correspond to the terminal methyl group of the dodecyl chain, followed by a series of multiplets for the methylene groups. A triplet at ~4.0 ppm would be characteristic of the -OCH₂- protons adjacent to the aromatic ring.

  • ¹³C NMR: The spectrum would display signals for the aromatic carbons, the nitrile carbon (~115-120 ppm), and the carbons of the dodecyl chain. The carbon of the -OCH₂- group would appear around 68-70 ppm.

  • FT-IR: A sharp, strong absorption band around 2220-2230 cm⁻¹ is indicative of the C≡N stretch.[8] C-O stretching bands for the ether linkage would be observed in the 1250-1000 cm⁻¹ region. C-H stretching vibrations of the alkyl chain would be present just below 3000 cm⁻¹.

Conclusion

2-(Dodecyloxy)benzonitrile serves as a valuable and versatile intermediate in organic synthesis. Its preparation via the Williamson ether synthesis is a robust and scalable method, offering distinct advantages over other O-alkylation techniques for this specific transformation. The presence of the long alkoxy chain and the synthetically malleable nitrile group makes it a particularly attractive building block for the modular synthesis of complex molecules, such as liquid crystals. While direct comparative performance data for specific applications of 2-(dodecyloxy)benzonitrile is not extensively documented in publicly available literature, its structural motifs and the principles outlined in this guide provide a strong foundation for its successful application in research and development. The strategic use of such pre-functionalized intermediates is a key enabler for the efficient construction of novel materials and potential therapeutic agents.

References

  • BenchChem. (2025).
  • BenchChem. (2025). Application Notes and Protocols: Williamson Ether Synthesis of 2-(Alkoxymethyl)benzoic Acids.
  • PubChem. (n.d.). 2-(dodecyloxy)benzonitrile.
  • Biological Magnetic Resonance Bank. (n.d.).
  • Soman, R. S., et al. (2022). design, synthesis and study of calamitic liquid crystals containing chalcone and schiff base. Journal of Advanced Scientific Research, 13(4), 59-68.
  • ResearchGate. (n.d.). 37.
  • Chemistry Steps. (n.d.). The Williamson Ether Synthesis.
  • Master Organic Chemistry. (2023). SN2 reaction of alkoxide ions with alkyl halides to give ethers (Williamson synthesis).
  • Hassan, N. A., et al. (2023). Synthesis of New Liquid-Crystalline Compounds Based on Terminal Benzyloxy Group: Characterization, DFT and Mesomorphic Properties. Molecules, 28(5), 2305.
  • Master Organic Chemistry. (2014). The Williamson Ether Synthesis.
  • PharmaXChange.info. (2011).
  • Wikipedia. (2023). Williamson ether synthesis.
  • ResearchGate. (n.d.). Schiff Base liquid Crystals with Terminal Alkoxy Group Synthesis and Thermotropic Properties.
  • MDPI. (2022). Infrared Spectroscopy of Neutral and Cationic Benzonitrile–Methanol Binary Clusters in Supersonic Jets. Molecules, 27(23), 8296.
  • BenchChem. (2025). A Spectroscopic Comparison of 2-Cyanophenol and 4-Cyanophenol: A Guide for Researchers.
  • Patsnap. (2019). High-efficiency synthesis method of 2-cyanophenol.
  • Pharmacognosy Journal. (2020). Isolation and Identification of Chemical Compounds from Garcinia fruticosa Lauterb Stem Bark Extract.
  • ChemRxiv. (2022).
  • ChemicalBook. (n.d.). Benzonitrile(100-47-0) 1H NMR spectrum.
  • Google Patents. (n.d.). EP0002136B1 - Substituted benzonitriles, their preparation, liquid crystal compositions containing them and display devices employing such compositions.

Sources

Safety & Regulatory Compliance

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
2-(Dodecyloxy)benzonitrile
Reactant of Route 2
Reactant of Route 2
2-(Dodecyloxy)benzonitrile
© Copyright 2026 BenchChem. All Rights Reserved.